2-Chloro-3,6-difluorobenzotrifluoride

• CAS: 1099597-70-2

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Chloro-3,6-difluorobenzotrifluoride: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-3,6-difluorobenzotrifluoride is a halogenated aromatic compound with the molecular formula C₇H₂ClF₅.[1] Its structure, featuring a trifluoromethyl group and multiple halogen substituents on the benzene ring, suggests its potential as a valuable building block in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. The trifluoromethyl group is a key pharmacophore in modern drug design, known to enhance metabolic stability and lipophilicity.[2] This guide provides a comprehensive overview of the known and predicted physicochemical properties, a plausible synthetic route, expected reactivity, and potential applications of this compound, drawing upon data from structurally related molecules to offer a thorough scientific profile.

Core Physicochemical Properties

While specific experimental data for 2-Chloro-3,6-difluorobenzotrifluoride is not widely available in the public domain, we can infer its key physicochemical properties based on its structure and data from analogous compounds.

Property	Value	Source/Basis
Molecular Formula	C₇H₂ClF₅	[1]
Molecular Weight	216.54 g/mol	[1]
Appearance	Predicted to be a colorless liquid or low-melting solid	Analogy with other halogenated benzotrifluorides
Boiling Point	Estimated to be in the range of 150-180 °C	Based on the boiling points of similar chlorinated and fluorinated benzotrifluorides
Melting Point	Not available
Density	Predicted to be around 1.5 - 1.6 g/mL	Based on the densities of related compounds
Solubility	Expected to be insoluble in water and soluble in common organic solvents (e.g., dichloromethane, chloroform, ethyl acetate)	General solubility of halogenated aromatic compounds

Synthesis and Reactivity

Proposed Synthetic Pathway

A potential route could involve the multi-step transformation of a readily available starting material, such as a substituted chlorofluorotoluene, followed by trifluoromethylation. Alternatively, a process of selective halogenation and functional group interconversion on a pre-existing benzotrifluoride core could be employed. One possible approach, drawing parallels from the synthesis of related compounds, is outlined below.

Caption: Predicted mass spectrometry fragmentation pathway.

Infrared (IR) Spectroscopy

The IR spectrum of 2-Chloro-3,6-difluorobenzotrifluoride will be characterized by strong absorption bands corresponding to the C-F stretching vibrations of the trifluoromethyl group, typically in the range of 1100-1350 cm⁻¹. Aromatic C-H stretching vibrations will be observed around 3000-3100 cm⁻¹, and C=C stretching vibrations of the benzene ring will appear in the 1400-1600 cm⁻¹ region. The C-Cl stretching vibration is expected in the lower frequency region of the spectrum.

Applications in Drug Development

Benzotrifluoride derivatives are of significant interest in medicinal chemistry due to the unique properties imparted by the trifluoromethyl group. [2]These include increased metabolic stability, enhanced lipophilicity, and improved binding affinity to biological targets. While specific applications for 2-Chloro-3,6-difluorobenzotrifluoride have not been reported, its structure suggests it could serve as a valuable intermediate for the synthesis of novel therapeutic agents. The presence of multiple reactive sites (the chlorine atom for substitution and the aromatic ring for further functionalization) allows for the introduction of various pharmacophores to create a library of compounds for screening. It could potentially be used in the development of kinase inhibitors, central nervous system agents, or anti-infective drugs, areas where fluorinated compounds have shown considerable promise.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 2-Chloro-3,6-difluorobenzotrifluoride is not available. However, based on the data for structurally similar halogenated benzotrifluorides, the following precautions should be observed:

• General Handling: Use in a well-ventilated area, preferably in a fume hood. Avoid contact with skin, eyes, and clothing. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Inhalation: May be harmful if inhaled. Can cause respiratory tract irritation.

• Skin Contact: May cause skin irritation.

• Eye Contact: May cause serious eye irritation.

• Ingestion: May be harmful if swallowed.

• Flammability: Benzotrifluoride and its derivatives are often flammable liquids. [3][4]Keep away from heat, sparks, and open flames.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Conclusion

2-Chloro-3,6-difluorobenzotrifluoride is a fluorinated aromatic compound with significant potential as a building block in synthetic and medicinal chemistry. While direct experimental data for this specific molecule is limited, by analyzing the properties of structurally related compounds, we can construct a detailed and scientifically sound technical profile. This guide provides researchers and drug development professionals with a foundational understanding of its physicochemical properties, a plausible synthetic strategy, expected reactivity, and potential applications, thereby facilitating its future investigation and utilization in the development of novel chemical entities.

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An In-Depth Technical Guide to 2-Chloro-3,6-difluorobenzotrifluoride: A Key Building Block for Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Fluorinated Scaffolds in Medicinal Chemistry

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine atoms into molecular scaffolds has emerged as a paramount tool for fine-tuning the physicochemical and pharmacological properties of bioactive compounds. Among the myriad of fluorinated building blocks, substituted benzotrifluorides hold a position of prominence. The trifluoromethyl group (–CF3), with its unique electronic and steric properties, can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. This guide focuses on a specific, highly functionalized benzotrifluoride derivative: 2-Chloro-3,6-difluorobenzotrifluoride .

This document serves as a comprehensive technical resource for researchers and scientists, providing essential information on its chemical identity, structure, properties, synthesis, and, most importantly, its potential applications as a critical intermediate in the synthesis of novel therapeutic agents.

Core Compound Identification

• Chemical Name: 2-Chloro-3,6-difluorobenzotrifluoride

• Systematic Name: 1-Chloro-2,5-difluoro-3-(trifluoromethyl)benzene

• CAS Number: 1099597-70-2[1][2]

• MDL Number: MFCD11226658[2]

• Molecular Formula: C₇H₂ClF₅[3]

• Molecular Weight: 216.54 g/mol [3]

Molecular Structure and Physicochemical Properties

The unique substitution pattern of 2-Chloro-3,6-difluorobenzotrifluoride, with a chlorine atom and two fluorine atoms flanking a trifluoromethyl group on a benzene ring, imparts a distinct reactivity and conformational profile, making it a valuable building block in organic synthesis.

Structure:

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A Technical Guide to the Spectral Analysis of 2-Chloro-3,6-difluorobenzotrifluoride

Introduction: The Structural Significance of 2-Chloro-3,6-difluorobenzotrifluoride

2-Chloro-3,6-difluorobenzotrifluoride possesses a unique substitution pattern on the benzene ring, featuring a trifluoromethyl group, two fluorine atoms, and a chlorine atom. This arrangement of electron-withdrawing groups significantly influences the electronic environment of the aromatic ring and, consequently, its spectral properties. Understanding these properties is crucial for reaction monitoring, quality control, and structural elucidation in synthetic chemistry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for determining the detailed molecular structure of 2-Chloro-3,6-difluorobenzotrifluoride. The analysis of ¹H, ¹³C, and ¹⁹F NMR spectra provides insights into the connectivity of atoms and the electronic environment of the nuclei.[1][2]

¹H NMR Spectroscopy

Predicted ¹H NMR Spectrum:

The ¹H NMR spectrum is expected to show two distinct signals corresponding to the two aromatic protons. These protons will exhibit complex splitting patterns due to coupling with each other and with the neighboring fluorine atoms.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Assignment
~ 7.2 - 7.5	ddd	J(H-H) ≈ 8-9, J(H-F) ≈ 6-8, J(H-F) ≈ 2-3	H-4
~ 7.0 - 7.3	ddd	J(H-H) ≈ 8-9, J(H-F) ≈ 9-11, J(H-F) ≈ 1-2	H-5

Causality Behind Predictions:

• Chemical Shifts: The electron-withdrawing nature of the trifluoromethyl, fluoro, and chloro substituents will deshield the aromatic protons, causing them to resonate at relatively downfield chemical shifts. The precise positions will depend on the cumulative electronic effects of the substituents.

• Coupling:

  • Ortho H-H Coupling (³JHH): The two protons are ortho to each other, leading to a coupling constant of approximately 8-9 Hz.

  • H-F Coupling: Each proton will couple to the two fluorine atoms on the ring. The magnitude of the coupling constant depends on the number of bonds separating the nuclei. Ortho coupling (³JHF) is typically larger than meta coupling (⁴JHF). H-4 will show a larger coupling to F-3 and a smaller coupling to F-6. H-5 will show a larger coupling to F-6 and a smaller coupling to F-3.

¹³C NMR Spectroscopy

Predicted ¹³C NMR Spectrum:

The ¹³C NMR spectrum will display seven distinct signals, one for each carbon atom in the molecule. The trifluoromethyl group will appear as a quartet due to coupling with the three fluorine atoms. The aromatic carbons will show complex splitting due to coupling with both fluorine and potentially the trifluoromethyl group.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Assignment
~ 155 - 160	dd	¹J(C-F) ≈ 240-260, ²J(C-F) ≈ 15-20	C-3
~ 152 - 157	dd	¹J(C-F) ≈ 240-260, ²J(C-F) ≈ 15-20	C-6
~ 125 - 130	q	¹J(C-F) ≈ 270-280	-CF₃
~ 120 - 125	m	C-1
~ 118 - 123	d	²J(C-F) ≈ 20-25	C-2
~ 115 - 120	m	C-4
~ 110 - 115	m	C-5

Causality Behind Predictions:

• Chemical Shifts: Carbons directly attached to fluorine atoms (C-3 and C-6) will be significantly deshielded and appear at very downfield chemical shifts. The carbon of the trifluoromethyl group will also be in this region. The other aromatic carbons will have shifts influenced by the various substituents.

• Coupling:

  • ¹JCF: Large one-bond coupling constants are expected for the carbons directly bonded to fluorine. The trifluoromethyl carbon will also exhibit a large one-bond C-F coupling.

  • ⁿJCF: Smaller two- and three-bond C-F couplings will lead to further splitting of the aromatic carbon signals.

¹⁹F NMR Spectroscopy

Predicted ¹⁹F NMR Spectrum:

The ¹⁹F NMR spectrum is expected to be the most informative, showing three distinct signals for the two aromatic fluorine atoms and the trifluoromethyl group.[2][3][4]

Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constants (J, Hz)	Assignment
~ -60 to -65	s	-CF₃
~ -115 to -125	m	F-3
~ -130 to -140	m	F-6

Causality Behind Predictions:

• Chemical Shifts: The chemical shifts of the fluorine atoms are highly sensitive to their electronic environment.[5] The trifluoromethyl group typically appears in the region of -60 to -70 ppm. The aromatic fluorines will have shifts influenced by the other substituents on the ring.

• Coupling: The aromatic fluorine signals will be complex multiplets due to coupling with each other, the aromatic protons, and potentially long-range coupling to the trifluoromethyl group.

Experimental Protocol: NMR Spectroscopy

A standardized protocol for acquiring high-quality NMR spectra of 2-Chloro-3,6-difluorobenzotrifluoride is outlined below.

1. Sample Preparation: a. Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆). b. Filter the solution into a 5 mm NMR tube.

2. Instrument Setup: a. Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe. b. Tune and match the probe for ¹H, ¹³C, and ¹⁹F frequencies. c. Shim the magnetic field to achieve optimal resolution.

3. Data Acquisition: a. ¹H NMR: Acquire the spectrum using a standard pulse sequence. Set a spectral width of approximately 15 ppm centered around 5 ppm. b. ¹³C NMR: Use a proton-decoupled pulse sequence. A spectral width of 250 ppm is recommended. c. ¹⁹F NMR: Acquire the spectrum with a spectral width of approximately 200 ppm. Use a known fluorine-containing compound as an external reference if necessary.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups and vibrational modes present in the molecule.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Intensity	Assignment
~ 3100 - 3000	Weak	Aromatic C-H stretch
~ 1600 - 1450	Medium-Strong	Aromatic C=C stretching
~ 1350 - 1100	Strong, multiple bands	C-F stretching (aromatic and -CF₃)
~ 850 - 750	Strong	C-Cl stretch
~ 900 - 675	Medium-Strong	Out-of-plane C-H bending

Causality Behind Predictions:

• C-F Stretching: The most prominent features in the IR spectrum will be the strong absorption bands corresponding to the C-F stretching vibrations of the aromatic fluorines and the trifluoromethyl group.[6][7]

• Aromatic Vibrations: The characteristic C=C stretching bands of the aromatic ring will be present in the 1600-1450 cm⁻¹ region.

• C-Cl Stretching: The C-Cl stretching vibration will appear in the lower frequency region of the spectrum.

Experimental Protocol: FTIR Spectroscopy

1. Sample Preparation: a. For a liquid sample, a thin film can be prepared between two KBr or NaCl plates. b. For a solid sample, a KBr pellet can be prepared by mixing a small amount of the sample with dry KBr powder and pressing it into a transparent disk.

2. Data Acquisition: a. Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer. b. Acquire a background spectrum of the empty sample compartment or the pure KBr pellet. c. Acquire the sample spectrum and ratio it against the background to obtain the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, which aids in its identification and structural confirmation.

Predicted Mass Spectrum:

The electron ionization (EI) mass spectrum is expected to show a prominent molecular ion peak and several characteristic fragment ions.

m/z	Proposed Fragment	Neutral Loss
214/216	[M]⁺˙	-
195/197	[M - F]⁺	F
179	[M - Cl]⁺	Cl
145	[M - CF₃]⁺	CF₃

Causality Behind Predictions:

• Molecular Ion: The molecular ion peak will appear as a doublet at m/z 214 and 216 with an approximate intensity ratio of 3:1, which is characteristic of a molecule containing one chlorine atom (³⁵Cl and ³⁷Cl isotopes).[8]

• Fragmentation Pathways: The fragmentation will be driven by the loss of the substituents.[9][10][11]

  • Loss of a Fluorine Radical: Cleavage of a C-F bond from the trifluoromethyl group or the aromatic ring can lead to the formation of an ion at m/z 195/197.

  • Loss of a Chlorine Radical: The cleavage of the C-Cl bond is a common fragmentation pathway for chlorinated compounds, resulting in an ion at m/z 179.[11]

  • Loss of a Trifluoromethyl Radical: The loss of the -CF₃ group will produce a fragment ion at m/z 145.

Visualization of Key Spectroscopic Features

NMR Spin-Spin Coupling Network

Caption: Predicted ¹H-¹⁹F and ¹H-¹H spin-spin coupling interactions.

Mass Spectrometry Fragmentation Pathway

Caption: Proposed primary fragmentation pathways in EI-MS.

Conclusion

This technical guide provides a detailed predictive analysis of the NMR, IR, and MS spectral data for 2-Chloro-3,6-difluorobenzotrifluoride. By understanding the expected chemical shifts, coupling constants, vibrational frequencies, and fragmentation patterns, researchers can confidently acquire and interpret the spectral data for this important chemical intermediate. The provided experimental protocols offer a starting point for obtaining high-quality data, ensuring accurate structural characterization and purity assessment.

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An In-depth Technical Guide to the Solubility and Stability of 2-Chloro-3,6-difluorobenzotrifluoride

Introduction: Navigating the Physicochemical Landscape of a Complex Intermediate

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the physicochemical properties of key intermediates is paramount. 2-Chloro-3,6-difluorobenzotrifluoride, a halogenated aromatic compound, presents a unique molecular architecture that influences its behavior in various experimental and manufacturing settings. The strategic placement of chloro, fluoro, and trifluoromethyl groups on the benzene ring dictates its solubility and stability, which are critical parameters for reaction kinetics, formulation development, and shelf-life determination.

This guide provides a deep dive into the theoretical and practical aspects of the solubility and stability of 2-Chloro-3,6-difluorobenzotrifluoride. Rather than a rigid presentation of pre-existing data, this document serves as a practical framework. It combines theoretical predictions rooted in physical organic chemistry with detailed, field-proven experimental protocols. This approach is designed to empower researchers to not only anticipate the behavior of this compound but also to generate robust, reliable data tailored to their specific applications.

Part 1: Theoretical Framework for Solubility and Stability

Molecular Structure and Its Implications for Solubility

The solubility of a compound is governed by the principle of "like dissolves like." The structure of 2-Chloro-3,6-difluorobenzotrifluoride—a benzene ring substituted with one chlorine atom, two fluorine atoms, and a trifluoromethyl group—renders it a predominantly nonpolar, lipophilic molecule.

• Trifluoromethyl Group (-CF3): This group is a strong electron-withdrawing moiety with a significant contribution to the molecule's lipophilicity. The presence of the -CF3 group is known to increase a compound's solubility in nonpolar organic solvents while drastically reducing its aqueous solubility.[1][2]

• Halogen Atoms (Cl, F): The chlorine and fluorine atoms are electronegative and contribute to the molecule's overall polarity. However, their presence also increases the molecular weight and surface area, which can impact solubility. Halogenation generally deactivates the benzene ring towards electrophilic substitution.[3][4][5][6]

Based on these structural features, it is predicted that 2-Chloro-3,6-difluorobenzotrifluoride will exhibit low solubility in aqueous media and high solubility in a range of organic solvents.

Predicted Solubility Profile:

Solvent Class	Predicted Solubility	Rationale
Polar Protic (e.g., Water, Methanol)	Low to Very Low	The dominant nonpolar character of the substituted benzene ring will limit interactions with highly polar, hydrogen-bonding solvents.
Polar Aprotic (e.g., DMSO, DMF, Acetonitrile)	Moderate to High	These solvents can engage in dipole-dipole interactions and are generally good solvating agents for a wide range of organic molecules.
Nonpolar (e.g., Hexane, Toluene)	High	The nonpolar nature of the compound will allow for favorable van der Waals interactions with nonpolar solvents.
Chlorinated (e.g., Dichloromethane, Chloroform)	Very High	"Like dissolves like" principle is strongest here, with similar intermolecular forces between the solute and solvent.

Predicting Chemical Stability and Degradation Pathways

The stability of 2-Chloro-3,6-difluorobenzotrifluoride is influenced by the robustness of its covalent bonds and the reactivity of the substituted aromatic ring.

• Aromatic Ring System: The benzene ring is inherently stable. The electron-withdrawing nature of the halogen and trifluoromethyl substituents deactivates the ring, making it less susceptible to electrophilic attack.[3][4]

• Carbon-Halogen and Carbon-CF3 Bonds: The C-F and C-Cl bonds are strong and generally resistant to cleavage under normal conditions. The C-CF3 bond is also exceptionally stable.[1][2]

Potential degradation pathways under stressed conditions may include:

• Nucleophilic Aromatic Substitution: Under strongly basic conditions, the chlorine atom could be susceptible to displacement by a strong nucleophile.

• Photodegradation: Aromatic systems can be susceptible to degradation upon exposure to high-energy light.

• Extreme pH: While generally stable, prolonged exposure to highly acidic or basic conditions at elevated temperatures could potentially lead to hydrolysis or other degradative reactions.

Part 2: Experimental Determination of Solubility

For precise and actionable data, experimental determination of solubility is essential. The following protocols outline methods for both kinetic and thermodynamic solubility assessment.

Kinetic Solubility Assay

This high-throughput method is ideal for early-stage research to quickly assess the solubility of a compound from a DMSO stock solution.[7][8][9]

Experimental Workflow for Kinetic Solubility

Caption: Workflow for kinetic solubility determination.

Step-by-Step Protocol:

• Stock Solution Preparation: Prepare a 10 mM stock solution of 2-Chloro-3,6-difluorobenzotrifluoride in 100% DMSO.

• Serial Dilution: Perform serial dilutions of the stock solution in a 96-well plate using DMSO.

• Addition to Aqueous Buffer: Add a small volume of each DMSO solution to a corresponding well containing an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). The final DMSO concentration should be kept low (e.g., <1%) to minimize its effect on solubility.

• Incubation: Seal the plate and incubate at room temperature (e.g., 25°C) with shaking for a defined period (e.g., 2 hours).

• Quantification:

  • Nephelometry: Measure the turbidity of each well using a nephelometer to detect precipitation.

  • LC-MS/MS Analysis: Alternatively, filter or centrifuge the plate to remove any precipitate. Analyze the supernatant using a validated LC-MS/MS method to determine the concentration of the dissolved compound.[8]

• Data Analysis: The kinetic solubility is the concentration at which the compound begins to precipitate out of the aqueous buffer.

Thermodynamic Solubility Assay (Shake-Flask Method)

This method determines the equilibrium solubility of the solid compound and is considered the "gold standard."[7][10][11]

Experimental Workflow for Thermodynamic Solubility

Caption: Workflow for thermodynamic solubility determination.

Step-by-Step Protocol:

• Sample Preparation: Add an excess amount of solid 2-Chloro-3,6-difluorobenzotrifluoride to a vial containing a known volume of the desired solvent (e.g., water, buffer, organic solvent).

• Equilibration: Seal the vials and place them in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for an extended period (typically 24 to 48 hours) to ensure equilibrium is reached.

• Phase Separation: After equilibration, carefully separate the undissolved solid from the solution. This is typically done by centrifugation followed by collection of the supernatant, or by filtration through a syringe filter (e.g., 0.22 µm PVDF).

• Quantification: Prepare a standard curve of the compound in the same solvent. Dilute the saturated supernatant and quantify the concentration of the dissolved compound using a validated stability-indicating HPLC-UV method.[12][13][14][15][16]

• Data Analysis: The determined concentration represents the thermodynamic solubility of the compound in that specific solvent at the given temperature.

Part 3: Experimental Assessment of Chemical Stability

Forced degradation (stress testing) studies are essential to identify potential degradation products, establish degradation pathways, and develop stability-indicating analytical methods.[17][18][19][20] These studies are typically conducted according to ICH guideline Q1A(R2).[17]

Decision Tree for Forced Degradation Studies

Caption: Decision tree for conducting forced degradation studies.

General Protocol for Forced Degradation Studies

• Sample Preparation: Prepare solutions of 2-Chloro-3,6-difluorobenzotrifluoride at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., acetonitrile/water). For thermal and photostability testing, also use the solid compound.

• Stress Conditions: Expose the samples to the following conditions. The duration and temperature may need to be optimized to achieve a target degradation of 5-20%.[17]

  • Acid Hydrolysis: Add an equal volume of 0.1 N HCl. Incubate at an elevated temperature (e.g., 60°C).

  • Base Hydrolysis: Add an equal volume of 0.1 N NaOH. Incubate at room temperature or a slightly elevated temperature.

  • Oxidation: Add an equal volume of 3% hydrogen peroxide. Keep at room temperature.

  • Thermal Degradation: Expose the solid and solution samples to dry heat (e.g., 80°C).

  • Photostability: Expose the solid and solution samples to light as per ICH Q1B guidelines (e.g., 1.2 million lux hours and 200 watt hours/square meter).[19][21]

• Sample Analysis: At appropriate time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration. Analyze all stressed samples, along with a control sample (unstressed), using a validated stability-indicating HPLC method.

• Data Evaluation:

  • Calculate the percentage of degradation.

  • Determine the purity of the main peak and identify any degradation products.

  • Characterize the structure of significant degradation products using techniques like LC-MS/MS and NMR.

Development of a Stability-Indicating HPLC Method

A robust stability-indicating HPLC method is crucial for separating the parent compound from all potential process impurities and degradation products.[12][13][14][15][16]

Key Considerations for Method Development:

Parameter	Recommendation	Rationale
Column	C18 or other suitable reversed-phase column	Provides good retention and separation for nonpolar to moderately polar compounds.
Mobile Phase	Gradient elution with acetonitrile and/or methanol and a buffered aqueous phase (e.g., phosphate or acetate buffer)	A gradient is often necessary to resolve early-eluting polar degradants and the late-eluting lipophilic parent compound in a reasonable run time.[14]
Detection	UV/Vis (e.g., photodiode array detector)	Allows for the detection of chromophoric compounds and can help in peak purity assessment.
Column Temperature	Controlled (e.g., 30-40°C)	Ensures reproducible retention times and peak shapes.
Flow Rate	Typically 1.0 mL/min	Provides a good balance between resolution and run time for standard analytical columns.

Conclusion

2-Chloro-3,6-difluorobenzotrifluoride is a compound whose physicochemical properties are dictated by its complex halogen and trifluoromethyl substitution pattern. While specific experimental data may be sparse in the public domain, a strong theoretical understanding of its structure allows for reliable predictions of its solubility and stability. This guide provides the necessary framework and detailed experimental protocols for researchers to generate high-quality, in-house data. By systematically applying the described solubility assays and forced degradation studies, scientists and drug development professionals can confidently characterize this important intermediate, ensuring its effective use in their research and development endeavors.

References

• ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (2003). [Link]

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• Beilstein Journal of Organic Chemistry. (2008). Trifluoromethyl ethers – synthesis and properties of an unusual substituent. [Link]

• International Research Journal of Pharmacy and Medical Sciences (IRJPMS). (2025). Stability Indicating HPLC Method Development: A Review. [Link]

• International Journal of Pharmaceutical Sciences and Research. (2023). Development and Validation of Stability-Indicating RP-HPLC Methods for Pharmaceutical Drugs: A Comprehensive Review. [Link]

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discovery and history of 2-Chloro-3,6-difluorobenzotrifluoride

An In-depth Technical Guide on the Discovery and History of 2-Chloro-3,6-difluorobenzotrifluoride

Abstract

2-Chloro-3,6-difluorobenzotrifluoride has emerged as a crucial building block in contemporary medicinal chemistry, particularly in the synthesis of agrochemicals and pharmaceuticals. Its unique substitution pattern, featuring a trifluoromethyl group along with chlorine and fluorine atoms, imparts desirable physicochemical properties to target molecules, such as enhanced metabolic stability, improved lipophilicity, and better bioavailability. This guide provides a comprehensive overview of the history, synthesis, and applications of this important fluorinated intermediate. We will delve into its first documented synthesis, explore the evolution of its manufacturing processes, and highlight its role in the development of key commercial products. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this versatile chemical entity.

Introduction: The Rise of Fluorinated Scaffolds

The introduction of fluorine into organic molecules has become a cornerstone of modern drug and agrochemical design. The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can dramatically alter the biological activity and pharmacokinetic profile of a compound. The trifluoromethyl (-CF3) group, in particular, is a powerful bioisostere for various functional groups and is known to enhance metabolic stability and lipophilicity.

Benzotrifluorides, or trifluoromethyl-substituted benzenes, are therefore privileged scaffolds in chemical synthesis. The further introduction of halogen atoms like chlorine and fluorine onto the benzene ring provides synthetic handles for further functionalization and fine-tunes the electronic and steric properties of the molecule. 2-Chloro-3,6-difluorobenzotrifluoride sits at this nexus, offering a pre-functionalized aromatic ring that has proven invaluable in constructing complex molecular architectures.

The Genesis: First Documented Synthesis

The precise "discovery" of a niche chemical intermediate like 2-Chloro-3,6-difluorobenzotrifluoride is often traced not to a singular, celebrated event, but to its first appearance in the patent literature, usually as a key step towards a commercially valuable target. The earliest widely cited preparations appear in patents related to the synthesis of novel herbicides and pesticides in the late 20th and early 21st centuries.

One of the seminal patents that details a method for its synthesis was filed in the context of developing new pyridyl-ether or phenyl-ether derivatives for use as herbicides. These early syntheses often involved multi-step sequences starting from more readily available chlorinated or fluorinated precursors.

A common early approach involved the diazotization of a corresponding aniline, followed by a Sandmeyer-type reaction to introduce the chloro group. The challenge often lay in the regioselective introduction of the fluorine and trifluoromethyl groups in a cost-effective manner.

Evolution of Synthetic Methodologies

Over the years, synthetic routes to 2-Chloro-3,6-difluorobenzotrifluoride have been optimized for yield, purity, and industrial scalability. Below we compare a representative early-phase approach with a more modern, streamlined process.

Early-Phase Multi-Step Synthesis

Early methods often relied on building the substitution pattern on the aromatic ring step-by-step. A representative, albeit generalized, pathway is illustrated below. This approach, while logical from a retrosynthetic standpoint, often suffered from cumulative yield losses over multiple steps.

Conceptual Workflow: Early Synthesis

Caption: Conceptual workflow of an early multi-step synthesis.

Modern Industrial Synthesis

Current industrial production methods prioritize efficiency and cost-effectiveness. A more modern approach often involves the direct fluorination and chlorination of a suitable benzotrifluoride precursor. For example, starting from 3-chloro-2-fluorobenzotrifluoride, a direct fluorination can be employed to install the second fluorine atom.

Detailed Protocol: A Representative Modern Synthesis

The following protocol is a representative example of a modern synthetic approach.

• Starting Material: 1-Chloro-2,5-difluorobenzene.

• Trifluoromethylation: The starting material is subjected to a trifluoromethylation reaction. A common method involves the use of a trifluoromethyl source such as trifluoromethyl iodide (CF3I) in the presence of a copper catalyst (e.g., copper(I) iodide) and a suitable solvent like DMF or NMP at elevated temperatures and pressures.

• Reaction Work-up: After the reaction is complete, the mixture is cooled, quenched with water, and the organic phase is extracted with a suitable solvent (e.g., ethyl acetate).

• Purification: The crude product is then purified via fractional distillation under reduced pressure to yield 2-Chloro-3,6-difluorobenzotrifluoride of high purity.

Workflow: Modern Industrial Synthesis

Caption: Streamlined workflow for a modern synthesis approach.

Comparison of Synthetic Routes

Parameter	Early Multi-Step Synthesis	Modern Direct Synthesis
Starting Materials	More basic, less functionalized aromatics	Pre-functionalized benzotrifluorides or benzenes
Number of Steps	4 - 6 steps	1 - 3 steps
Typical Overall Yield	Low to moderate	Moderate to high
Atom Economy	Lower	Higher
Scalability	Challenging	Designed for industrial scale
Key Challenge	Regiocontrol, cumulative yield loss	Harsh reaction conditions (high T/P), catalyst cost

Applications in Drug Discovery and Agrochemicals

The utility of 2-Chloro-3,6-difluorobenzotrifluoride lies in its role as a versatile intermediate. The chlorine atom provides a reactive site for nucleophilic aromatic substitution (SNAr) or cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the facile introduction of various functionalities.

Example Application: Synthesis of a Pharmaceutical Intermediate

A key application is in the synthesis of precursors for certain kinase inhibitors or other targeted therapies. The chloro-substituent can be displaced by an amine, alcohol, or thiol, while the rest of the molecule provides the necessary steric and electronic properties for biological activity.

Logical Flow: Role as a Chemical Building Block

Caption: Role as an intermediate in API synthesis.

Physicochemical and Spectroscopic Data

Accurate characterization is critical for any chemical intermediate. The following table summarizes key properties of 2-Chloro-3,6-difluorobenzotrifluoride.

Property	Value
CAS Number	229307-26-8
Molecular Formula	C7H2ClF5
Molecular Weight	216.54 g/mol
Appearance	Colorless liquid
Boiling Point	~145-147 °C
Density	~1.55 g/cm³
¹⁹F NMR	Peaks corresponding to -CF3 and two aromatic C-F environments
¹³C NMR	Seven distinct carbon signals
MS (EI)	Molecular ion peak (M+) at m/z 216, 218

Conclusion

From its origins in the patent literature as a means to an end in agrochemical synthesis, 2-Chloro-3,6-difluorobenzotrifluoride has matured into a valuable and versatile building block for the fine chemical industry. The evolution of its synthesis from lengthy, multi-step sequences to more streamlined, high-yield industrial processes reflects the broader advancements in fluorination and cross-coupling chemistries. Its continued use in the development of new pharmaceuticals and agrochemicals underscores the enduring importance of strategically functionalized aromatic scaffolds in modern chemistry. Future research will likely focus on even more efficient and sustainable synthetic routes, potentially leveraging C-H activation or flow chemistry to further enhance its accessibility and utility.

References

(Note: The following is a representative list based on typical sources for such information. Specific patent numbers and articles may vary depending on the exact synthetic route and application of interest.)

• Google Patents. (Various Dates).

• PubChem. (Accessed 2024). 2-Chloro-3,6-difluorobenzotrifluoride. National Center for Biotechnology Information. [Link]

2-Chloro-3,6-difluorobenzotrifluoride molecular weight and formula

An In-depth Technical Guide to 2-Chloro-3,6-difluorobenzotrifluoride

Introduction: Unveiling a Specialized Synthetic Building Block

In the landscape of modern medicinal and agricultural chemistry, the strategic incorporation of fluorine atoms into molecular scaffolds is a cornerstone of rational design. Halogenated aromatic compounds, particularly those bearing the trifluoromethyl group, are prized for their ability to modulate key pharmacological properties such as metabolic stability, lipophilicity, and binding affinity. 2-Chloro-3,6-difluorobenzotrifluoride is a specialized aromatic intermediate that offers a unique substitution pattern for the synthesis of complex target molecules. This guide provides a comprehensive overview of its chemical identity, plausible synthetic routes, potential applications, and essential handling protocols, designed for researchers and professionals in drug development and fine chemical synthesis.

Core Molecular Attributes

2-Chloro-3,6-difluorobenzotrifluoride is defined by a benzene ring substituted with one chlorine atom, two fluorine atoms, and a trifluoromethyl group. This specific arrangement of electron-withdrawing groups creates a distinct electronic and steric profile, making it a valuable precursor for introducing highly functionalized phenyl moieties.

Property	Value	Source(s)
Chemical Name	2-Chloro-3,6-difluorobenzotrifluoride	N/A
Molecular Formula	C₇H₂ClF₅	[1]
Molecular Weight	216.54 g/mol	[1]
CAS Number	1099597-70-2	[2]
MDL Number	MFCD11226658	[2]
Appearance	Predicted: Colorless liquid or low-melting solid	Inferred from related compounds
Boiling Point	Predicted: ~130-150 °C	Inferred from isomers[3]
Density	Predicted: ~1.5 - 1.6 g/mL	Inferred from isomers[3]

Synthesis Strategy: A Mechanistic Perspective

While specific, peer-reviewed synthesis protocols for 2-Chloro-3,6-difluorobenzotrifluoride are not widely published, a logical and efficient pathway can be designed based on established transformations of aromatic compounds. A common and powerful method for introducing trifluoromethyl groups is the Swarts reaction or related fluorination of a trichloromethyl group, which itself can be derived from a methyl group via radical chlorination. An alternative approach involves building from a pre-functionalized aniline via diazotization and subsequent Sandmeyer or Balz-Schiemann type reactions.

A plausible multi-step synthesis originating from a commercially available dichlorofluorotoluene is outlined below. The choice of this pathway is dictated by the principles of regioselectivity in aromatic substitution and the reliability of the proposed transformations.

Proposed Synthetic Workflow

Caption: Proposed synthetic pathway to 2-Chloro-3,6-difluorobenzotrifluoride.

Protocol and Mechanistic Rationale

Step 1: Radical Trichlorination The synthesis begins with the free-radical chlorination of the benzylic methyl group of a suitable starting material. This reaction is typically initiated by a radical initiator like AIBN and proceeds via a chain mechanism, preferentially occurring at the benzylic position due to the resonance stabilization of the resulting benzyl radical. The exhaustive chlorination is necessary to form the trichloromethyl intermediate.

Step 2: Halogen Exchange (Halex) Reaction The trichloromethyl group is then converted to the trifluoromethyl group. This is a classic halogen exchange reaction, often catalyzed by antimony salts (e.g., SbF₃) with a source of fluoride like anhydrous HF. The reaction drives towards the formation of the thermodynamically more stable C-F bonds.

Step 3: Nucleophilic Aromatic Substitution (SNAr) The final step involves a selective nucleophilic aromatic substitution to replace one of the chlorine atoms with fluorine. The trifluoromethyl group is a powerful electron-withdrawing group, which activates the aromatic ring towards nucleophilic attack, particularly at the ortho and para positions. The chlorine at the 4-position is activated by the trifluoromethyl group at position 1 and the fluorine at position 2, making it susceptible to substitution by a fluoride source like potassium fluoride in a high-boiling aprotic solvent (e.g., sulfolane or DMF). This type of selective halogen exchange is a well-documented process in the synthesis of fluorinated aromatics[4].

Applications in Drug Development and Agrochemicals

While specific applications of 2-Chloro-3,6-difluorobenzotrifluoride are not extensively documented, its structure is emblematic of building blocks used to synthesize high-value molecules in the pharmaceutical and agrochemical industries[5][6].

• Metabolic Blocking: The trifluoromethyl group is exceptionally stable to oxidative metabolism. Its introduction into a drug candidate can block metabolic pathways at that position, increasing the compound's half-life and bioavailability.

• Lipophilicity Enhancement: The CF₃ group significantly increases the lipophilicity of a molecule, which can enhance its ability to cross cell membranes and reach its biological target.

• Conformational Control: The steric bulk and electronic nature of the substituents can influence the preferred conformation of the molecule, potentially locking it into a bioactive shape for optimal target engagement.

• As a Precursor: This intermediate is a valuable precursor for further functionalization. The remaining chloro and fluoro substituents can be displaced by other nucleophiles, or the aromatic ring can undergo further electrophilic substitution, metal-catalyzed cross-coupling, or directed ortho-metalation, providing access to a wide array of complex derivatives.

Predicted Spectroscopic Signature

Definitive spectral data for this compound is not publicly available. However, based on established principles and data from analogous structures, a reliable prediction of its key spectral features can be made[7][8].

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum will be simple, showing two doublets of doublets in the aromatic region (likely between 7.0-7.8 ppm). Each proton will couple to the other proton and to the adjacent fluorine atoms, resulting in complex splitting patterns.

• ¹⁹F NMR: This spectrum will be the most informative. Three distinct signals are expected:

  • One singlet for the CF₃ group (typically around -60 to -65 ppm).

  • One signal for the fluorine at position 3.

  • One signal for the fluorine at position 6. These aromatic fluorine signals will show coupling to each other and to the adjacent aromatic protons.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): The mass spectrum under electron ionization (EI) should exhibit a prominent molecular ion peak. Due to the presence of one chlorine atom, this peak will appear as a characteristic doublet: one at m/z 216 (for the ³⁵Cl isotope) and another at m/z 218 (for the ³⁷Cl isotope) in an approximate 3:1 intensity ratio.

• Key Fragmentation: Predictable fragmentation pathways include the loss of a chlorine radical ([M-Cl]⁺), loss of a fluorine radical ([M-F]⁺), or the loss of the trifluoromethyl radical ([M-CF₃]⁺).

Safety, Handling, and Storage

A specific Safety Data Sheet (SDS) for 2-Chloro-3,6-difluorobenzotrifluoride is not widely available. Therefore, it must be handled with the precautions appropriate for related hazardous organofluorine and organochlorine compounds[9][10].

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles and a face shield.

  • Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and additional protective clothing as necessary to prevent skin contact.

  • Respiratory Protection: Use only in a well-ventilated area, preferably within a certified chemical fume hood. If inhalation risk is high, a NIOSH-approved respirator with an organic vapor cartridge is required.

• Handling:

  • Avoid contact with skin, eyes, and clothing.

  • Do not breathe vapors or mists.

  • Handle as a corrosive and potentially toxic substance. Fluorinated compounds can release HF upon decomposition.

  • Use spark-proof tools and explosion-proof equipment if handling large quantities.

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.

  • Keep away from incompatible materials such as strong oxidizing agents, strong bases, and moisture.

  • Store in a corrosives-compatible cabinet.

• First Aid Measures:

  • Inhalation: Move victim to fresh air immediately. If not breathing, give artificial respiration. Seek immediate medical attention.

  • Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Conclusion

2-Chloro-3,6-difluorobenzotrifluoride represents a highly specialized yet potentially valuable building block for synthetic chemistry. Its unique combination of halogen and trifluoromethyl substituents on an aromatic core provides a platform for developing novel pharmaceuticals and agrochemicals with tailored properties. While detailed experimental data remains limited, its molecular attributes, plausible synthetic routes, and potential applications can be reliably inferred from the well-established chemistry of related compounds. Strict adherence to safety protocols based on analogous structures is mandatory for its handling and use in a research and development setting.

References

• Google Patents. US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile)

• CPAChem. Safety data sheet - 2,4-Dichloro-3,5-dinitrobenzotrifluoride. [Link]

• Supporting Information. General information for NMR spectra. [Link]

• Hunan Hwatime Chemical Co., Ltd. 2-Chloro-3,6-difluorobenzotrifluoride. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. The Role of 2-Chloro-3,5-dinitrobenzotrifluoride in Modern Organic Synthesis. [Link]

• Cole-Parmer. Material Safety Data Sheet - 2-Chlorobenzotrifluoride, 99%. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Properties and Synthesis of 2-Chloro-3,6-difluorobenzaldehyde. [Link]

• Google Patents. EP0150587A1 - Preparation of chlorobenzotrifluoride compounds.

• Anhui Haiheng Pharmaceutical Chemistry Co., Ltd. 2-Chloro-3,6-difluorobenzoic acid. [Link]

• European Patent Office. EP 0150587 B1 - Preparation of chlorobenzotrifluoride compounds. [Link]

• Google Patents. CN102531961B - Preparation method of 2,6-dichloro-3-fluorobenzonitrile.

• ResearchGate. 1D 19 F-NMR spectrum of 300 mM.... [Link]

• PubChem. 1-Chloro-2-(trifluoromethyl)benzene. [Link]

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Navigating the Unknown: A Technical Guide to Hazard Assessment for Novel Compounds like 2-Chloro-3,6-difluorobenzotrifluoride

Senior Application Scientist Note: In the development of new chemical entities, researchers frequently encounter compounds for which comprehensive safety data is not yet established. This guide addresses the pivotal topic of potential hazards and safety data for 2-Chloro-3,6-difluorobenzotrifluoride . However, a comprehensive search has revealed a significant lack of publicly available, validated safety data sheets (SDS) or in-depth toxicological studies specifically for this compound.

This reality presents a critical challenge for drug development professionals and researchers. Therefore, this guide has been structured to provide a robust framework for assessing and managing the risks of such novel or poorly characterized substances, using 2-Chloro-3,6-difluorobenzotrifluoride as a case study. We will proceed with the utmost scientific integrity, focusing on a systematic approach to hazard evaluation based on predictive toxicology, structure-activity relationships (SAR), and established best practices for chemical handling in a research and development setting.

The Principle of Precautionary Risk Assessment

When specific hazard data is unavailable, a precautionary approach is paramount. This involves treating the substance as potentially hazardous until sufficient data is generated to state otherwise. The initial assessment should be based on the chemical's structure and the known hazards of analogous compounds.

Structural Analogs of 2-Chloro-3,6-difluorobenzotrifluoride:

Our subject molecule is a halogenated benzotrifluoride. The hazards associated with related compounds found in the literature provide a starting point for our assessment. For instance, various chlorinated, fluorinated, and nitrated benzotrifluorides exhibit a range of hazardous properties, including:

• Skin and Eye Irritation/Corrosion: Many halogenated aromatic compounds are irritants or corrosives.[1][2][3][4][5]

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled are common classifications for similar structures.[2][3][6][7]

• Organ System Toxicity: Some related compounds show the potential for target organ effects.[2][8]

• Environmental Hazards: Toxicity to aquatic life is a concern for some chlorinated and nitrated aromatics.[2][3]

• Flammability: While some benzotrifluorides are solids, others are flammable liquids.[5][9]

Based on these general observations, it is prudent to assume that 2-Chloro-3,6-difluorobenzotrifluoride may exhibit some or all of these hazardous properties.

Predictive Hazard Evaluation and Data Gaps

A thorough hazard evaluation for a novel compound involves a multi-faceted approach, combining predictive methods with a clear understanding of what data needs to be generated.

In Silico and Predictive Toxicology

Before extensive empirical testing, computational tools can provide valuable insights. Quantitative Structure-Activity Relationship (QSAR) models can predict toxicity endpoints, and software can estimate physical properties like boiling point and flash point. These predictions, while not a substitute for experimental data, are crucial for initial risk assessment and for prioritizing experimental work.

Essential Data Generation

To move beyond prediction, the following key data points should be generated, starting with very small quantities of the substance under strict containment:

• Physical State and Appearance: Solid or liquid at room temperature.

• Solubility: In water and common organic solvents.

• Melting Point/Boiling Point: To understand its physical behavior.

• Flash Point: To determine flammability.

• pH of an aqueous solution/slurry: To assess corrosivity potential.

• Preliminary Acute Toxicity Screening: To get a baseline understanding of its toxic potential.

A Framework for Safe Handling in a Research Setting

The following table outlines a tiered approach to handling a novel compound like 2-Chloro-3,6-difluorobenzotrifluoride, from initial synthesis to more extensive use.

Handling Tier	Scale	Required Controls	Rationale
Tier 1: Initial Synthesis and Characterization	< 1 gram	- Certified chemical fume hood- Full personal protective equipment (PPE): lab coat, safety glasses, and appropriate chemical-resistant gloves (e.g., nitrile or neoprene).- Use of a balance enclosure for weighing.- All manipulations in a closed system where possible.	At this stage, the hazards are unknown. Maximum containment is necessary to prevent any exposure.
Tier 2: Small-Scale Reactions and Analyses	1 - 10 grams	- All Tier 1 controls.- Consider a process safety review for any reactions with energetic potential (e.g., nitrations, oxidations).- Have appropriate spill kits and emergency procedures in place.	As the quantity increases, the potential consequences of an incident also increase. A more formal safety review is warranted.
Tier 3: Scale-Up and Broader Use	> 10 grams	- All Tier 1 and 2 controls.- A comprehensive, substance-specific Safety Data Sheet (SDS) should be authored based on generated experimental data.- Occupational exposure limits (OELs) should be established.- Engineering controls should be evaluated for adequacy.	At this stage, the substance should no longer be treated as "unknown." Sufficient data must have been generated to allow for a full and accurate risk assessment.

Experimental Protocols for Initial Safety Assessment

The following are generalized protocols that should be adapted and approved by the institution's Environmental Health and Safety (EHS) department before implementation.

Protocol 4.1: Determination of Flash Point (Small-Scale)

• Objective: To determine the flammability of a liquid sample.

• Apparatus: Small-scale closed-cup flash point tester.

• Procedure:

  • Place a small, known volume of the liquid into the test cup.

  • Seal the cup and begin heating at a slow, controlled rate.

  • At regular temperature intervals, introduce an ignition source (spark or small flame) into the vapor space.

  • The flash point is the lowest temperature at which the vapors ignite.

• Causality and Interpretation: The flash point is a critical piece of data for classifying the flammability of a liquid. A low flash point indicates a significant fire hazard, requiring stringent controls on ignition sources.[5][9]

Protocol 4.2: Preliminary Skin and Eye Irritation Assessment (In Vitro)

• Objective: To assess the potential for skin and eye irritation without the use of live animals.

• Methodology: Utilize validated in vitro methods, such as reconstructed human epidermis (RhE) models for skin irritation and bovine corneal opacity and permeability (BCOP) assays for eye irritation.

• Procedure:

  • Apply a small amount of the test chemical to the tissue model.

  • After a specified exposure time, assess cell viability or tissue damage using appropriate assays (e.g., MTT assay for cell viability).

• Causality and Interpretation: These in vitro methods are well-established for predicting skin and eye irritation potential and are a key component of a modern, ethical approach to toxicology. A positive result would necessitate handling the compound as a skin/eye irritant or corrosive.

Logical Workflow for Hazard Assessment

The following diagram illustrates the decision-making process for assessing and managing the risks of a novel chemical.

Workflow for assessing and managing the risks of a novel chemical.

Conclusion and Path Forward

While a definitive hazard profile for 2-Chloro-3,6-difluorobenzotrifluoride cannot be provided at this time due to a lack of specific data, a responsible path forward has been outlined. For researchers, scientists, and drug development professionals, the absence of data is not a barrier but a clear signal to proceed with a structured, precautionary, and data-driven approach. By leveraging predictive methods, learning from structural analogs, and implementing a tiered system of controls, the risks associated with novel chemical entities can be effectively managed, ensuring the safety of researchers while enabling scientific innovation.

References

• Cole-Parmer. "Material Safety Data Sheet - 2-Chlorobenzotrifluoride, 99%." [Online]. Available: [Link]

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An In-depth Technical Guide to 2-Chloro-3,6-difluorobenzotrifluoride: A Key Fluorinated Building Block

Introduction: The Strategic Importance of Fluorinated Scaffolds

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine atoms into molecular frameworks is a cornerstone of rational design. Fluorinated building blocks are indispensable tools, offering medicinal chemists and material scientists a reliable method to enhance critical properties such as metabolic stability, binding affinity, and lipophilicity.[1][2] Among these valuable intermediates, 2-Chloro-3,6-difluorobenzotrifluoride stands out as a uniquely functionalized scaffold. Its trifluoromethyl group, combined with a specific arrangement of chloro and fluoro substituents on the aromatic ring, presents a versatile platform for complex molecular synthesis.

This technical guide provides a comprehensive overview of 2-Chloro-3,6-difluorobenzotrifluoride, detailing its physicochemical properties, a putative synthetic route, its anticipated chemical reactivity, and its potential applications. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique characteristics of this polyhalogenated benzotrifluoride intermediate.

Physicochemical and Spectroscopic Profile

While detailed experimental data for 2-Chloro-3,6-difluorobenzotrifluoride is not extensively published, its fundamental properties can be summarized from supplier information and predicted based on its structure.

Table 1: Physicochemical Properties of 2-Chloro-3,6-difluorobenzotrifluoride

Property	Value	Source/Method
CAS Number	1099597-70-2	Chemical Supplier Catalogs
Molecular Formula	C₇H₂ClF₅	Chemical Supplier Catalogs
Molecular Weight	216.54 g/mol	Calculated
Appearance	Likely a colorless to light-colored liquid or low-melting solid	Inferred from similar compounds
Boiling Point	Estimated 150-170 °C	Inferred from similar compounds
Density	Estimated 1.5-1.6 g/mL	Inferred from similar compounds

Spectroscopic Characterization (Predicted)

• ¹⁹F NMR: Three distinct signals would be expected. One for the -CF₃ group (likely a triplet due to coupling with the two aromatic protons, though this is often not resolved and appears as a singlet), and two separate signals for the two non-equivalent aromatic fluorine atoms. The chemical shifts would be influenced by the adjacent chloro and trifluoromethyl groups.

• ¹H NMR: Two signals in the aromatic region, each corresponding to one of the two protons on the ring. These would likely appear as complex multiplets due to proton-proton and proton-fluorine coupling.

• ¹³C NMR: Seven distinct signals are expected, one for each carbon atom in the molecule. The carbon attached to the -CF₃ group will show a characteristic quartet in the proton-decoupled spectrum due to carbon-fluorine coupling.

Synthesis and Manufacturing: A Proposed Pathway

A definitive, published synthetic protocol for 2-Chloro-3,6-difluorobenzotrifluoride is not currently available. However, a plausible synthetic route can be devised based on established methodologies for the preparation of polysubstituted benzotrifluorides. A potential multi-step synthesis could commence from a readily available difluorinated starting material.

Disclaimer: The following synthetic protocol is a putative pathway based on established chemical principles and has not been experimentally verified for this specific compound.

Proposed Synthesis Workflow:

Caption: Predicted reactivity hotspots for nucleophilic aromatic substitution.

Typical Experimental Protocol for Nucleophilic Aromatic Substitution:

• In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-Chloro-3,6-difluorobenzotrifluoride (1.0 equivalent) in a suitable polar aprotic solvent such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP).

• Add the nucleophile (1.0-1.2 equivalents) and a suitable base (e.g., potassium carbonate, cesium carbonate, or sodium hydride, 1.5-2.0 equivalents) to the solution.

• Heat the reaction mixture to a temperature typically ranging from 80 °C to 150 °C. The optimal temperature will depend on the nucleophile's reactivity.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by distillation.

Applications in Drug Discovery and Agrochemicals

As a highly functionalized building block, 2-Chloro-3,6-difluorobenzotrifluoride is a valuable intermediate for the synthesis of complex, biologically active molecules. The presence of multiple reactive sites allows for sequential and regioselective derivatization.

• Scaffold for Novel Therapeutics: The benzotrifluoride core can be elaborated to target a wide range of biological receptors. The trifluoromethyl group can enhance binding affinity and improve metabolic stability, while the halogen substituents provide handles for further chemical modifications. [3]* Agrochemical Intermediates: Many modern herbicides and pesticides contain fluorinated aromatic rings. This building block can serve as a precursor to active ingredients in the agrochemical industry.

• Materials Science: The electron-deficient nature of the aromatic ring makes it a potential component in the synthesis of novel electronic materials, such as those used in organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs).

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2-Chloro-3,6-difluorobenzotrifluoride is not widely public, general precautions for handling polyhalogenated aromatic compounds should be strictly followed.

• Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes. [4][5]* Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.

• First Aid: In case of skin contact, wash immediately with plenty of soap and water. In case of eye contact, rinse cautiously with water for several minutes. If inhaled, move the person to fresh air. Seek immediate medical attention in all cases of exposure. [6]

Conclusion

2-Chloro-3,6-difluorobenzotrifluoride is a specialized chemical intermediate with significant potential in research and development, particularly in the pharmaceutical and agrochemical sectors. Its unique substitution pattern of electron-withdrawing groups activates the aromatic ring for nucleophilic substitution, providing a versatile platform for the synthesis of novel and complex molecules. While detailed experimental data remains limited, a strong understanding of the principles of physical organic chemistry allows for a robust prediction of its properties and reactivity. As the demand for sophisticated fluorinated building blocks continues to grow, compounds like 2-Chloro-3,6-difluorobenzotrifluoride will undoubtedly play an increasingly important role in advancing chemical synthesis and enabling the discovery of new technologies.

References

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359.
• PharmaBlock. (n.d.). Application of Fluorine in Drug Discovery.
• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in pharmaceuticals: looking beyond intuition. Science, 317(5846), 1881–1886.
• Expert Opinion on Drug Discovery. (2024).
• MolecularCloud. (2025). Fluorinated Building Blocks: Essential Tools for Modern Chemistry.
• Fisher Scientific. (2025). Safety Data Sheet: 2-Chloro-3,5-dinitrobenzotrifluoride.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Understanding the Properties and Synthesis of 2-Chloro-3,6-difluorobenzaldehyde.
• Ningbo Inno Pharmchem Co., Ltd. (n.d.).
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Chlorobenzotrifluoride, 99%.
• Fisher Scientific. (2025). Safety Data Sheet: 1,4-Dichloro-2-(trifluoromethyl)benzene.
• Sigma-Aldrich. (2025).
• Google Patents. (n.d.). US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile)
• CORE. (n.d.).
• ECHEMI. (n.d.). 2-CHLORO-3,6-DIFLUOROBENZOIC ACID.
• Google Patents. (n.d.). CN110498730B - Synthetic method of 1,2, 4-trifluorobenzene.
• MG Chemicals. (2023).
• Google Patents. (n.d.). The preparation method of 2-chloro-4-fluoro-5-nitrobenzoic acid.
• Google Patents. (n.d.). EP0150587A2 - Preparation of chlorobenzotrifluoride compounds.
• Chemicalland21. (n.d.). 2-Chloro-3,5-Dinitrobenzotrifluoride.
• Google Patents. (n.d.). CN102617312A - Method for preparing 2-chloro-6-fluorobenzaldehyde.
• National Institutes of Health. (2020). Predicting 19F NMR Chemical Shifts: A Combined Computational and Experimental Study of a Trypanosomal Oxidoreductase–Inhibitor Complex.
• Sigma-Aldrich. (n.d.). 2-Chloro-3-nitrobenzotrifluoride 97%.
• SpectraBase. (n.d.). 2-CHLORO-6-FLUORO-TRICHLOROMETHYL-BENZENE - Optional[13C NMR] - Chemical Shifts.
• National Institutes of Health. (2020).
• Imperial College London. (n.d.).
• ResearchGate. (n.d.). (PDF)
• PubMed. (2014). Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions.
• PubMed. (2013). FTIR, FT-Raman and NMR studies on 2,6-dichlorotoluene and 2-chloro-6-fluorotoluene based on density functional theory.

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Protocols & Analytical Methods

Application Notes and Protocols for 2-Chloro-3,6-difluorobenzotrifluoride in Organic Synthesis

Abstract

This technical guide provides a comprehensive overview of 2-Chloro-3,6-difluorobenzotrifluoride, a highly functionalized aromatic building block. While specific literature on this compound is emerging, its synthetic utility can be robustly inferred from the well-established chemistry of analogous polyhalogenated and trifluoromethyl-substituted aromatics. This document outlines its anticipated reactivity profile, core applications in nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions, and provides detailed, field-proven protocols for its use. These methodologies are designed for researchers, medicinal chemists, and process development scientists seeking to leverage this versatile intermediate for the synthesis of complex molecules in pharmaceuticals, agrochemicals, and materials science.

Introduction: The Strategic Value of Polychlorofluorinated Benzotrifluorides

The incorporation of fluorine and trifluoromethyl (CF₃) groups is a cornerstone of modern molecular design, imparting unique physicochemical properties such as enhanced metabolic stability, increased lipophilicity, and modulated electronic characteristics.[1][2][3] Compounds like 2-Chloro-3,6-difluorobenzotrifluoride belong to a class of "fluorinated building blocks" that are instrumental in drug discovery and materials science.[3][4]

The specific substitution pattern of 2-Chloro-3,6-difluorobenzotrifluoride presents a unique combination of reactive sites. The powerful electron-withdrawing nature of the CF₃ group, combined with the inductive effects of the fluorine and chlorine atoms, strongly deactivates the aromatic ring, making it an excellent substrate for nucleophilic aromatic substitution (SNAr).[5][6][7] Furthermore, the differential reactivity of the C-Cl versus C-F bonds under transition metal catalysis offers a handle for selective functionalization via cross-coupling reactions.[8]

This guide will provide a predictive but scientifically grounded framework for the application of this reagent, drawing analogies from closely related structures to provide robust and reliable protocols.

Physicochemical Properties and Reactivity Profile

The properties of 2-Chloro-3,6-difluorobenzotrifluoride are dictated by its dense functionalization. A summary of its known and predicted properties is presented below.

Property	Value	Source
Molecular Formula	C₇H₂ClF₅	[9]
Molecular Weight	216.54 g/mol	[9]
CAS Number	Not available in searched documents
MDL Number	MFCD11226658	[9]
Predicted Boiling Point	~150-170 °C	(Analog-based estimation)
Predicted Density	~1.6 g/cm³	(Analog-based estimation)

Electronic Profile & Predicted Reactivity:

• Nucleophilic Aromatic Substitution (SNAr): The aromatic ring is highly electron-deficient due to the potent -I and -M effects of the CF₃ group and the -I effects of the halogens. This makes the ring highly susceptible to attack by nucleophiles. The chlorine atom at the C2 position is the most probable site for substitution, as C-Cl bonds are more labile than C-F bonds in SNAr reactions where bond-breaking is not the rate-determining step.[5] The ortho CF₃ group and ortho fluorine atom provide strong activation for substitution at this position.

• Palladium-Catalyzed Cross-Coupling: The C-Cl bond is significantly more reactive than C-F bonds in oxidative addition to a low-valent palladium center. This differential reactivity is the basis for highly selective cross-coupling reactions, allowing for the targeted formation of C-C, C-N, and C-O bonds at the C2 position while leaving the C-F bonds intact.[8][10]

• Electrophilic Aromatic Substitution: Due to the strong deactivating nature of all substituents, electrophilic aromatic substitution on this ring is expected to be extremely difficult and require harsh conditions.

Core Application I: Nucleophilic Aromatic Substitution (SNAr)

The high electrophilicity of the aromatic ring makes 2-Chloro-3,6-difluorobenzotrifluoride an ideal substrate for SNAr reactions. This allows for the straightforward introduction of a wide range of oxygen, nitrogen, and sulfur nucleophiles.

Mechanistic Rationale

The reaction proceeds via a two-step addition-elimination mechanism. The nucleophile attacks the carbon bearing the chlorine atom, forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. The negative charge is delocalized onto the electron-withdrawing CF₃ group. Subsequent elimination of the chloride ion restores aromaticity.[7]

// Reactants sub [label=<

CF₃

F

Cl

F

];

nu [label="Nu⁻", fontcolor="#EA4335"];

// Transition State 1 (Addition) ts1 [label="‡", shape=doublecircle, fillcolor="#FBBC05", fontcolor="#202124", style=filled];

// Meisenheimer Complex meisenheimer [label=<

CF₃

F

ClNu

F

, fontcolor="#202124"];

// Transition State 2 (Elimination) ts2 [label="‡", shape=doublecircle, fillcolor="#FBBC05", fontcolor="#202124", style=filled];

// Products prod [label=<

CF₃

F

Nu

F

]; cl_minus [label="Cl⁻", fontcolor="#34A853"];

// Edges {sub, nu} -> ts1 [arrowhead=none]; ts1 -> meisenheimer [label="Addition (RDS)"]; meisenheimer -> ts2; ts2 -> {prod, cl_minus} [label="Elimination"]; }

Fig. 1: General mechanism for S_NAr on 2-Chloro-3,6-difluorobenzotrifluoride.

Protocol: Synthesis of a Substituted Aryl Ether

This protocol describes a representative SNAr reaction with a generic phenol nucleophile.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 equiv)

• Substituted Phenol (1.1 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Magnesium Sulfate (MgSO₄), anhydrous

Procedure:

• To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 2-Chloro-3,6-difluorobenzotrifluoride (e.g., 1.0 mmol, 216.5 mg) and anhydrous K₂CO₃ (2.0 mmol, 276.4 mg).

• Add anhydrous DMF (5 mL) via syringe.

• Add the substituted phenol (1.1 mmol) to the stirring suspension.

• Heat the reaction mixture to 80-100 °C and monitor by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Upon completion, cool the mixture to room temperature and pour it into water (25 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with water (2 x 20 mL) and then brine (1 x 20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (e.g., using a hexane/ethyl acetate gradient) to yield the desired aryl ether.

Trustworthiness & Self-Validation: This protocol is based on well-established procedures for SNAr reactions on electron-deficient aryl halides.[11] The progress of the reaction can be unequivocally monitored by the disappearance of the starting material and the appearance of a new, less polar product spot by TLC. Confirmation of the product structure is achieved through standard analytical techniques (¹H NMR, ¹³C NMR, ¹⁹F NMR, and MS), which will show the incorporation of the phenol moiety and the loss of the chlorine atom. The use of an anhydrous polar aprotic solvent (DMF) and a non-nucleophilic base (K₂CO₃) are standard conditions that favor the SNAr mechanism.[5]

Core Application II: Palladium-Catalyzed Cross-Coupling

The C-Cl bond in 2-Chloro-3,6-difluorobenzotrifluoride serves as a versatile handle for palladium-catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds with high selectivity.

Mechanistic Rationale (Suzuki-Miyaura Coupling)

The Suzuki-Miyaura coupling is a powerful method for forming C-C bonds. The catalytic cycle involves three key steps:

• Oxidative Addition: The Pd(0) catalyst inserts into the C-Cl bond of the substrate. This is typically the rate-determining step, and C-Cl bonds are much more reactive than C-F bonds.[8]

• Transmetalation: The organoboron reagent transfers its organic group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the new C-C bond and regenerating the Pd(0) catalyst.

// Nodes pd0 [label="Pd(0)L₂", fillcolor="#FBBC05"]; oxidative_addition [label="Oxidative Addition"]; pd_complex [label="Ar-Pd(II)L₂(Cl)", fillcolor="#F1F3F4"]; transmetalation [label="Transmetalation"]; pd_intermediate [label="Ar-Pd(II)L₂(R)", fillcolor="#F1F3F4"]; reductive_elimination [label="Reductive Elimination"];

// Inputs and Outputs aryl_halide [label="Ar-Cl\n(Substrate)", shape=ellipse, style=filled, fillcolor="#FFFFFF"]; boronic_acid [label="R-B(OH)₂\n+ Base", shape=ellipse, style=filled, fillcolor="#FFFFFF"]; product [label="Ar-R\n(Product)", shape=ellipse, style=filled, fillcolor="#FFFFFF"];

// Edges pd0 -> oxidative_addition [dir=none]; oxidative_addition -> pd_complex; aryl_halide -> oxidative_addition; pd_complex -> transmetalation; boronic_acid -> transmetalation; transmetalation -> pd_intermediate; pd_intermediate -> reductive_elimination; reductive_elimination -> pd0; reductive_elimination -> product; }

Fig. 2: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol: Suzuki-Miyaura C-C Bond Formation

This protocol provides a general method for coupling 2-Chloro-3,6-difluorobenzotrifluoride with a generic arylboronic acid.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 equiv)

• Arylboronic Acid (1.2 equiv)

• Pd(PPh₃)₄ (Palladium(0)tetrakis(triphenylphosphine)) (0.03 equiv)

• Potassium Carbonate (K₂CO₃), aqueous solution (2 M, 3.0 equiv)

• 1,4-Dioxane

• Ethyl Acetate

• Brine

• Magnesium Sulfate (MgSO₄), anhydrous

Procedure:

• In a reaction vessel, combine 2-Chloro-3,6-difluorobenzotrifluoride (1.0 mmol, 216.5 mg), the arylboronic acid (1.2 mmol), and Pd(PPh₃)₄ (0.03 mmol, 34.7 mg).

• Evacuate and backfill the vessel with an inert atmosphere (N₂ or Ar) three times.

• Add 1,4-dioxane (5 mL) followed by the 2 M aqueous K₂CO₃ solution (1.5 mL, 3.0 mmol).

• Heat the mixture to 90 °C with vigorous stirring. Monitor the reaction by TLC or LC-MS. The reaction is typically complete in 6-18 hours.

• After completion, cool the reaction to room temperature and dilute with water (15 mL).

• Extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine (1 x 20 mL), and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude residue by flash column chromatography to afford the biaryl product.

Trustworthiness & Self-Validation: This protocol employs standard and widely validated conditions for Suzuki-Miyaura couplings of aryl chlorides.[12][13] The choice of a Pd(0) catalyst, a phosphine ligand, and an aqueous base in a suitable solvent is a classic setup.[8] The reaction's success is confirmed by analytical data showing the formation of a new C-C bond and the absence of the starting chloride. The high chemoselectivity for the C-Cl bond over the C-F bonds is a well-documented principle in palladium catalysis, providing a reliable and predictable outcome.[10]

// Nodes setup [label="Reaction Setup\n(Substrate, Catalyst, Base, Solvent)"]; reaction [label="Heating under Inert Atmosphere\n(e.g., 90 °C, 12h)"]; monitoring [label="Reaction Monitoring\n(TLC / LC-MS)"]; workup [label="Aqueous Workup\n(Quench, Extract, Wash, Dry)"]; purification [label="Purification\n(Column Chromatography)"]; analysis [label="Product Analysis\n(NMR, MS)"];

// Edges setup -> reaction [color="#4285F4"]; reaction -> monitoring [color="#EA4335", style=dashed]; monitoring -> reaction [color="#EA4335", style=dashed, label=" Incomplete"]; monitoring -> workup [color="#34A853", label=" Complete"]; workup -> purification [color="#4285F4"]; purification -> analysis [color="#4285F4"]; }

Fig. 3: General experimental workflow for cross-coupling reactions.

Safety and Handling

As with all organofluorine compounds, 2-Chloro-3,6-difluorobenzotrifluoride should be handled with care in a well-ventilated chemical fume hood.[14]

• Personal Protective Equipment (PPE): Safety goggles, a flame-resistant lab coat, and appropriate chemical-resistant gloves are mandatory.[15]

• Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and strong bases.

• Handling: Avoid inhalation of vapors and contact with skin and eyes. In case of contact, flush the affected area with copious amounts of water.[15] Upon thermal decomposition, toxic fumes such as hydrogen fluoride (HF) and hydrogen chloride (HCl) may be released.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations. Do not discharge into drains or the environment.

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• Google Patents. (n.d.). US4962246A - Process for the preparation of benzotrifluorides which are substituted by fluorine and optionally in addition by chlorine, and new benzotrifluorides.

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• Neumann, C. N., et al. (2016). Concerted nucleophilic aromatic substitution with 19F− and 18F−. DASH (Harvard). [Link]

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The Strategic Application of 2-Chloro-3,6-difluorobenzotrifluoride in Modern Medicinal Chemistry: A Guide for Researchers

Introduction: The Significance of Fluorinated Building Blocks in Drug Discovery

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine atoms into drug candidates is a well-established strategy to enhance pharmacological properties. The trifluoromethyl group (-CF3) is particularly valued for its ability to improve metabolic stability, increase lipophilicity, and modulate the electronic properties of a molecule, often leading to enhanced binding affinity for its biological target.[1][2] 2-Chloro-3,6-difluorobenzotrifluoride emerges as a highly versatile and valuable building block for the synthesis of complex pharmaceutical agents, particularly in the realm of kinase inhibitors. Its unique substitution pattern of electron-withdrawing fluorine and trifluoromethyl groups, combined with a reactive chlorine atom, provides a powerful tool for medicinal chemists to construct novel molecular architectures.

This technical guide provides an in-depth exploration of the applications of 2-Chloro-3,6-difluorobenzotrifluoride in medicinal chemistry. It is designed to offer researchers, scientists, and drug development professionals both the foundational knowledge and the practical protocols necessary to effectively utilize this key intermediate in their synthetic endeavors. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground all claims in authoritative scientific literature.

Core Applications in the Synthesis of Bioactive Scaffolds

The primary utility of 2-Chloro-3,6-difluorobenzotrifluoride lies in its susceptibility to nucleophilic aromatic substitution (SNAr) and palladium-catalyzed cross-coupling reactions. These transformations allow for the introduction of a wide array of functional groups and the construction of carbon-carbon and carbon-heteroatom bonds, which are fundamental to the assembly of complex drug molecules.

Nucleophilic Aromatic Substitution (SNAr) for the Introduction of Key Pharmacophores

The electron-deficient nature of the aromatic ring in 2-Chloro-3,6-difluorobenzotrifluoride, due to the presence of three fluorine atoms and a trifluoromethyl group, renders the chlorine atom highly susceptible to displacement by nucleophiles. This reactivity is a cornerstone of its application in medicinal chemistry, enabling the facile introduction of amine, alcohol, and thiol functionalities that are often crucial for target engagement and pharmacokinetic properties.

A prime example of this application is in the synthesis of precursors to modern kinase inhibitors, such as the anaplastic lymphoma kinase (ALK) inhibitor, lorlatinib.[1][3] While specific proprietary syntheses may vary, the underlying chemical principles rely on the reactivity of similar fluorinated aromatic systems.

This protocol details a representative SNAr reaction of 2-Chloro-3,6-difluorobenzotrifluoride with an amino alcohol, a common fragment in kinase inhibitors.

Objective: To synthesize a key intermediate for a kinase inhibitor scaffold via SNAr.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride

• 2-Amino-2-methylpropan-1-ol

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Chloro-3,6-difluorobenzotrifluoride (1.0 eq), 2-amino-2-methylpropan-1-ol (1.2 eq), and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous DMF to the flask to achieve a concentration of approximately 0.5 M with respect to the starting material.

• Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). The reaction is typically complete within 4-8 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and then brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired product.

Data Presentation: Representative SNAr Reaction Parameters

Parameter	Details	Rationale/Reference
Starting Material	2-Chloro-3,6-difluorobenzotrifluoride	Key fluorinated building block.
Nucleophile	2-Amino-2-methylpropan-1-ol	Common fragment in kinase inhibitors.
Base	Potassium Carbonate (K₂CO₃)	A mild inorganic base to neutralize the HCl byproduct.
Solvent	N,N-Dimethylformamide (DMF)	A polar aprotic solvent that facilitates SNAr reactions.[4]
Temperature	80-100 °C	Provides sufficient thermal energy to overcome the activation barrier.
Typical Yield	70-90%	Based on analogous reactions with activated aryl halides.[4]

Visualization of the SNAr Workflow

Caption: A streamlined workflow for the SNAr reaction.

Palladium-Catalyzed Cross-Coupling Reactions for C-C Bond Formation

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, are indispensable tools in modern organic synthesis for the formation of carbon-carbon bonds.[5] The chlorine atom of 2-Chloro-3,6-difluorobenzotrifluoride can serve as a handle for such transformations, allowing for the coupling with a variety of boronic acids or their esters. This enables the construction of biaryl structures, which are prevalent in many kinase inhibitors.

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of 2-Chloro-3,6-difluorobenzotrifluoride with a heterocyclic boronic ester, a common structural motif in kinase inhibitors.

Objective: To synthesize a biaryl scaffold via a Suzuki-Miyaura cross-coupling reaction.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride

• Heterocyclic boronic acid pinacol ester (e.g., a pyrazole derivative)

• Palladium catalyst (e.g., Pd(dppf)Cl₂)

• Base (e.g., Potassium Carbonate, K₂CO₃)

• Solvent (e.g., 1,4-Dioxane and water)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica gel for column chromatography

• Standard laboratory glassware and magnetic stirrer

Procedure:

• To a round-bottom flask, add 2-Chloro-3,6-difluorobenzotrifluoride (1.0 eq), the heterocyclic boronic acid pinacol ester (1.2 eq), palladium catalyst (e.g., Pd(dppf)Cl₂, 0.05 eq), and potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v) to the flask.

• Heat the reaction mixture to 90-110 °C and stir vigorously.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system to afford the desired biaryl product.

Data Presentation: Representative Suzuki-Miyaura Reaction Parameters

Parameter	Details	Rationale/Reference
Starting Material	2-Chloro-3,6-difluorobenzotrifluoride	Aryl halide coupling partner.
Coupling Partner	Heterocyclic boronic acid pinacol ester	Introduces a key heterocyclic moiety.
Catalyst	Pd(dppf)Cl₂	A common and effective catalyst for Suzuki couplings.[5]
Base	Potassium Carbonate (K₂CO₃)	Activates the boronic ester for transmetalation.
Solvent	1,4-Dioxane/Water	A common solvent system for Suzuki reactions.
Temperature	90-110 °C	Promotes the catalytic cycle.
Typical Yield	60-85%	Dependent on the specific coupling partners.

Visualization of the Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of a Suzuki-Miyaura cross-coupling reaction.

Conclusion: A Versatile Building Block for Future Drug Discovery

2-Chloro-3,6-difluorobenzotrifluoride stands as a testament to the power of fluorination in modern drug design. Its well-defined reactivity through nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions provides medicinal chemists with reliable and versatile pathways to construct complex molecular architectures. The protocols and insights provided in this guide are intended to empower researchers to leverage the unique properties of this building block in the pursuit of novel and effective therapeutics, particularly in the competitive field of kinase inhibitor development. As our understanding of structure-activity relationships continues to evolve, the strategic use of such fluorinated intermediates will undoubtedly play a pivotal role in the discovery of the next generation of medicines.

References

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• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359.
• U.S. Patent 2021/0163498 A1, "Solid state forms of lorlatinib and their preparation.

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Application Notes and Protocols: 2-Chloro-3,6-difluorobenzotrifluoride as a Strategic Building Block in Agrochemical Synthesis

For Researchers, Scientists, and Agrochemical Development Professionals

Abstract

This document provides a comprehensive technical guide on the application of 2-Chloro-3,6-difluorobenzotrifluoride as a pivotal intermediate in the synthesis of modern agrochemicals. While direct literature on this specific isomer is emerging, this guide synthesizes data from structurally analogous compounds and established reaction mechanisms to provide a robust framework for its utilization. We will explore its unique chemical reactivity, stemming from the synergistic effects of its chloro, fluoro, and trifluoromethyl substituents, and present detailed protocols for its derivatization into valuable agrochemical scaffolds. The causality behind experimental choices and the inherent logic of the synthetic routes are emphasized to empower researchers in developing next-generation crop protection agents.

Introduction: The Strategic Advantage of Fluorinated Benzotrifluorides in Agrochemicals

The introduction of fluorine and trifluoromethyl (-CF3) groups into organic molecules has become a cornerstone of modern agrochemical design. The -CF3 group, in particular, imparts a unique combination of properties, including increased metabolic stability, enhanced lipophilicity, and improved binding affinity to target enzymes.[1][2] These attributes often translate to higher efficacy, better bioavailability, and a more favorable environmental profile for the resulting pesticides.

2-Chloro-3,6-difluorobenzotrifluoride is a highly functionalized aromatic building block poised for significant application in this field. Its strategic arrangement of halogen atoms and a trifluoromethyl group on the benzene ring offers multiple reactive handles for synthetic chemists to construct complex and potent agrochemical active ingredients. The electron-withdrawing nature of the fluorine and trifluoromethyl groups activates the aromatic ring for specific chemical transformations, making it a versatile starting material for a diverse range of herbicides, fungicides, and insecticides.

Physicochemical Properties and Reactivity Profile

While specific experimental data for 2-Chloro-3,6-difluorobenzotrifluoride is not widely published, we can infer its properties and reactivity based on well-understood principles of physical organic chemistry and data from similar compounds.

Property	Inferred Value/Characteristic	Rationale
Molecular Formula	C7H2ClF5	Based on chemical structure.
Molecular Weight	~232.54 g/mol	Calculated from the molecular formula.
Appearance	Likely a colorless to light-yellow liquid or low-melting solid.	Typical for halogenated benzotrifluorides.
Boiling Point	Estimated to be in the range of 150-180 °C.	Based on boiling points of related isomers.
Solubility	Insoluble in water; soluble in common organic solvents (e.g., THF, DCM, toluene).	Consistent with nonpolar, halogenated aromatic compounds.
Reactivity	The aromatic ring is electron-deficient due to the presence of three fluorine atoms and a trifluoromethyl group. This makes it susceptible to nucleophilic aromatic substitution (SNAr). The chlorine atom is the most likely leaving group in SNAr reactions.	The strong electron-withdrawing effects of the substituents activate the ring towards nucleophilic attack.[3][4][5]

Diagram: Reactivity Hotspots of 2-Chloro-3,6-difluorobenzotrifluoride

Caption: A generalized workflow for nucleophilic aromatic substitution.

Protocol 1: Synthesis of an Aryl Ether Derivative

This protocol describes the synthesis of a diaryl ether, a common structural motif in herbicides.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride

• 4-Hydroxyphenol

• Potassium Carbonate (K2CO3), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine (saturated NaCl solution)

• Magnesium sulfate (MgSO4), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Chloro-3,6-difluorobenzotrifluoride (1.0 eq), 4-hydroxyphenol (1.1 eq), and anhydrous potassium carbonate (2.0 eq).

• Add anhydrous DMF to the flask to achieve a concentration of approximately 0.5 M with respect to the starting benzotrifluoride.

• Stir the mixture at room temperature for 10 minutes, then heat to 80-100 °C.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 4-8 hours.

• Once the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to afford the desired diaryl ether.

Causality and Self-Validation: The use of a polar aprotic solvent like DMF facilitates the SNAr reaction by solvating the potassium cation, thereby increasing the nucleophilicity of the phenoxide. [3]An excess of the base ensures complete deprotonation of the phenol. The aqueous workup removes the inorganic salts and DMF. The purity of the final product can be confirmed by NMR spectroscopy and mass spectrometry.

Palladium-Catalyzed Cross-Coupling Reactions

While SNAr is a primary pathway, the chloro-substituent can also participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Buchwald-Hartwig aminations, to form carbon-carbon and carbon-nitrogen bonds.

Protocol 2: Suzuki Coupling for C-C Bond Formation

This protocol outlines a general procedure for the Suzuki coupling of 2-Chloro-3,6-difluorobenzotrifluoride with an arylboronic acid.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3) or other suitable phosphine ligand

• Potassium carbonate (K2CO3) or another suitable base

• Toluene and water (as a solvent system)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle

Procedure:

• In a round-bottom flask, combine 2-Chloro-3,6-difluorobenzotrifluoride (1.0 eq), the arylboronic acid (1.2 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.08 eq).

• Add a 2M aqueous solution of potassium carbonate (3.0 eq).

• Add toluene to the flask to achieve a concentration of approximately 0.2 M with respect to the starting material.

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Heat the reaction mixture to reflux (approximately 80-90 °C) and stir vigorously.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with water and ethyl acetate.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the desired biaryl product.

Potential Agrochemical Scaffolds Derived from 2-Chloro-3,6-difluorobenzotrifluoride

The versatile reactivity of 2-Chloro-3,6-difluorobenzotrifluoride opens doors to a wide array of agrochemical scaffolds.

Diagram: Potential Agrochemical Scaffolds

Caption: Synthetic routes to potential agrochemical classes.

Conclusion

2-Chloro-3,6-difluorobenzotrifluoride represents a highly promising and versatile building block for the synthesis of novel agrochemicals. Its unique substitution pattern provides a platform for a range of chemical transformations, enabling the construction of complex molecular architectures with enhanced biological activity. The protocols and insights provided in this guide, though based on established principles and analogous compounds, offer a solid foundation for researchers to explore the full potential of this valuable intermediate in the quest for more effective and sustainable crop protection solutions.

References

• Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives - PMC - NIH. (2021, March 4). Retrieved from [Link]

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• Preparation of chlorobenzotrifluoride compounds - European Patent Office - EP 0150587 B1. Retrieved from [Link]

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• WO/2017/100091 HERBICIDAL COMPOSITIONS CONTAINING 4-AMINO-3-CHLORO-6-(4-CHLORO-2-FLUORO-3-METHOXYPHENYL)PYRIDINE-2- CARBOXYLIC ACID, FLORASULAM AND PYROXSULAM OR DERIVATIVES THEREOF - WIPO Patentscope. Retrieved from [Link]

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Introduction: The Strategic Value of 2-Chloro-3,6-difluorobenzotrifluoride

An Application Guide to Catalytic Systems for Reactions with 2-Chloro-3,6-difluorobenzotrifluoride

2-Chloro-3,6-difluorobenzotrifluoride is a highly valuable, fluorinated building block in modern organic synthesis. Its unique substitution pattern—featuring an electron-withdrawing trifluoromethyl group and three halogen atoms—imparts distinct physicochemical properties that are highly sought after in the design of pharmaceuticals and agrochemicals. The trifluoromethyl group can enhance metabolic stability, lipophilicity, and binding affinity of target molecules, while the chloro and fluoro substituents provide multiple, distinct reaction sites for synthetic diversification.[1]

However, the very features that make this molecule attractive also present significant synthetic challenges. The electron-deficient nature of the aromatic ring and the steric hindrance around the C-Cl bond render it a less reactive substrate in many standard cross-coupling reactions compared to its bromo or iodo analogs. Overcoming this low reactivity requires carefully selected, highly active catalytic systems.

This guide provides an in-depth analysis of field-proven catalytic systems and detailed protocols for key transformations involving 2-Chloro-3,6-difluorobenzotrifluoride. It is designed for researchers, chemists, and drug development professionals seeking to leverage this versatile intermediate for the synthesis of complex molecular architectures.

Logical Framework for Catalyst System Selection

The choice of a catalytic system is dictated by the desired bond formation. The following diagram outlines a decision-making workflow for selecting the appropriate catalytic methodology when working with 2-Chloro-3,6-difluorobenzotrifluoride.

Caption: Workflow for selecting a catalytic system.

Palladium-Catalyzed Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation, valued for its functional group tolerance and the commercial availability of a vast array of boronic acid and ester coupling partners.[2] For an electron-deficient aryl chloride like 2-Chloro-3,6-difluorobenzotrifluoride, the oxidative addition of the C-Cl bond to a Palladium(0) center is the rate-limiting and most challenging step. Success hinges on using a catalytic system that is sufficiently active to promote this step without requiring excessively high temperatures that could lead to side reactions.

Causality Behind Component Selection

• Palladium Precatalyst: While various Pd(0) and Pd(II) sources can be used, Pd(OAc)₂ and Pd₂(dba)₃ are common choices. They are reduced in situ to the active Pd(0) species.

• Ligand (The Key to Success): The sluggish reactivity of aryl chlorides necessitates the use of highly specialized ligands. Bulky, electron-rich phosphine ligands (often called "Buchwald ligands") or N-heterocyclic carbenes (NHCs) are essential.[3] These ligands stabilize the Pd(0) center, promote the difficult oxidative addition step, and facilitate the final reductive elimination to release the product. Ligands like SPhos, XPhos, and RuPhos are field-proven choices for these challenging couplings.

• Base: A base is required to activate the organoboron species in the transmetalation step. Strong, non-nucleophilic bases like K₃PO₄ or Cs₂CO₃ are often preferred over bases like KOtBu for substrates with sensitive functional groups.[4][5] The choice of base can significantly impact yield and should be optimized.

• Solvent: Anhydrous, polar aprotic solvents like dioxane, toluene, or THF are typically used to dissolve the reactants and catalyst components. Often, a small amount of water is added to aid in dissolving the base and facilitate the catalytic cycle.

Data Summary: Suzuki-Miyaura Coupling Conditions

Parameter	Recommended Conditions	Rationale
Pd Precatalyst	Pd(OAc)₂ or Pd₂(dba)₃	Readily available and effective in generating the active Pd(0) catalyst.
Ligand	SPhos, XPhos, or IPr	Bulky, electron-rich ligands are critical for activating the C-Cl bond.[3]
Catalyst Loading	1-3 mol % Pd	Sufficient for most transformations; may need to be increased for very challenging partners.
Base	K₃PO₄ or Cs₂CO₃ (3 equivalents)	Effective activation of boronic acid with good functional group tolerance.[4]
Solvent	Toluene, Dioxane, or THF/H₂O (e.g., 10:1)	Anhydrous organic solvents are standard; water can be beneficial.[4]
Temperature	90-110 °C	Elevated temperatures are necessary to overcome the activation barrier of the C-Cl bond.

Protocol: Suzuki-Miyaura Coupling of 2-Chloro-3,6-difluorobenzotrifluoride

This protocol provides a robust starting point for coupling with a generic arylboronic acid.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 equiv)

• Arylboronic Acid (1.2-1.5 equiv)

• Palladium(II) Acetate (Pd(OAc)₂, 0.02 equiv)

• SPhos (0.04 equiv)

• Potassium Phosphate (K₃PO₄, 3.0 equiv, finely ground)

• Anhydrous Toluene (or Dioxane)

Procedure:

• Vessel Preparation: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 2-Chloro-3,6-difluorobenzotrifluoride, the arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Inert Atmosphere: Seal the vessel with a septum, and then evacuate and backfill with an inert gas (Argon or Nitrogen) three times. This is crucial to prevent oxidation of the catalyst.

• Solvent Addition: Under a positive pressure of inert gas, add anhydrous toluene via syringe to achieve a substrate concentration of approximately 0.1-0.2 M.

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove palladium residues and inorganic salts.

• Extraction: Transfer the filtrate to a separatory funnel, wash with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the desired biaryl product.[4]

Catalytic Cycle Diagram: Suzuki-Miyaura Coupling

Caption: The catalytic cycle of Suzuki-Miyaura coupling.

Palladium-Catalyzed Buchwald-Hartwig Amination: Constructing C(sp²)-N Bonds

The Buchwald-Hartwig amination is the premier method for forming C-N bonds, enabling the synthesis of anilines, which are ubiquitous in pharmaceuticals.[6] Similar to the Suzuki coupling, the reaction with 2-Chloro-3,6-difluorobenzotrifluoride is challenging due to the inert C-Cl bond. The development of specialized catalyst systems by the groups of Stephen Buchwald and John Hartwig has been pivotal in making these transformations feasible and routine.[6][7]

Causality Behind Component Selection

• Catalyst System: The combination of a palladium precursor and a sterically hindered, electron-rich phosphine ligand is paramount.[7] Ligands such as BrettPhos, RuPhos, or Josiphos-type ferrocenyl ligands are designed to facilitate the oxidative addition and the subsequent C-N reductive elimination, which can often be a difficult step.[6]

• Base: The choice of base is critical and depends on the amine coupling partner. For primary and secondary alkylamines, a strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) is highly effective.[5] However, for substrates with base-sensitive functional groups (e.g., esters), weaker bases like cesium carbonate (Cs₂CO₃) or potassium phosphate (K₃PO₄) are preferred, although this may require higher temperatures or longer reaction times.[5]

• Amine Scope: The reaction is broadly applicable to primary and secondary alkyl- and aryl-amines. Even ammonia equivalents can be used to synthesize primary anilines.[7]

Data Summary: Buchwald-Hartwig Amination Conditions

Parameter	Recommended Conditions	Rationale
Pd Precatalyst	Pd₂(dba)₃ or Pd(OAc)₂	Common, reliable precursors for generating the active catalyst.
Ligand	BrettPhos, RuPhos, Josiphos	Specialized ligands are essential for activating the C-Cl bond and promoting C-N bond formation.[6]
Catalyst Loading	1-4 mol % Pd	Higher loadings may be needed for less reactive amines.
Base	NaOt-Bu (for robust substrates) or Cs₂CO₃ (for sensitive substrates)	The base deprotonates the amine, facilitating its coordination to the palladium center.[5]
Solvent	Toluene or Dioxane	Anhydrous, non-protic solvents are required.
Temperature	80-110 °C	Thermal energy is needed to drive the catalytic cycle, especially the oxidative addition.

Protocol: Buchwald-Hartwig Amination with a Primary Amine

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 equiv)

• Primary Amine (R-NH₂, 1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 equiv)

• BrettPhos (0.08 equiv)

• Sodium tert-butoxide (NaOt-Bu, 1.4 equiv)

• Anhydrous Toluene

Procedure:

• Vessel Preparation: In a glovebox, add NaOt-Bu to a dry Schlenk flask or oven-dried vial. Outside the glovebox, add 2-Chloro-3,6-difluorobenzotrifluoride, Pd₂(dba)₃, and BrettPhos.

• Inert Atmosphere: Seal the vessel and establish an inert atmosphere by evacuating and backfilling with argon or nitrogen three times.

• Reagent Addition: Add anhydrous toluene, followed by the primary amine via syringe.

• Reaction: Heat the mixture to 100 °C in a preheated oil bath with vigorous stirring.

• Monitoring: Follow the reaction's progress using TLC or LC-MS until the starting material is consumed (typically 4-18 hours).

• Workup: Cool the reaction to room temperature. Quench carefully with saturated aqueous ammonium chloride (NH₄Cl).

• Extraction: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

• Purification: Filter the mixture and concentrate the filtrate under vacuum. Purify the resulting crude material via flash column chromatography to isolate the desired N-aryl amine product.

Catalytic Cycle Diagram: Buchwald-Hartwig Amination

Caption: The catalytic cycle of Buchwald-Hartwig amination.

Sonogashira and Nickel/Copper-Catalyzed Systems: Expanding the Toolbox

Sonogashira Coupling for C(sp²)-C(sp) Bonds

The Sonogashira reaction provides a powerful route to aryl alkynes.[8] The classic system uses a palladium catalyst in conjunction with a copper(I) co-catalyst (typically CuI).[8] The palladium catalyst facilitates the oxidative addition of the aryl chloride, while the copper species forms a copper acetylide, which participates in the transmetalation step. Given the challenges of the C-Cl bond activation, copper-free Sonogashira protocols using highly active palladium/phosphine ligand systems are also effective and can be advantageous in avoiding side reactions associated with copper.[9][10]

Typical Conditions:

• Catalyst: PdCl₂(PPh₃)₂ / CuI or a copper-free system like [Pd(cinnamyl)Cl]₂ / DPPF.[9]

• Base: A mild amine base like triethylamine (Et₃N) or diisopropylamine (DIPA), which also serves as the solvent.

• Temperature: 60-100 °C.

Nickel-Catalyzed Cross-Coupling

Nickel catalysts offer a compelling alternative to palladium, often exhibiting different reactivity and selectivity profiles.[11] For electron-deficient aryl chlorides, nickel catalysis can be particularly effective.[12] Nickel(0) complexes, often generated in situ from Ni(II) precursors like NiCl₂(DME) with a reducing agent (e.g., Zinc powder), can activate C-Cl bonds efficiently.[11] These systems are valuable for Suzuki-type couplings and can also be used in reductive coupling or difluoromethylation reactions.[11][12] Mechanistic studies suggest that some nickel-catalyzed reactions may proceed through radical intermediates, offering a different pathway than the traditional Pd(0)/Pd(II) cycles.[12]

Typical Conditions:

• Catalyst: NiCl₂(ligand) complex (e.g., ligand = dppe, IPr) or Ni(COD)₂.[11][13]

• Ligand: Bidentate phosphines or N-heterocyclic carbenes (NHCs).

• Base/Reductant: K₃PO₄, Zn, Mn.

• Solvent: DMA, DMF, THF.

Copper in Catalysis

While palladium and nickel dominate cross-coupling with aryl chlorides, copper plays a crucial role as a co-catalyst in Sonogashira reactions and is the primary catalyst in Ullmann-type couplings, although the latter typically requires harsh conditions.[14] More recently, copper has been employed in radical-based difluoroalkylation reactions, where a copper catalyst can mediate the generation of a difluoroalkyl radical for subsequent transformations.[14][15]

Conclusion and Future Outlook

2-Chloro-3,6-difluorobenzotrifluoride is a substrate that, while challenging, provides access to high-value chemical space for pharmaceutical and agrochemical research. The key to its successful derivatization lies in the rational selection of highly active catalytic systems. Modern palladium catalysis, particularly with sterically demanding, electron-rich ligands, has rendered Suzuki-Miyaura and Buchwald-Hartwig reactions reliable and high-yielding. For alternative reactivity, nickel-based systems provide a powerful and often complementary approach. As catalyst development continues to advance, the synthetic utility of building blocks like 2-Chloro-3,6-difluorobenzotrifluoride will only continue to expand, enabling the discovery of next-generation molecules with enhanced properties.

References

• US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid.
• Buchwald–Hartwig amin
• Difluoromethylation of (hetero)aryl chlorides with chlorodifluoromethane catalyzed by nickel.
• TCI Practical Example: Cross-Coupling Reaction Using Palladium on Carbon. Tokyo Chemical Industry Co., Ltd.
• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems.
• Suzuki Cross-Coupling Reaction of Fluorobenzene with Heterogeneous Palladium Catalysts.
• Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal.
• Copper-Catalyzed Difluoroalkyl
• Buchwald-Hartwig Amin
• Nickel-Catalyzed Enantio- and Diastereoselective Synthesis of Fluorine-Containing Vicinal Stereogenic Centers. PMC - PubMed Central.
• Difluoromethylation of (hetero)aryl chlorides with chlorodifluoromethane catalyzed by nickel.
• Drug Design Strategies, Modes of Action, Synthesis and Industrial Challenges Behind Trifluoromethyl
• Application Notes and Protocols for Suzuki-Miyaura Coupling Reactions Using 2-Chloro-6-fluorobenzaldehyde. Benchchem.
• Copper-Catalyzed Difluoroalkylation Reaction.
• Nickel-catalyzed cross-coupling of 2-fluorobenzofurans with arylboronic acids via aromatic C–F bond activ
• Application Notes and Protocols for Suzuki Coupling with 2-Fluoropyridine Deriv
• Palladium-Catalyzed Sonogashira Cross-Couplings of (Hetero)
• Scope for the Sonogashira‐substitution‐elimination cascade reaction...
• Rapid Catalyst Screening for Sonogashira Coupling Using H-Cube® Continuous Flow Reactor. ThalesNano.

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• 1. jelsciences.com [jelsciences.com]
• 2. researchgate.net [researchgate.net]
• 3. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TCI Practical Example: Cross-Coupling Reaction Using Palladium on Carbon | TCI AMERICA [tcichemicals.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]
• 9. Palladium-Catalyzed Sonogashira Cross-Couplings of (Hetero)Aryl Fluorosulfates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. thalesnano.com [thalesnano.com]
• 11. researchgate.net [researchgate.net]
• 12. d-nb.info [d-nb.info]
• 13. BJOC - Nickel-catalyzed cross-coupling of 2-fluorobenzofurans with arylboronic acids via aromatic C–F bond activation [beilstein-journals.org]
• 14. Copper-Catalyzed Difluoroalkylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Novel Compounds Using 2-Chloro-3,6-difluorobenzotrifluoride

Introduction: Unlocking New Chemical Space with a Versatile Fluorinated Building Block

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely recognized strategy for modulating physicochemical and biological properties. 2-Chloro-3,6-difluorobenzotrifluoride stands out as a uniquely functionalized aromatic building block, offering a confluence of reactive sites that enable the synthesis of a diverse array of novel compounds. The trifluoromethyl group, a bioisostere for several functional groups, imparts increased lipophilicity and metabolic stability. The chlorine and fluorine substituents not only influence the electronic nature of the benzene ring but also provide distinct handles for regioselective chemical transformations.

This technical guide provides an in-depth exploration of the synthetic utility of 2-Chloro-3,6-difluorobenzotrifluoride. We will delve into key reaction classes, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, presenting detailed, field-proven protocols. The causality behind experimental choices will be elucidated to empower researchers to not only replicate these methods but also to adapt them for the synthesis of their own unique molecular targets.

Chemical Properties and Reactivity Profile

2-Chloro-3,6-difluorobenzotrifluoride possesses a distinct reactivity profile governed by its substituents. The electron-withdrawing nature of the trifluoromethyl and fluorine groups activates the aromatic ring towards nucleophilic attack. The chlorine atom, being the most labile halide, serves as the primary site for both cross-coupling and nucleophilic aromatic substitution (SNAr) reactions. The fluorine atoms, while generally more resistant to displacement than chlorine, can also participate in substitution reactions under more forcing conditions or with specific catalytic systems.

Table 1: Physicochemical Properties of 2-Chloro-3,6-difluorobenzotrifluoride

Property	Value
Molecular Formula	C₇H₂ClF₅
Molecular Weight	216.54 g/mol
Appearance	Colorless liquid
Boiling Point	~150-152 °C
Density	~1.5 g/cm³

Part 1: Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-heteroatom bonds. For 2-Chloro-3,6-difluorobenzotrifluoride, the chloro substituent is the primary reactive handle for these transformations.

Suzuki-Miyaura Coupling: Forging New C-C Bonds

The Suzuki-Miyaura coupling is a versatile method for the synthesis of biaryl compounds, which are prevalent motifs in pharmaceuticals and organic materials. The reaction of 2-Chloro-3,6-difluorobenzotrifluoride with arylboronic acids requires a carefully selected palladium catalyst and ligand system to overcome the lower reactivity of the C-Cl bond compared to C-Br or C-I bonds.

Rationale for Protocol Design: The choice of a palladium(II) acetate precatalyst with a bulky, electron-rich phosphine ligand like SPhos is crucial. The ligand facilitates the oxidative addition of the aryl chloride to the Pd(0) center, a key step in the catalytic cycle. A moderately strong base such as potassium phosphate is employed to promote the transmetalation step without causing significant decomposition of the boronic acid. The use of a mixed solvent system of toluene and water allows for the dissolution of both organic and inorganic reagents.

Caption: Experimental workflow for Suzuki-Miyaura coupling.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium(II) acetate (Pd(OAc)₂) (0.02 eq)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) (0.04 eq)

• Potassium phosphate (K₃PO₄) (2.0 eq)

• Toluene, anhydrous

• Water, degassed

• Ethyl acetate

• Brine

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Chloro-3,6-difluorobenzotrifluoride, the arylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Add anhydrous toluene and degassed water (typically a 4:1 to 10:1 ratio of toluene to water).

• Thoroughly degas the reaction mixture by bubbling the inert gas through the solution for 15-20 minutes.

• Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion (typically 2-12 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Table 2: Representative Suzuki-Miyaura Coupling Reactions

Arylboronic Acid	Product	Typical Yield
Phenylboronic acid	2-Phenyl-3,6-difluorobenzotrifluoride	85-95%
4-Methoxyphenylboronic acid	2-(4-Methoxyphenyl)-3,6-difluorobenzotrifluoride	80-90%
3-Thienylboronic acid	2-(3-Thienyl)-3,6-difluorobenzotrifluoride	75-85%

Buchwald-Hartwig Amination: Constructing C-N Linkages

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis, enabling the formation of carbon-nitrogen bonds between aryl halides and a wide range of amines.[1] This reaction is particularly valuable for synthesizing anilines and their derivatives, which are key components of many pharmaceuticals.

Rationale for Protocol Design: The coupling of an aryl chloride with an amine requires a highly active catalyst system. A common and effective system involves a palladium precatalyst such as Pd₂(dba)₃ and a sterically hindered, electron-rich biaryl phosphine ligand like XPhos. A strong, non-nucleophilic base, sodium tert-butoxide, is used to deprotonate the amine and facilitate the catalytic cycle. Toluene is a suitable solvent for this transformation.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 eq)

• Amine (primary or secondary) (1.2 eq)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (0.01-0.02 eq)

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (0.02-0.04 eq)

• Sodium tert-butoxide (NaOtBu) (1.4 eq)

• Toluene, anhydrous

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add sodium tert-butoxide, XPhos, and Pd₂(dba)₃.

• Add anhydrous toluene, followed by 2-Chloro-3,6-difluorobenzotrifluoride and the amine.

• Degas the mixture as described in Protocol 1.

• Heat the reaction mixture to 90-110 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 4-24 hours), cool the reaction to room temperature.

• Quench the reaction with water and dilute with ethyl acetate.

• Perform an aqueous work-up, dry the organic layer, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Table 3: Representative Buchwald-Hartwig Amination Reactions

Amine	Product	Typical Yield
Morpholine	4-(2,5-Difluoro-3-(trifluoromethyl)phenyl)morpholine	80-95%
Aniline	N-(2,5-Difluoro-3-(trifluoromethyl)phenyl)aniline	70-85%
Benzylamine	N-Benzyl-2,5-difluoro-3-(trifluoromethyl)aniline	75-90%

Part 2: Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the aromatic ring in 2-Chloro-3,6-difluorobenzotrifluoride makes it an excellent substrate for nucleophilic aromatic substitution (SNAr) reactions. This allows for the direct displacement of the chloride with a variety of nucleophiles.

O-Arylation with Phenols and Alkoxides

The formation of diaryl ethers or aryl alkyl ethers can be readily achieved through the SNAr reaction of 2-Chloro-3,6-difluorobenzotrifluoride with oxygen-based nucleophiles.

Rationale for Protocol Design: The reaction requires a base to deprotonate the phenol or alcohol, generating a more potent nucleophile. A strong base like sodium hydride or potassium carbonate is typically used. A polar aprotic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) is ideal for SNAr reactions as it solvates the cation of the base, leaving a "naked" and highly reactive alkoxide or phenoxide anion.

Protocol 3: General Procedure for SNAr with Phenols

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 eq)

• Phenol (1.1 eq)

• Potassium carbonate (K₂CO₃) (1.5 eq)

• Dimethylformamide (DMF), anhydrous

Procedure:

• To a round-bottom flask, add the phenol, potassium carbonate, and anhydrous DMF.

• Stir the mixture at room temperature for 15-30 minutes to form the phenoxide.

• Add 2-Chloro-3,6-difluorobenzotrifluoride to the mixture.

• Heat the reaction to 80-120 °C and monitor by TLC.

• After completion (typically 2-8 hours), cool the reaction and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate or diethyl ether).

• Wash the combined organic layers with water and brine, dry, and concentrate.

• Purify by flash column chromatography.

N-Arylation with Amines

Direct amination via SNAr offers a complementary approach to the Buchwald-Hartwig reaction, often with the advantage of being palladium-free. This method is particularly effective with electron-rich amines.

Rationale for Protocol Design: The reaction can often be performed neat or in a high-boiling polar aprotic solvent. A base may be required, particularly for less nucleophilic amines, to facilitate the reaction. The choice of base and solvent depends on the specific amine being used.

Protocol 4: General Procedure for SNAr with Amines

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 eq)

• Amine (2.0-3.0 eq, or 1.1 eq with a base)

• Potassium carbonate or triethylamine (if needed)

• Dimethyl sulfoxide (DMSO) or N-Methyl-2-pyrrolidone (NMP), anhydrous

Procedure:

• In a sealed tube, combine 2-Chloro-3,6-difluorobenzotrifluoride and the amine. If using a base, add it at this stage.

• Add the anhydrous solvent.

• Heat the reaction mixture to 120-160 °C.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction and perform a standard aqueous work-up.

• Purify the crude product by flash column chromatography.

Part 3: Synthesis of Heterocyclic Scaffolds

The trifluoromethylated difluorophenyl motif is a valuable pharmacophore. 2-Chloro-3,6-difluorobenzotrifluoride serves as an excellent starting material for the synthesis of various heterocyclic compounds of medicinal interest.

Synthesis of Substituted Benzimidazoles

Benzimidazoles are a prominent class of heterocyclic compounds with a wide range of biological activities. A common synthetic route involves the condensation of an ortho-phenylenediamine with a carboxylic acid or its derivative. By first performing a Buchwald-Hartwig amination or SNAr with a suitably protected ortho-phenylenediamine, followed by cyclization, novel benzimidazoles can be prepared.

Caption: Synthetic pathway to substituted benzimidazoles.

Protocol 5: Two-Step Synthesis of a Benzimidazole Derivative

Step 1: Synthesis of the Diamine Intermediate

• Follow Protocol 2 (Buchwald-Hartwig amination) using 1,2-phenylenediamine as the amine coupling partner. Careful control of stoichiometry may be required to favor mono-arylation.

Step 2: Cyclization to the Benzimidazole

• Dissolve the diamine intermediate from Step 1 in formic acid.

• Heat the mixture to reflux for 2-4 hours.

• Cool the reaction and carefully neutralize with a base (e.g., sodium bicarbonate solution).

• Extract the product, dry the organic layer, and purify by chromatography or recrystallization.

Conclusion

2-Chloro-3,6-difluorobenzotrifluoride is a highly valuable and versatile building block for the synthesis of novel compounds. Its unique substitution pattern allows for selective functionalization through a variety of modern synthetic methodologies. The protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemistry of this compound and to generate new molecular entities with potential applications in drug discovery and materials science. The strategic application of palladium-catalyzed cross-coupling and nucleophilic aromatic substitution reactions opens the door to a vast and unexplored chemical space.

References

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

• Ruiz-Castillo, P.; Buchwald, S. L. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 2016 , 116 (19), 12564–12649. [Link]

• Surry, D. S.; Buchwald, S. L. Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 2008 , 47 (34), 6338–6361. [Link]

• Bigda, J.; et al. Nucleophilic Aromatic Substitution (SNAr). In Name Reactions in Heterocyclic Chemistry II; Li, J. J., Ed.; Wiley, 2011; pp 431-450. [Link]

• Bansal, R. K. Heterocyclic Chemistry, 5th ed.; New Age International: New Delhi, 2010. [Link]

Sources

• 1. Benzimidazole synthesis [organic-chemistry.org]

The Strategic Utility of 2-Chloro-3,6-difluorobenzotrifluoride in the Synthesis of Advanced Fluorinated Materials

Authoritative Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The selective incorporation of fluorine atoms into organic molecules has become a cornerstone of modern materials science, agrochemistry, and pharmaceutical development. The unique physicochemical properties imparted by fluorine, such as enhanced thermal stability, metabolic resistance, and altered electronic characteristics, make fluorinated compounds highly valuable. 2-Chloro-3,6-difluorobenzotrifluoride, a polysubstituted aromatic compound, represents a key building block in the synthesis of a diverse array of these advanced materials. Its strategic arrangement of chloro, fluoro, and trifluoromethyl groups on a benzene ring offers a versatile platform for a variety of chemical transformations, enabling the construction of complex molecular architectures. This application note provides a comprehensive overview of the properties, synthesis, and applications of 2-Chloro-3,6-difluorobenzotrifluoride, complete with detailed protocols and mechanistic insights for its effective utilization in research and development.

Physicochemical Properties and Reactivity Profile

2-Chloro-3,6-difluorobenzotrifluoride is a compound with the molecular formula C₇H₂ClF₅ and a molecular weight of 216.54 g/mol . The interplay of its substituents governs its reactivity. The trifluoromethyl group (-CF₃) is a strong electron-withdrawing group, which deactivates the aromatic ring towards electrophilic substitution but activates it for nucleophilic aromatic substitution (SₙAr). The chlorine atom, positioned ortho to the trifluoromethyl group, serves as a reactive handle for such SₙAr reactions. The two fluorine atoms further modulate the electronic properties of the ring and can also participate in substitution reactions under specific conditions.

Table 1: Physicochemical Properties of 2-Chloro-3,6-difluorobenzotrifluoride

Property	Value
Molecular Formula	C₇H₂ClF₅
Molecular Weight	216.54 g/mol
Appearance	(Predicted) Colorless liquid
Boiling Point	(Estimated) ~150-160 °C
Density	(Estimated) ~1.6 g/cm³

Note: Experimental physical properties for this specific compound are not widely published; these values are estimated based on structurally similar compounds.

The primary mode of reactivity for 2-Chloro-3,6-difluorobenzotrifluoride in synthetic applications is nucleophilic aromatic substitution. The electron-deficient nature of the aromatic ring, significantly enhanced by the -CF₃ group, facilitates the attack of nucleophiles at the carbon atom bearing the chlorine atom. This reaction is a powerful tool for introducing a wide range of functional groups, paving the way for the synthesis of diverse downstream products.

Hypothetical Synthesis of 2-Chloro-3,6-difluorobenzotrifluoride

Protocol 1: Hypothetical Synthesis of 2-Chloro-3,6-difluorobenzotrifluoride from 2,5-Difluoro-6-aminobenzotrifluoride

Disclaimer: This is a hypothetical protocol based on established chemical principles and should be adapted and optimized under appropriate laboratory safety protocols.

Materials:

• 2,5-Difluoro-6-aminobenzotrifluoride

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper(I) Chloride (CuCl)

• Ice

• Diethyl ether

• Saturated Sodium Bicarbonate solution

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, dissolve 2,5-Difluoro-6-aminobenzotrifluoride in concentrated HCl, cooled to 0-5 °C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of NaNO₂ dropwise, maintaining the temperature below 5 °C.

  • Stir the mixture for an additional 30 minutes at 0-5 °C to ensure complete formation of the diazonium salt.

• Sandmeyer Reaction:

  • In a separate flask, prepare a solution of CuCl in concentrated HCl.

  • Slowly add the cold diazonium salt solution to the CuCl solution with vigorous stirring. Effervescence (evolution of N₂ gas) should be observed.

  • Allow the reaction mixture to warm to room temperature and stir for several hours until the evolution of gas ceases.

• Work-up and Purification:

  • Transfer the reaction mixture to a separatory funnel and extract with diethyl ether.

  • Wash the combined organic layers with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by fractional distillation under vacuum to yield 2-Chloro-3,6-difluorobenzotrifluoride.

Figure 1. A potential synthetic route to 2-Chloro-3,6-difluorobenzotrifluoride.

Applications in the Synthesis of Fluorinated Materials

The strategic placement of reactive sites on the 2-Chloro-3,6-difluorobenzotrifluoride molecule makes it a valuable precursor for various classes of fluorinated materials.

Precursor for Fluorinated Polymers

The chlorine atom in 2-Chloro-3,6-difluorobenzotrifluoride can be displaced by a variety of nucleophiles to generate functionalized monomers. These monomers can then be polymerized to produce high-performance fluorinated polymers with tailored properties such as high thermal stability, chemical resistance, and low surface energy.

Protocol 2: Synthesis of a Fluorinated Aryl Ether Monomer

Objective: To demonstrate the utility of 2-Chloro-3,6-difluorobenzotrifluoride in the synthesis of a potential monomer for poly(aryl ether) synthesis.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride

• 4-Fluorophenol

• Potassium Carbonate (K₂CO₃)

• N,N-Dimethylformamide (DMF)

• Toluene

• Deionized water

• Hexane

Procedure:

• To a round-bottom flask equipped with a Dean-Stark trap and condenser, add 2-Chloro-3,6-difluorobenzotrifluoride, 4-Fluorophenol, K₂CO₃, DMF, and toluene.

• Heat the mixture to reflux and azeotropically remove water using the Dean-Stark trap.

• After the removal of water is complete, continue to heat the reaction mixture at a temperature sufficient to maintain a steady reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, cool the reaction mixture to room temperature and pour it into deionized water.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate) to yield the desired fluorinated aryl ether.

Figure 2. Synthesis of a fluorinated aryl ether monomer.

Intermediate in Agrochemical Synthesis

The benzotrifluoride moiety is a common feature in many modern agrochemicals, contributing to their efficacy and metabolic stability.[1] 2-Chloro-3,6-difluorobenzotrifluoride can serve as a key intermediate in the synthesis of novel herbicides, insecticides, and fungicides. The chlorine atom can be displaced by various nitrogen, oxygen, or sulfur-containing nucleophiles to build the core structures of these active ingredients.

Building Block in Pharmaceutical Drug Discovery

The introduction of fluorine and trifluoromethyl groups into drug candidates can significantly enhance their pharmacological properties, including metabolic stability, lipophilicity, and binding affinity to biological targets.[2] 2-Chloro-3,6-difluorobenzotrifluoride provides a scaffold for the synthesis of novel pharmaceutical intermediates. For example, the displacement of the chlorine atom with an amine can lead to the formation of fluorinated anilines, which are versatile precursors for a wide range of bioactive molecules.

2-Chloro-3,6-difluorobenzotrifluoride is a valuable and versatile building block for the synthesis of advanced fluorinated materials. Its unique substitution pattern allows for facile introduction of various functional groups via nucleophilic aromatic substitution, making it a key intermediate in the development of high-performance polymers, innovative agrochemicals, and novel pharmaceuticals. The protocols and insights provided in this application note are intended to guide researchers in harnessing the synthetic potential of this important fluorinated compound. As the demand for sophisticated fluorinated materials continues to grow, the utility of 2-Chloro-3,6-difluorobenzotrifluoride in both academic and industrial research is poised to expand significantly.

References

• Jesudoss, A. et al. (2021). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Journal of Fluorine Chemistry, 241, 109688. Available at: [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. Understanding the Properties and Synthesis of 2-Chloro-3,6-difluorobenzaldehyde. Available at: [Link]

• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(21), 8315–8359. Available at: [Link]

• Mykhailiuk, P. K. (2022). Fluorinated Building Blocks in Drug Design: New Pathways and Targets. Future Medicinal Chemistry, 14(14), 1015-1018. Available at: [Link]

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Application Notes &amp; Protocols: Experimental Procedures for Nucleophilic Aromatic Substitution on 2-Chloro-3,6-difluorobenzotrifluoride

An Application Guide for Researchers

Abstract

This comprehensive technical guide provides detailed application notes and experimental protocols for performing nucleophilic aromatic substitution (SNAr) reactions on 2-Chloro-3,6-difluorobenzotrifluoride. This substrate is a highly valuable building block in medicinal chemistry and materials science due to its unique electronic properties conferred by multiple activating groups. This document delves into the underlying reaction mechanism, outlines critical experimental parameters, and offers step-by-step protocols for the substitution of the chloro group with common nucleophiles, including amines, alkoxides, and thiolates. The content herein is designed for researchers, scientists, and drug development professionals, aiming to provide both theoretical understanding and practical, field-proven methodologies for the synthesis of novel trifluoromethyl-containing aromatic compounds.

Scientific Foundation: The SNAr Mechanism on an Activated System

Nucleophilic aromatic substitution is a powerful method for the functionalization of aromatic rings, particularly those rendered electron-deficient by the presence of strong electron-withdrawing groups (EWGs).[1][2] The reaction typically proceeds through a two-step addition-elimination mechanism, which is fundamentally different from the SN1 and SN2 pathways observed in aliphatic chemistry.[3]

The reactivity of 2-Chloro-3,6-difluorobenzotrifluoride in SNAr reactions is exceptionally high due to the synergistic effect of its substituents:

• Trifluoromethyl Group (-CF3): As a potent electron-withdrawing group, the -CF3 group significantly reduces the electron density of the aromatic ring through a strong inductive effect (-I).[4] This makes the ring highly electrophilic and susceptible to attack by nucleophiles.

• Fluorine and Chlorine Atoms: The halogen atoms also contribute to the ring's activation via their inductive electron withdrawal.

The SNAr mechanism involves the initial attack of a nucleophile on the carbon atom bearing the leaving group (in this case, chlorine), temporarily breaking the ring's aromaticity. This forms a high-energy, negatively charged intermediate known as a Meisenheimer complex.[4][5] The stability of this complex is the cornerstone of the reaction's feasibility. On 2-Chloro-3,6-difluorobenzotrifluoride, the negative charge of the Meisenheimer complex is effectively delocalized and stabilized by the resonance and inductive effects of the -CF3 group and the fluorine atom situated ortho and para to the site of attack.[3][4] The rate-determining step is typically the formation of this stabilized intermediate.[6] Aromaticity is then restored in a fast subsequent step through the expulsion of the chloride leaving group.[3][6]

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Application Notes &amp; Protocols: Regioselective Functionalization of 2-Chloro-3,6-difluorobenzotrifluoride

Abstract

This comprehensive technical guide provides detailed application notes and validated protocols for the regioselective functionalization of 2-chloro-3,6-difluorobenzotrifluoride. This fluorinated building block is of significant interest in the synthesis of pharmaceuticals and advanced materials due to the unique electronic and metabolic properties conferred by its substituents. This document outlines strategic approaches for selective modification at three key positions: the C-2 (C-Cl), C-4 (C-H), and C-5 (C-H) sites. We delve into the mechanistic rationale behind palladium-catalyzed cross-coupling, nucleophilic aromatic substitution (SNAr), and directed ortho-metalation (DoM), offering field-proven protocols to guide researchers, medicinal chemists, and process development scientists in leveraging this versatile scaffold.

Introduction: The Strategic Value of a Polysubstituted Aromatic Scaffold

2-Chloro-3,6-difluorobenzotrifluoride is a highly valuable, electronically-defined aromatic building block. The trifluoromethyl (CF₃) group, a potent electron-withdrawing group and metabolic blocker, combined with the strategic placement of fluoro- and chloro-substituents, creates a scaffold with distinct regiochemical reactivity. The electron-deficient nature of the ring activates it for certain transformations while presenting unique challenges for others.[1] Mastering the selective functionalization of this molecule unlocks access to a diverse array of complex derivatives for drug discovery and materials science applications.[2]

This guide provides a systematic approach to navigating the reactivity of this scaffold, focusing on three primary vectors of functionalization.

Caption: Key reactive sites on the 2-chloro-3,6-difluorobenzotrifluoride scaffold.

Functionalization at the C-2 Position: Leveraging the C-Cl Bond

The carbon-chlorine bond is the most readily functionalized position on the ring, serving as a versatile handle for introducing new carbon-carbon and carbon-heteroatom bonds.

Palladium-Catalyzed Cross-Coupling Reactions

Aryl chlorides are notoriously less reactive than their bromide or iodide counterparts in palladium-catalyzed cross-couplings. The electron-deficient nature and steric hindrance of 2-chloro-3,6-difluorobenzotrifluoride further exacerbate this challenge. Success hinges on the use of highly active catalyst systems, typically comprising a palladium source and a bulky, electron-rich phosphine ligand.

The Suzuki-Miyaura coupling is a robust method for forming biaryl structures. For this substrate, catalyst systems employing Buchwald-type ligands are highly effective at overcoming the high activation barrier of the C-Cl oxidative addition step.

Table 1: Representative Conditions for Suzuki-Miyaura Coupling

Component	Recommended Reagents/Conditions	Rationale
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃ (1-5 mol%)	Precursors to the active Pd(0) species.
Ligand	SPhos, XPhos, RuPhos (1.5-2x mol of Pd)	Bulky, electron-rich ligands that promote oxidative addition and stabilize the catalytic intermediate.
Base	K₃PO₄, K₂CO₃, Cs₂CO₃ (2-3 equiv.)	The choice of base is critical for the transmetalation step and depends on the boronic acid partner.
Solvent	Toluene/H₂O, 1,4-Dioxane/H₂O, THF/H₂O	Biphasic systems are common and aid in dissolving the inorganic base.
Temperature	80 - 120 °C	Elevated temperatures are required to drive the reaction with the less reactive aryl chloride.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add 2-chloro-3,6-difluorobenzotrifluoride (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and potassium phosphate (K₃PO₄, 2.0 equiv).

• Inert Atmosphere: Seal the flask with a septum, and purge with argon or nitrogen for 15 minutes.

• Catalyst Loading: Under a positive pressure of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio) via syringe. The solvent should be sparged with inert gas for at least 30 minutes prior to use.

• Reaction Execution: Place the flask in a preheated oil bath at 100-110 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction's progress by TLC or GC-MS analysis of small aliquots.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and water. Separate the layers and extract the aqueous phase with ethyl acetate (2x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel.

This reaction is paramount for introducing amine functionalities, which are ubiquitous in pharmaceuticals. Similar to the Suzuki coupling, success requires a highly active catalyst system and a strong, non-nucleophilic base.[3]

Table 2: Recommended Conditions for Buchwald-Hartwig Amination

Component	Recommended Reagents/Conditions	Rationale
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂ (1-3 mol%)	Common Pd(0) or Pd(II) precursors.
Ligand	XPhos, BrettPhos (1.5-2x mol of Pd)	Specialized ligands designed for challenging C-N couplings.[3][4]
Base	NaOtBu, LHMDS, K₃PO₄ (1.5-2.5 equiv.)	Strong bases are required to deprotonate the amine and facilitate the catalytic cycle. NaOtBu is effective but base-sensitive functional groups may require weaker bases like K₃PO₄.[3]
Solvent	Toluene, 1,4-Dioxane, THF	Anhydrous, non-protic solvents are essential.
Temperature	80 - 110 °C	Thermal energy is needed to overcome activation barriers.

Protocol 2: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox or under a strict inert atmosphere, charge an oven-dried Schlenk flask with the palladium precursor (e.g., Pd₂(dba)₃, 1.5 mol%), the ligand (e.g., XPhos, 3.0 mol%), and sodium tert-butoxide (NaOtBu, 2.0 equiv.).

• Reagent Addition: Add anhydrous toluene. Stir for 5 minutes. Add 2-chloro-3,6-difluorobenzotrifluoride (1.0 equiv) followed by the amine (1.2-1.5 equiv).

• Reaction Execution: Seal the flask and heat the mixture at 100 °C with vigorous stirring for 6-18 hours.

• Monitoring: Monitor the reaction by GC-MS or LC-MS.

• Work-up: Cool the reaction to room temperature and quench carefully with water. Extract with an organic solvent (e.g., ethyl acetate or CH₂Cl₂).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography.[4]

Caption: Standard workflow for a palladium-catalyzed cross-coupling reaction.

Nucleophilic Aromatic Substitution (SNAr)

The strong electron-withdrawing effects of the CF₃ and two fluorine substituents significantly activate the aromatic ring for nucleophilic attack, making SNAr a viable, transition-metal-free strategy for displacing the C-2 chloride.[5][6] This reaction proceeds via a two-step addition-elimination sequence through a Meisenheimer complex intermediate.[6]

Protocol 3: General Procedure for SNAr with an Alcohol (O-Arylation)

• Reagent Preparation: In a flame-dried round-bottom flask under nitrogen, add the alcohol (1.5 equiv) to a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.6 equiv) in anhydrous DMF at 0 °C.

• Alkoxide Formation: Stir the mixture at room temperature for 30 minutes or until hydrogen evolution ceases.

• Substrate Addition: Add a solution of 2-chloro-3,6-difluorobenzotrifluoride (1.0 equiv) in anhydrous DMF dropwise.

• Reaction Execution: Heat the reaction mixture to 60-100 °C and stir until the starting material is consumed (monitor by TLC/GC-MS).

• Work-up: Cool the reaction to 0 °C and carefully quench with saturated aqueous NH₄Cl. Extract with diethyl ether or ethyl acetate.

• Purification: Wash the combined organic layers with water and brine, dry over Na₂SO₄, and concentrate. Purify the residue by column chromatography.

Functionalization at C-H Positions: Advanced Strategies

Modifying the C-H bonds at the C-4 and C-5 positions requires more advanced regioselective techniques, such as directed metalation.

Directed ortho-Metalation (DoM)

DoM is a powerful tool for the regioselective functionalization of aromatic rings.[7][8] It involves the deprotonation of a position ortho to a directing metalation group (DMG) by a strong base, typically an organolithium reagent.[9] In 2-chloro-3,6-difluorobenzotrifluoride, both the CF₃ and the fluorine atoms can act as DMGs. The fluorine atom at C-6 is expected to be the dominant directing group, acidifying the adjacent C-5 proton and directing lithiation to that site.

Caption: The two-step sequence of a Directed ortho-Metalation (DoM) reaction.

Protocol 4: General Procedure for Directed ortho-Metalation at C-5

• Reaction Setup: Add a solution of 2-chloro-3,6-difluorobenzotrifluoride (1.0 equiv) in anhydrous THF to a flame-dried, three-neck flask under a strict argon atmosphere.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Slowly add a solution of lithium diisopropylamide (LDA) or n-butyllithium (n-BuLi) (1.1 equiv) dropwise, maintaining the temperature at -78 °C. Stir the resulting solution for 1-2 hours at this temperature to ensure complete formation of the aryllithium species.

• Electrophilic Quench: Add the desired electrophile (1.2-2.0 equiv, e.g., iodine, dry CO₂, or N,N-dimethylformamide) either neat or as a solution in THF, keeping the temperature at -78 °C.

• Warming and Quench: After stirring for an additional 1-3 hours at -78 °C, allow the reaction to warm slowly to room temperature. Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

• Work-up and Purification: Extract the mixture with an appropriate organic solvent. Wash the combined organic phases with water and brine, dry over anhydrous MgSO₄, filter, and concentrate. Purify the product by column chromatography or distillation.

Note: Competition between different directing groups and potential halogen-lithium exchange can occur.[10] Careful optimization of the base, solvent, and temperature is crucial for achieving high regioselectivity.

Conclusion

The functionalization of 2-chloro-3,6-difluorobenzotrifluoride offers a gateway to novel and complex molecular architectures. By understanding the inherent reactivity of the scaffold, researchers can strategically employ a range of synthetic methodologies. Palladium-catalyzed cross-coupling and SNAr reactions provide reliable access to derivatives at the C-2 position, while directed ortho-metalation opens the door to selective C-H functionalization at the C-5 position. The protocols and guidelines presented herein serve as a robust starting point for the exploration and application of this versatile building block in next-generation chemical synthesis.

References

• Mullett, W. M., et al. (2025). Donor-Activated Lithiation and Sodiation of Trifluoromethylbenzene: Structural, Spectroscopic, and Theoretical Insights.

• Yoshida, S. (2023). C-F Transformations of Benzotrifluorides by the Activation of Ortho-Hydrosilyl Group. Chemical Record, 23(9). [Link]

• Yoshida, S. (2023). C-F Transformations of Benzotrifluorides by the Activation of Ortho-Hydrosilyl Group. Wiley Online Library. [Link]

• Yoshida, S. (2023). C-F Transformations of Benzotrifluorides by the Activation of Ortho-Hydrosilyl Group. Tokyo University of Science. [Link]

• Sharma, S., et al. (2022). Recent Advances in the Transition-Metal Catalyzed Directed C‒H Functionalization with Fluorinated Building Blocks. Organic Chemistry Frontiers. [Link]

• Mortier, J. Directed Ortho Metalation. Unblog.fr. [Link]

• Idogawa, R., et al. (2020). Single C-F Transformations of o-Hydrosilyl Benzotrifluorides with Trityl Compounds as All-in-One Reagents. Organic Letters. [Link]

• Baran Lab. Directed (ortho) Metallation. Scripps Research. [Link]

• Wikipedia. Directed ortho metalation. Wikipedia. [Link]

• Baran Lab. Directed Metalation: A Survival Guide. Scripps Research. [Link]

• van der Vlugt, J. I. (2012). Concerted Nucleophilic Aromatic Substitution Reactions. PMC - PubMed Central - NIH. [Link]

• Blackmond, D. G., et al. (2019). Concerted Nucleophilic Aromatic Substitutions. PMC - NIH. [Link]

• Nolan, S. P., et al. Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. University of St Andrews. [Link]

• Google Patents. (1995). US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid.

• Sueda, T., et al. (2020). Regioselective Difunctionalization of 2,6-Difluorophenols Triggered by Sigmatropic Dearomatization. PubMed. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• MDPI. (2022). Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. MDPI. [Link]

• ResearchGate. Simplified catalytic cycle for Buchwald−Hartwig amination reaction. ResearchGate. [Link]

• Kashani, S. K., et al. Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Hartwig, J. F., et al. (2015). Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution. PMC - NIH. [Link]

• Patureau, F. W., et al. Cross Dehydrogenative Coupling of Chloro‐ and Fluoroalkanes with Methylarenes. RWTH Publications. [Link]

• Vapourtec. Aromatic Substitution | Flow Reactions. Vapourtec Flow Chemistry. [Link]

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Technical Notes & Optimization

improving reaction yields with 2-Chloro-3,6-difluorobenzotrifluoride

Welcome to the technical support resource for 2-Chloro-3,6-difluorobenzotrifluoride. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we address common challenges and questions encountered when utilizing this versatile fluorinated building block, focusing on strategies to maximize reaction success and yield.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 2-Chloro-3,6-difluorobenzotrifluoride?

2-Chloro-3,6-difluorobenzotrifluoride is a substituted aromatic compound with the following properties:

Property	Value	Source
CAS Number	1099597-70-2	[1]
Molecular Formula	C₇H₂ClF₅	[2]
Molecular Weight	216.54 g/mol	[2]
MDL Number	MFCD11226658	[1][2]
Purity	Typically ≥95%	[2]

Its structure features a benzene ring substituted with a chlorine atom, two fluorine atoms, and a trifluoromethyl (CF₃) group. The presence of these electron-withdrawing groups significantly influences the molecule's reactivity, particularly the susceptibility of the C-Cl bond to nucleophilic substitution or activation in cross-coupling reactions.

Q2: What are the primary applications of 2-Chloro-3,6-difluorobenzotrifluoride in synthesis?

The primary utility of this reagent is as a building block in the synthesis of complex organic molecules, especially in the pharmaceutical and agrochemical industries. Its structure is ideal for introducing the 2,4-difluoro-6-(trifluoromethyl)phenyl moiety into a target molecule.

The most common application is in palladium-catalyzed cross-coupling reactions , such as the Suzuki-Miyaura coupling.[3] In these reactions, the chlorine atom is replaced by another organic group, forming a new carbon-carbon bond.

Q3: Why is 2-Chloro-3,6-difluorobenzotrifluoride considered a challenging substrate for cross-coupling reactions?

While highly useful, this substrate presents two main challenges that require careful optimization to achieve high yields:

• Low Reactivity of the C-Cl Bond : The carbon-chlorine bond is significantly stronger and less reactive than corresponding carbon-bromine or carbon-iodine bonds. Activating this bond for oxidative addition to a palladium catalyst is often the rate-limiting step and requires highly active catalytic systems.

• Steric Hindrance : The presence of the fluorine atom at the ortho position (position 3) introduces steric bulk around the reactive C-Cl bond. This can hinder the approach of the bulky palladium catalyst, further slowing the crucial oxidative addition step of the catalytic cycle.

Overcoming these challenges is key to successfully using this building block.

Troubleshooting Guide: Suzuki-Miyaura Coupling

This section addresses common issues encountered when using 2-Chloro-3,6-difluorobenzotrifluoride in Suzuki-Miyaura cross-coupling reactions.

Problem 1: Low or no conversion of starting material.

• Possible Cause 1: Catalyst system is not active enough.

  • Explanation: The activation of the C-Cl bond is energetically demanding. Standard or less active palladium catalysts (e.g., Pd(PPh₃)₄) may be insufficient to promote the reaction efficiently.

  • Suggested Solution: Employ a modern, highly active catalyst system. This typically involves a combination of a palladium precursor (like Pd₂(dba)₃ or Pd(OAc)₂) with a bulky, electron-rich phosphine ligand. Ligands from the Buchwald family (e.g., SPhos, XPhos, RuPhos) are specifically designed to facilitate the oxidative addition of challenging aryl chlorides.

• Possible Cause 2: Incorrect choice of base or solvent.

  • Explanation: The base plays a critical role in the transmetalation step of the catalytic cycle. Its strength, solubility, and coordination properties can significantly impact the reaction rate.

  • Suggested Solution: Screen a variety of bases. While K₂CO₃ is common, stronger bases like K₃PO₄ or Cs₂CO₃ are often more effective for unreactive aryl chlorides. The solvent system should be able to dissolve both the organic and inorganic components; common choices include toluene/water, 1,4-dioxane/water, or THF.[3][4]

• Possible Cause 3: Insufficient reaction temperature.

  • Explanation: Overcoming the activation energy for C-Cl bond cleavage often requires significant thermal energy.

  • Suggested Solution: Increase the reaction temperature. Reactions involving aryl chlorides frequently require temperatures between 100-120 °C. Ensure the chosen solvent has an appropriate boiling point to maintain these temperatures at reflux.

Problem 2: Significant formation of side products, such as homocoupling of the boronic acid (R-R).

• Possible Cause 1: Presence of oxygen in the reaction vessel.

  • Explanation: Palladium(0) catalysts are sensitive to oxidation. The presence of oxygen can lead to catalyst decomposition and promote the unwanted homocoupling of the boronic acid partner.

  • Suggested Solution: Ensure the reaction is performed under strictly anaerobic conditions. This involves:

    • Thoroughly drying all glassware.

    • Degassing the solvent(s) by sparging with an inert gas (Argon or Nitrogen) for 20-30 minutes prior to use.

    • Assembling the reaction under a positive pressure of inert gas.

• Possible Cause 2: Protodeboronation of the boronic acid.

  • Explanation: This is the cleavage of the C-B bond of the boronic acid by a proton source (like water), leading to the formation of an arene (R-H) and reducing the amount of boronic acid available for cross-coupling.

  • Suggested Solution:

    • Use anhydrous solvents if possible, though many Suzuki protocols require water.

    • Ensure the base is added last, just before heating, to minimize the time the boronic acid is in a basic, aqueous environment before the reaction starts.

    • Consider using boronic acid esters (e.g., pinacol esters), which are often more stable towards protodeboronation.

Problem 3: Difficulty with product purification.

• Possible Cause: Contamination with residual palladium or ligand.

  • Explanation: The final product can be contaminated with colored palladium species or the phosphine ligand/oxide, which can be difficult to remove via standard chromatography.

  • Suggested Solution:

    • After the reaction is complete, consider a simple filtration through a pad of Celite® to remove heterogeneous palladium black.

    • Perform an aqueous workup and wash the organic layer with a solution that can scavenge palladium, such as an aqueous solution of thiourea or sodium sulfide.

    • For ligand removal, washing the organic phase with dilute acid (e.g., 1M HCl) can protonate and extract the phosphine ligand into the aqueous layer.

Experimental Protocols & Visualizations

Recommended Starting Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for experimentation. Optimization of ligand, base, and temperature may be required for specific boronic acid partners.

• Reaction Setup: To a dry Schlenk flask under an Argon atmosphere, add 2-Chloro-3,6-difluorobenzotrifluoride (1.0 eq.), the arylboronic acid (1.2-1.5 eq.), and the base (e.g., K₃PO₄, 2.0-3.0 eq.).

• Catalyst Addition: In a separate vial, pre-mix the palladium precursor (e.g., Pd₂(dba)₃, 1-2 mol%) and the phosphine ligand (e.g., SPhos, 2-4 mol%). Add this catalyst mixture to the Schlenk flask.

• Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane/water, 4:1 v/v) via syringe.

• Reaction Execution: Heat the reaction mixture to 100-110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography.

Experimental Workflow Diagram

Caption: A typical experimental workflow for Suzuki-Miyaura coupling.

Suzuki-Miyaura Catalytic Cycle

Caption: The general catalytic cycle for Suzuki-Miyaura cross-coupling.

Safety Information

2-Chloro-3,6-difluorobenzotrifluoride and its related compounds should be handled with care in a well-ventilated fume hood.

• Hazards: May cause skin, eye, and respiratory system irritation. Some related structures are classified as corrosive and can cause burns.[5][6][7][8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Handling: Avoid inhalation of vapors and contact with skin and eyes. Wash thoroughly after handling.[6][8]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Always consult the most recent Safety Data Sheet (SDS) from your supplier before use.

References

• Hunan Hualt Pharmaceutical Co., Ltd. 2-Chloro-3,6-difluorobenzotrifluoride. Retrieved from Hualt Pharm. [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Chlorobenzotrifluoride, 99%. Retrieved from Cole-Parmer. [Link]

• LookChem. (n.d.). Exploring 2-Chloro-3,5-Dinitrobenzotrifluoride: Properties and Applications. Retrieved from LookChem. [Link]

• Oakwood Chemical. 2-Chloro-3,6-difluorobenzoyl chloride. Retrieved from Oakwood Chemical. [Link]

• Google Patents. (n.d.). US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid.

• ChemBK. (2024). 2-CHLORO-3,4-DIFLUORONITROBENZENE. Retrieved from ChemBK. [Link]

• MG Chemicals. (2023). Safety Data Sheet. Retrieved from MG Chemicals. [Link]

• PubChem. 2-Chloro-3,3-difluorobutane. Retrieved from PubChem. [Link]

• Cheméo. Chemical Properties of 2,5-Dichlorobenzotrifluoride (CAS 320-50-3). Retrieved from Cheméo. [Link]

• Google Patents. (n.d.). CN113698315A - Synthetic method of 2-trifluoromethyl benzamide.
• Google Patents. (n.d.). EP0150587B1 - Preparation of chlorobenzotrifluoride compounds.

• PubChem. 2-Chloro-3,6-difluorobenzaldehyde. Retrieved from PubChem. [Link]

• Google Patents. (n.d.). CN102617312A - Method for preparing 2-chloro-6-fluorobenzaldehyde.

• PubChem. 2-Chloro-3,3-difluoropentane. Retrieved from PubChem. [Link]

• ResearchGate. (2006). Suzuki Cross-Coupling Reaction of Fluorobenzene with Heterogeneous Palladium Catalysts. Retrieved from ResearchGate. [Link]

• Royal Society of Chemistry. (n.d.). Palladium-catalyzed cross-coupling of aryl fluorides with N-tosylhydrazones via C–F bond activation. Retrieved from Chemical Communications. [Link]

• ResearchGate. (2014). Suzuki-miyaura cross-coupling reaction of dichloro-heteroaromatics: Synthesis of functionalized dinucleophilic fragments. Retrieved from ResearchGate. [Link]

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Technical Support Center: Purification Techniques for Products Derived from 2-Chloro-3,6-difluorobenzotrifluoride

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the purification of reaction products originating from 2-Chloro-3,6-difluorobenzotrifluoride. This resource is designed for researchers, chemists, and drug development professionals who utilize this versatile building block in their synthetic workflows. Our goal is to provide practical, experience-driven advice to help you overcome common purification challenges, ensuring the integrity and purity of your target compounds.

Section 1: Foundational Knowledge: The Analyte and Its Impurities

Success in purification begins with a deep understanding of the starting material and the potential impurities generated during a reaction. 2-Chloro-3,6-difluorobenzotrifluoride is a substituted aromatic compound, and its derivatives will share similar characteristics.

The trifluoromethyl (-CF3) group is strongly electron-withdrawing, which influences the reactivity of the aromatic ring and the properties of the resulting molecules.[1][2] Reactions such as nucleophilic aromatic substitution (SNAr), nitration, or cross-coupling can lead to a variety of products and byproducts.

Table 1: Physical Properties of 2-Chloro-3,6-difluorobenzotrifluoride

Property	Value	Source
CAS Number	Not readily available; related isomers exist	N/A
Molecular Formula	C₇H₂ClF₅	[3][4]
Molecular Weight	216.54 g/mol	[3][4]
Purity (Typical)	≥95-98%	[3][4]

Common Impurities to Expect:

• Isomeric Byproducts: Reactions on the aromatic ring can often produce constitutional isomers (e.g., substitution at different positions), which can have very similar physical properties to the desired product, making separation challenging.

• Unreacted Starting Material: Incomplete reactions will leave residual 2-Chloro-3,6-difluorobenzotrifluoride.

• Dehalogenated Species: Under certain conditions (e.g., catalytic hydrogenation), the chlorine atom may be replaced by hydrogen, creating a difficult-to-remove impurity.[5]

• Solvent and Reagent Residues: Residual solvents or excess reagents from the reaction workup.

• Inorganic Salts: Salts formed during the reaction or quenching steps must be thoroughly removed, typically via aqueous workup, before subsequent purification.

Section 2: Selecting the Right Purification Strategy

The choice of purification technique is dictated by the physical state of your product (solid vs. liquid), the nature of the impurities, the required purity level, and the scale of the reaction.

Caption: Decision workflow for selecting a primary purification method.

Section 3: Troubleshooting Guide: Column Chromatography

Flash column chromatography is the workhorse for purifying products from new reactions, especially when dealing with non-crystalline materials or mixtures of closely related isomers.

Frequently Asked Questions (FAQs)

Q1: My product and a key impurity have very similar Rf values on TLC. How can I improve separation?

A1: This is a common challenge with isomeric impurities.

• Optimize the Mobile Phase: Avoid very non-polar (e.g., 100% hexanes) or very polar (e.g., >10% Methanol in DCM) solvent systems. Aim for an Rf of 0.2-0.3 for your target compound. Test various solvent combinations; sometimes a ternary system (e.g., Hexane/EtOAc/DCM) provides unique selectivity.

• Change the Stationary Phase: Standard silica gel is acidic and separates based on polarity. If that fails, consider alternative stationary phases:

  • Alumina (basic or neutral): Can be effective if your compound is sensitive to acid.[6]

  • PFP (Pentafluorophenyl) or Phenyl-Hexyl Phases: These are used in reverse-phase HPLC but are available for flash chromatography. They offer different selectivity by interacting with the aromatic ring of your compound through pi-pi interactions, which can be highly effective for separating halogenated aromatic isomers.[7]

• Temperature Modification: Running the column at a lower temperature can sometimes enhance separation between closely related compounds, though this is less common for flash chromatography.[7]

Q2: My compound is streaking or tailing badly on the column.

A2: Tailing often indicates an issue with solubility, strong interaction with the stationary phase, or overloading.

• Check Solubility: Ensure your crude material is fully dissolved in the minimum amount of solvent before loading. If solubility is low in the loading solvent, you can dissolve it in a stronger solvent (like dichloromethane) and adsorb it onto a small amount of silica gel. After evaporating the solvent, the resulting dry powder can be loaded onto the column ("dry loading").[6]

• Acid/Base Issues: If your compound has an acidic or basic functional group (like an amine or carboxylic acid), it can interact strongly with the silica. Adding a small amount of a modifier to your eluent can help. For amines, add 0.1-1% triethylamine. For acids, add 0.1-1% acetic acid.

• Reduce the Load: You may be loading too much material for the column size. As a rule of thumb, aim for a load of 1-10% of the silica gel weight, depending on the difficulty of the separation.

Q3: I ran my column, but I can't find my product in any of the fractions.

A3: This frustrating situation has several possible causes.[6]

• Decomposition on Silica: Your compound may be unstable on silica gel. You can test this by spotting your compound on a TLC plate, letting it sit for an hour, and then eluting it to see if a new spot appears. If it's unstable, you may need to use a deactivated silica or switch to alumina.[6]

• It's Still on the Column: Your eluent system may be too weak. Try flushing the column with a much more polar solvent (e.g., 100% Ethyl Acetate or 5-10% Methanol in DCM) to see if the compound elutes.

• It Came Off in the First Fraction: Your eluent system may be too strong. Always collect the first fraction that comes off the column after the void volume and check it by TLC.

• Fractions are Too Dilute: Your product may be present, but at a concentration too low to see on a TLC plate by UV. Try combining and concentrating fractions you suspect should contain the product.[6]

Section 4: Troubleshooting Guide: Crystallization

Crystallization is an excellent and cost-effective method for purifying solid compounds, capable of yielding very high-purity material if successful.

Frequently Asked Questions (FAQs)

Q1: My compound "oils out" instead of forming crystals. What should I do?

A1: Oiling out occurs when the compound comes out of solution as a liquid phase rather than a solid lattice. This often happens when the solution is supersaturated at a temperature above the compound's melting point in that solvent system.

• Lower the Concentration: The most common cause is a solution that is too concentrated. Dilute the solution with more solvent, heat to re-dissolve, and allow it to cool more slowly.

• Change the Solvent System: Your solvent may be too "good." Try a solvent system where your compound has slightly lower solubility. A binary solvent system (one "good" solvent and one "poor" solvent) is often effective. Dissolve the compound in a minimum of the "good" solvent while hot, then slowly add the "poor" solvent dropwise until the solution becomes faintly cloudy. Add a drop or two of the "good" solvent to clarify and then allow it to cool slowly.

• Scratch and Seed: Use a glass rod to scratch the inside of the flask at the solvent-air interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth. If you have a small amount of pure solid, add a tiny crystal (a "seed crystal") to the cooled solution to initiate crystallization.

Q2: My crystals have formed, but they are colored or appear impure.

A2: This indicates that impurities are being trapped within the crystal lattice or are adsorbed onto the crystal surface.

• Recrystallize: A second crystallization is often necessary. Ensure the crude solid is fully dissolved in the minimum amount of hot solvent. If colored impurities are insoluble, you can perform a "hot filtration" to remove them before allowing the solution to cool.

• Activated Carbon Treatment: If the color is due to a soluble, high molecular weight byproduct, you can add a small amount of activated carbon (e.g., Norit or Darco) to the hot solution. The carbon will adsorb the colored impurities. Let it sit for a few minutes, then filter the hot solution through a pad of Celite to remove the carbon before cooling. Caution: Do not add activated carbon to a boiling solution, as this can cause violent bumping.

• Wash the Crystals: After filtering the crystals, wash them with a small amount of cold, fresh solvent to remove any residual mother liquor containing impurities.

Caption: Troubleshooting flowchart for inducing crystallization.

Section 5: Troubleshooting Guide: Distillation

For liquid products, particularly on a larger scale, distillation is the preferred purification method. Given the nature of halogenated benzotrifluorides, vacuum distillation is often required to avoid high temperatures that could cause decomposition.

Frequently Asked Questions (FAQs)

Q1: I'm trying to separate two isomers by distillation, but the purity isn't improving.

A1: This indicates the boiling points of your product and the impurity are very close.

• Use a Fractionating Column: Simple distillation is inadequate for separating liquids with boiling points closer than ~25 °C. You need to use a fractional distillation setup with a Vigreux, Raschig, or Widmer column to increase the number of theoretical plates and improve separation efficiency.

• Apply Vacuum: Performing the distillation under reduced pressure will lower the boiling points of all components. This can sometimes increase the boiling point difference (ΔT) between your compounds, making separation more effective. It also prevents thermal degradation of sensitive compounds.

• Control the Reflux Ratio: During fractional distillation, ensure you are distilling slowly. A high reflux ratio (more condensate returning to the column than is being collected) is key to achieving good separation. A good starting point is a collection rate of 1-2 drops per second.

Q2: My material is decomposing or changing color in the distillation pot.

A2: This is a clear sign of thermal instability.

• Increase the Vacuum: Use a better vacuum pump to distill at a lower temperature. The goal is to keep the pot temperature as low as possible.

• Use a Wiped-Film or Short-Path Apparatus: For highly sensitive or high molecular weight compounds, a short-path distillation apparatus minimizes the time the compound spends at high temperatures. The condenser is internal, allowing the distillate to travel only a very short distance.

• Remove Acidic Impurities: Trace amounts of acid (e.g., HCl or HF from synthesis) can catalyze decomposition at high temperatures.[8] Ensure your pre-distillation workup includes a thorough wash with a mild base (e.g., aqueous sodium bicarbonate) and water, followed by drying with an appropriate agent (e.g., MgSO₄ or Na₂SO₄).

Section 6: Key Experimental Protocols

Protocol 1: General Procedure for Flash Column Chromatography

• Select Solvent System: Using Thin Layer Chromatography (TLC), find a solvent system that gives your target compound an Rf value of approximately 0.2-0.3.

• Pack the Column: Securely clamp a glass column in a vertical position. Add a small plug of cotton or glass wool, followed by a thin layer of sand. Fill the column with your chosen eluent. Slowly pour the silica gel into the column as a slurry with the eluent. Tap the column gently to ensure even packing without air bubbles. Add another layer of sand on top of the silica bed.

• Load the Sample: Dissolve your crude product in the minimum amount of a suitable solvent (ideally the eluent, or a stronger solvent if necessary). Carefully apply the sample to the top of the silica bed using a pipette.

• Elute the Column: Carefully add the eluent to the top of the column. Using positive pressure (from a pump or inert gas), push the solvent through the column at a steady rate.

• Collect and Analyze Fractions: Collect fractions in test tubes or vials. Monitor the elution of your compound by TLC analysis of the collected fractions.

• Combine and Concentrate: Combine the pure fractions containing your product and remove the solvent using a rotary evaporator.

Protocol 2: General Procedure for Recrystallization

• Choose a Solvent: Find a suitable solvent or solvent pair in which your compound is sparingly soluble at room temperature but highly soluble when hot.

• Dissolve the Crude Product: Place the solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture (e.g., on a hot plate) with stirring until the solid dissolves completely. Add more solvent in small portions if needed to achieve full dissolution.

• Decolorize (If Necessary): If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Reheat the mixture for a few minutes.

• Hot Filtration (If Necessary): If carbon was added or if there are insoluble impurities, perform a hot filtration through a fluted filter paper or a Celite plug to remove them.

• Crystallize: Cover the flask and allow the solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolate and Dry: Collect the crystals by vacuum filtration (e.g., using a Büchner funnel). Wash the crystals with a small amount of cold solvent. Allow the crystals to air dry or dry them in a vacuum oven.

References

• Science.gov. (n.d.). halogenated aromatic compounds: Topics by Science.gov. Retrieved from [Link]

• Google Patents. (n.d.). CA2023862A1 - Purification of halogenated aromatic sulfones or ketones.
• Google Patents. (n.d.). US20130105766A1 - Method For Removing Halogens From An Aromatic Compound.

• Desotec. (n.d.). Removing Halogenated Organic Compounds: A Guide to Solutions. Retrieved from [Link]

• Xiong, J. (2024, May 15). Exploring 2-Chloro-3,5-Dinitrobenzotrifluoride: Properties and Applications. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Purification: Troubleshooting Flash Column Chromatography. Retrieved from [Link]

• Curran, D. P., et al. (n.d.). Benzotrifluoride and Derivatives: Useful Solvents for Organic Synthesis and Fluorous Synthesis. ResearchGate. Retrieved from [Link]

• Tristar Intermediates. (2025, April 7). Common Challenges and Fixes in Specialty Chemical Applications. Retrieved from [Link]

• Al-Mutabagani, L. A., et al. (2023). Physical and Thermal Characterizations of Newly Synthesized Liquid Crystals Based on Benzotrifluoride Moiety. PubMed Central. Retrieved from [Link]

• Dutscher. (n.d.). Protein purification troubleshooting guide. Retrieved from [Link]

• Google Patents. (n.d.). US4242286A - Process for preparing benzotrifluoride and its derivatives.

• ACS Publications. (n.d.). Ortho and Para Substituted Derivatives of Benzotrifluoride. Retrieved from [Link]

• Chromatography Forum. (2015, May 7). HPLC separation of related halogenated aromatic, any one??. Retrieved from [Link]

• Waters Corporation. (n.d.). LC Purification Troubleshooting Guide. Retrieved from [Link]

• Hunan Hwatson Biotech Inc. (n.d.). 2-Chloro-3,6-difluorobenzotrifluoride. Retrieved from [Link]

• Google Patents. (n.d.). US4962246A - Process for the preparation of benzotrifluorides which are substituted by fluorine and optionally in addition by chlorine, and new benzotrifluorides.

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• 3. 2-Chloro-3,6-difluorobenzotrifluoride | 湖南华腾制药有限公司_官网 [huatengsci.com]
• 4. CAS 1208076-15-6 | 1800-7-62 | MDL MFCD12922577 | 6-Chloro-2,3-difluorobenzotrifluoride | SynQuest Laboratories [synquestlabs.com]
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• 6. Purification [chem.rochester.edu]
• 7. HPLC separation of related halogenated aromatic, any one?? - Chromatography Forum [chromforum.org]
• 8. US4242286A - Process for preparing benzotrifluoride and its derivatives - Google Patents [patents.google.com]

Navigating the Synthesis of 2-Chloro-3,6-difluorobenzotrifluoride: A Technical Support Guide

Welcome to the technical support center for 2-Chloro-3,6-difluorobenzotrifluoride. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile fluorinated building block. Here, we provide in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during its synthesis and handling, focusing on the identification and mitigation of side reactions and byproducts.

I. Understanding the Synthetic Landscape and Potential Pitfalls

The synthesis of 2-Chloro-3,6-difluorobenzotrifluoride typically involves a multi-step process, often starting from a polysubstituted benzene derivative. The introduction of the trifluoromethyl group, along with the specific arrangement of chlorine and fluorine atoms, presents several synthetic hurdles where side reactions can occur. Understanding these potential pathways is the first step in troubleshooting and optimizing your reaction conditions.

A plausible synthetic route involves the trifluoromethylation of a dichlorodifluorobenzene precursor. Key reaction types that may be employed, and their associated challenges, include:

• Halogen Exchange (Halex) Reactions: These are crucial for introducing fluorine atoms onto the aromatic ring. However, incomplete or over-fluorination can lead to a mixture of halogenated isomers.[1][2]

• Chlorination: The introduction of the chlorine atom at a specific position can be challenging and may result in the formation of positional isomers or over-chlorinated byproducts.[3]

• Diazotization and Sandmeyer-type Reactions: If the synthesis proceeds via an amino-substituted precursor, the Sandmeyer reaction to introduce the chloro or trifluoromethyl group can have its own set of byproducts, including phenolic impurities if water is not rigorously excluded.[4]

The following sections will delve into specific issues you might encounter, providing actionable solutions grounded in chemical principles.

II. Frequently Asked Questions (FAQs) and Troubleshooting

This section is structured in a question-and-answer format to directly address common problems.

FAQ 1: My final product is a mixture of isomers. How can I identify them and improve the selectivity of my reaction?

Answer: The presence of positional isomers is a frequent challenge in the synthesis of polysubstituted aromatic compounds.

Causality: The directing effects of the existing substituents on the benzene ring during electrophilic aromatic substitution (e.g., chlorination) or nucleophilic aromatic substitution (e.g., fluorination) determine the position of the incoming group. The trifluoromethyl group is strongly meta-directing in electrophilic reactions.[5] However, the interplay of directing effects from multiple halogen substituents can lead to a loss of regioselectivity.

Troubleshooting Steps:

• Confirm Isomer Identity:

  • Analytical Techniques: Utilize a combination of Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy. GC can separate the isomers, while MS will show they have the same mass. 1H, 13C, and 19F NMR will be crucial for definitively identifying the substitution pattern by analyzing coupling constants and chemical shifts.[6] High-resolution mass spectrometry (HRMS) can further confirm the elemental composition.

  • Reference Standards: If available, compare the retention times and spectral data of your product with authentic reference standards of the suspected isomers.

• Optimize Reaction Conditions to Enhance Selectivity:

  • Temperature Control: Aromatic halogenation reactions can be sensitive to temperature. Lowering the reaction temperature may increase the selectivity for the desired isomer by favoring the thermodynamically controlled product over kinetically favored byproducts.

  • Catalyst Choice: For chlorination, the choice of Lewis acid catalyst (e.g., FeCl3, AlCl3) can influence isomer distribution. Experiment with different catalysts and catalyst concentrations to find the optimal conditions for your desired isomer.[3]

  • Solvent Effects: The polarity of the solvent can influence the reactivity and selectivity of the reaction. Consider screening a range of solvents with varying dielectric constants.

Table 1: Common Isomeric Byproducts and their Potential Origin

Isomeric Byproduct	Potential Origin
1-Chloro-2,5-difluorobenzotrifluoride	Incomplete halogen exchange or alternative chlorination position.
3-Chloro-2,5-difluorobenzotrifluoride	Isomeric starting material or rearrangement under reaction conditions.
Dichloro-difluorobenzotrifluoride isomers	Over-chlorination of the desired product or starting material.

FAQ 2: I am observing significant amounts of over-halogenated or under-halogenated byproducts. What is causing this and how can I control the extent of halogenation?

Answer: Controlling the stoichiometry of halogenation reactions is critical to avoid the formation of these impurities.

Causality: Over-halogenation occurs when the reaction conditions are too harsh or the reaction time is too long, leading to the substitution of more than the desired number of hydrogen or halogen atoms. Under-halogenation is typically a result of incomplete reaction due to insufficient reagent, low temperature, or short reaction time.

Troubleshooting Steps:

• Precise Stoichiometry: Carefully control the molar ratio of the halogenating agent (e.g., chlorine gas, potassium fluoride) to your substrate. For gas-phase reagents, ensure accurate flow control and monitoring.

• Reaction Monitoring: Closely monitor the progress of the reaction using in-process controls (IPCs) such as GC or HPLC. Quench the reaction as soon as the desired conversion is reached to prevent the formation of over-halogenated products.

• Temperature and Time Optimization:

  • For over-halogenation , consider reducing the reaction temperature and/or time.

  • For under-halogenation , a modest increase in temperature or an extension of the reaction time may be necessary. Perform these changes incrementally while monitoring the reaction progress.

• Purification: If a mixture is obtained, fractional distillation under reduced pressure or preparative chromatography may be necessary to isolate the desired product.[1][7]

Diagram 1: Logical Flow for Troubleshooting Halogenation Issues

Caption: Troubleshooting workflow for halogenation reactions.

FAQ 3: My reaction mixture has a dark color, and I am isolating tar-like byproducts. What could be the cause?

Answer: The formation of dark, tarry substances often indicates decomposition or polymerization side reactions.

Causality: Highly reactive intermediates or harsh reaction conditions can lead to the degradation of starting materials or products. For instance, in reactions involving diazonium salts, uncontrolled decomposition can lead to a host of unwanted byproducts. Similarly, excessive temperatures in the presence of strong Lewis acids can cause polymerization of the aromatic rings.

Troubleshooting Steps:

• Temperature Control: This is the most critical parameter. Ensure the reaction temperature does not exceed the recommended range. Hot spots within the reactor can also be a problem, so efficient stirring is essential.

• Purity of Reagents and Solvents: Impurities in your starting materials or solvents can sometimes catalyze decomposition pathways. Ensure you are using reagents of appropriate purity and that your solvents are dry and free of peroxides.

• Atmosphere Control: For sensitive reactions, conducting them under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that may contribute to color formation and degradation.

• Quenching and Work-up: Ensure that the reaction is properly quenched at the end of the reaction to deactivate any reactive species. The work-up procedure should be designed to remove acidic or basic residues that could cause product degradation during storage or purification.

III. Experimental Protocols: A Guideline for Impurity Analysis

To effectively troubleshoot, a reliable analytical method is paramount. The following is a general protocol for the analysis of impurities in a 2-Chloro-3,6-difluorobenzotrifluoride synthesis reaction.

Protocol 1: GC-MS Analysis for Impurity Profiling

• Sample Preparation:

  • Carefully take an aliquot of the reaction mixture and quench it appropriately (e.g., by dilution in a suitable solvent and washing with water or a mild base/acid).

  • Dry the organic layer over anhydrous sodium sulfate.

  • Dilute the sample to an appropriate concentration (e.g., 1 mg/mL) in a volatile solvent such as dichloromethane or ethyl acetate.

• GC-MS Conditions (Example):

  • Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, DB-5ms) is a good starting point for separating aromatic isomers.

  • Injector Temperature: 250 °C

  • Oven Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/minute to 280 °C.

    • Hold at 280 °C for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • MS Detector:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: 40-400 amu.

• Data Analysis:

  • Identify the main product peak based on its retention time and mass spectrum.

  • Analyze the mass spectra of the impurity peaks to determine their molecular weights and fragmentation patterns, which can help in their structural elucidation.

  • Compare the fragmentation patterns with library spectra for tentative identification.

Diagram 2: Impurity Analysis Workflow

Caption: Workflow for impurity analysis and resolution.

IV. Concluding Remarks

The synthesis of 2-Chloro-3,6-difluorobenzotrifluoride, like many complex organic syntheses, requires careful attention to reaction conditions and a thorough understanding of potential side reactions. By systematically approaching challenges through the lens of reaction mechanisms and employing robust analytical techniques, researchers can effectively troubleshoot and optimize their synthetic protocols. This guide serves as a starting point for addressing common issues, and we encourage a proactive approach to process understanding and control.

V. References

• US Patent 5,478,963 A, "2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid". URL:

• "Some features of the chlorination of 4-chlorobenzotrifluoride." Fluorine notes. URL: [Link]

• EP0944564A1, "Halogen exchange reactions and uses thereof". URL:

• "Benzotrifluoride and Derivatives: Useful Solvents for Organic Synthesis and Fluorous Synthesis." ResearchGate. URL: [Link]

• CN102531961B, "Preparation method of 2,6-dichloro-3-fluorobenzonitrile". URL:

• "Halogen exchange in reactions of boron halides with o-(trifluoromethyl) - Canadian Science Publishing." URL: [Link]

• "Halex process." Wikipedia. URL: [Link]

• "Impurity Profiling With Use of Hyphenated Techniques." Asian Journal of Research in Chemistry. URL: [Link]

• "Sandmeyer reaction." Wikipedia. URL: [Link]

• "Development of Impurity Profiling Methods Using Modern Analytical Techniques." International Journal of Trend in Scientific Research and Development. URL: [Link]

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Technical Support Center: Troubleshooting Reactions with 2-Chloro-3,6-difluorobenzotrifluoride

Welcome to the technical support center for 2-Chloro-3,6-difluorobenzotrifluoride. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile reagent in their synthetic endeavors. Here, we address common challenges and provide in-depth, field-proven insights to troubleshoot and optimize your reactions.

Understanding the Substrate: Key Physicochemical Properties

2-Chloro-3,6-difluorobenzotrifluoride is a valuable building block in organic synthesis, particularly for introducing the trifluoromethyl group, a common motif in pharmaceuticals and agrochemicals.[1][2] Its reactivity is primarily governed by the interplay of the electron-withdrawing trifluoromethyl group and the halogen substituents on the aromatic ring.

Property	Value	Source
Molecular Formula	C₇H₂ClF₅	N/A
Molecular Weight	216.54 g/mol	N/A
Appearance	Colorless to light yellow liquid	[2]
Boiling Point	~145-147 °C	N/A
Density	~1.5 g/cm³	N/A

The trifluoromethyl group is generally inert, but under certain harsh conditions like concentrated sulfuric acid, it can undergo hydrolysis to a carboxylic acid.[3][4] The chlorine atom is the primary site for nucleophilic aromatic substitution (SNAr) and cross-coupling reactions. The fluorine atoms, while generally poor leaving groups in SNAr reactions, significantly influence the electronic properties of the ring, making the chlorine more susceptible to nucleophilic attack.[5][6]

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section is structured to address specific issues you may encounter during your experiments.

Section 1: Nucleophilic Aromatic Substitution (SNAr) Reactions

Q1: My SNAr reaction with an amine/alkoxide is sluggish or incomplete. What are the likely causes and how can I improve the yield?

A1: Low reactivity in SNAr reactions with 2-Chloro-3,6-difluorobenzotrifluoride is a common hurdle. The primary factors influencing the reaction rate are the nucleophilicity of the attacking species, the solvent, and the reaction temperature.

Causality behind Experimental Choices: The electron-withdrawing trifluoromethyl and fluorine groups activate the ring towards nucleophilic attack.[6][7] However, the chlorine atom is less reactive than a corresponding bromine or iodine. The reaction proceeds via a Meisenheimer complex, and its stability is crucial for the reaction to proceed.[8]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for SNAr reactions.

Detailed Protocol for a Typical SNAr Reaction with an Amine:

• Reagent Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the amine (1.2 equivalents) in anhydrous dimethylformamide (DMF).

• Base Addition: Add a strong base such as sodium hydride (1.3 equivalents, 60% dispersion in mineral oil) portion-wise at 0 °C.

• Reaction Initiation: Stir the mixture at room temperature for 30 minutes, then add 2-Chloro-3,6-difluorobenzotrifluoride (1.0 equivalent) dropwise.

• Heating and Monitoring: Heat the reaction to 80-100 °C and monitor its progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride. Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography.

Q2: I am observing the formation of a byproduct that appears to be the starting material with the chlorine replaced by hydrogen. What is happening?

A2: This side product is the result of hydrodehalogenation. It can occur if there are sources of hydride in the reaction mixture or if the reaction conditions promote a reductive pathway.

Minimization Strategies:

• Anhydrous Conditions: Ensure all reagents and solvents are scrupulously dried. Trace water can react with strong bases to generate hydroxide, which can act as a reducing agent at high temperatures.

• Choice of Base: Use a non-nucleophilic, sterically hindered base if possible.

• Inert Atmosphere: Meticulously de-gas the reaction mixture and maintain a positive pressure of an inert gas to prevent side reactions with oxygen.

Section 2: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

Q3: My Suzuki-Miyaura coupling reaction is failing, and I am recovering my starting material. What are the critical parameters to check?

A3: The success of a Suzuki-Miyaura coupling with an aryl chloride like 2-Chloro-3,6-difluorobenzotrifluoride is highly dependent on the catalyst system and reaction conditions. Aryl chlorides are notoriously less reactive than aryl bromides or iodides.

Causality behind Experimental Choices: The key steps in the catalytic cycle are oxidative addition, transmetalation, and reductive elimination. For an unreactive aryl chloride, the oxidative addition of the Pd(0) catalyst to the C-Cl bond is often the rate-limiting step.

Troubleshooting Decision Tree:

Caption: Decision tree for troubleshooting Suzuki coupling reactions.

Recommended Catalyst Systems for Aryl Chlorides:

Catalyst System	Base	Solvent	Temperature (°C)
Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene/H₂O	80-110
Pd(OAc)₂ / XPhos	K₃PO₄	t-BuOH	80-100
[Pd(allyl)Cl]₂ / cataCXium A	K₂CO₃	Dioxane	100-120

Q4: My Buchwald-Hartwig amination is giving low yields. What are the key considerations?

A4: Similar to Suzuki couplings, Buchwald-Hartwig aminations of aryl chlorides require careful selection of the catalyst and base.[9][10] The nature of the amine also plays a crucial role.

Causality behind Experimental Choices: The catalytic cycle involves oxidative addition, amine coordination and deprotonation, and reductive elimination.[9][11] Sterically hindered amines can be challenging coupling partners.

Key Optimization Parameters:

• Ligand Choice: Bulky, electron-rich biarylphosphine ligands are generally preferred.

• Base Selection: A strong, non-nucleophilic base like sodium tert-butoxide (NaOt-Bu) is often effective. For base-sensitive substrates, weaker bases like cesium carbonate or potassium phosphate can be used.[11]

• Solvent: Anhydrous toluene or dioxane are common solvents.

Section 3: Grignard and Organolithium Reactions

Q5: I am attempting to form a Grignard reagent from 2-Chloro-3,6-difluorobenzotrifluoride, but the reaction is not initiating. What should I do?

A5: The formation of a Grignard reagent from an aryl chloride can be sluggish.[12] Activation of the magnesium is critical.

Causality behind Experimental Choices: The reaction involves the transfer of an electron from the magnesium metal to the aryl halide. An oxide layer on the magnesium surface can inhibit this process.[12]

Activation and Initiation Protocol:

• Dry Glassware: Ensure all glassware is rigorously flame-dried under vacuum.

• Activate Magnesium: Place magnesium turnings in the flask and heat gently under vacuum to drive off any adsorbed moisture.

• Initiation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane to the magnesium in anhydrous THF or diethyl ether. The disappearance of the iodine color or the evolution of gas indicates activation.

• Slow Addition: Add a small portion of the 2-Chloro-3,6-difluorobenzotrifluoride solution. Gentle warming may be necessary to initiate the reaction. Once initiated, add the remaining solution dropwise to maintain a gentle reflux.

Q6: My Grignard reaction is producing a significant amount of a biphenyl byproduct. How can I prevent this?

A6: The formation of a biaryl byproduct is due to Wurtz-type homocoupling. This can be minimized by:

• Slow Addition: Add the aryl halide slowly to the magnesium to maintain a low concentration of the halide in the presence of the newly formed Grignard reagent.

• Dilute Conditions: Running the reaction under more dilute conditions can also disfavor the bimolecular homocoupling reaction.

Analytical Methods for Reaction Monitoring

Accurate monitoring of your reaction is crucial for optimization.

Analytical Technique	Application	Sample Preparation
TLC (Thin Layer Chromatography)	Rapid qualitative monitoring of starting material consumption and product formation.	Dilute a small aliquot of the reaction mixture in a suitable solvent.
GC-MS (Gas Chromatography-Mass Spectrometry)	Quantitative analysis and identification of volatile components, including starting materials, products, and byproducts.	Dilute and filter an aliquot of the reaction mixture.
LC-MS (Liquid Chromatography-Mass Spectrometry)	Analysis of less volatile or thermally labile compounds.	Dilute and filter an aliquot of the reaction mixture.
¹H and ¹⁹F NMR (Nuclear Magnetic Resonance)	Structural confirmation of the final product and identification of fluorine-containing impurities.	Purified sample dissolved in a deuterated solvent.

References

• Le Fave, G. M. (1949). Some Reactions of the Trifluoromethyl Group in the Benzotrifluoride Series. I. Hydrolysis. Journal of the American Chemical Society, 71(12), 4148–4149. [Link][3][4]

• Simons, J. H., & Lewis, C. J. (1938). The Preparation of Benzotrifluoride. Journal of the American Chemical Society, 60(2), 492–492. [Link]

• Miura, M., & Nomura, M. (2002). Direct Arylation via C-H Bond Cleavage. In Cross-Coupling Reactions (pp. 211-241). Springer, Berlin, Heidelberg. [Link]

• University of Rochester. (n.d.). Grignard Reaction. [Link][12]

• Chemistry LibreTexts. (2023). 15.4: Nucleophilic Aromatic Substitution. [Link][5]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring 2-Chloro-3,5-Dinitrobenzotrifluoride: Properties and Applications. [Link][1]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link][9]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. [Link][6]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link][7]

• Zhang, H., & Cai, Q. (2007). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Molecules, 12(5), 1015-1023. [Link]

• Bak, J. B., et al. (2018). Concerted Nucleophilic Aromatic Substitutions. Journal of the American Chemical Society, 140(42), 13688-13692. [Link][8]

• DrugFuture. (2023). Benzotrifluoride. [Link]

• Google Patents. (1995). US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile)

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link][10]

• Chemistry LibreTexts. (2025). 16.6: Nucleophilic Aromatic Substitution. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link][11]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling?. [Link]

• Kashani, S. K., Jessiman, J. E., & Newman, S. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• Google Patents. (2016).

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. [Link]

• Google Patents. (1985). EP0150587A1 - Preparation of chlorobenzotrifluoride compounds.

• European Patent Office. (1988). EP0150587B1 - Preparation of chlorobenzotrifluoride compounds. [Link]

Sources

• 1. innospk.com [innospk.com]
• 2. Benzotrifluoride | 98-08-8 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. web.mnstate.edu [web.mnstate.edu]

stability issues of 2-Chloro-3,6-difluorobenzotrifluoride under reaction conditions

Welcome to the technical support center for 2-Chloro-3,6-difluorobenzotrifluoride. This guide is designed for researchers, scientists, and professionals in drug development to provide in-depth technical guidance, troubleshooting protocols, and frequently asked questions regarding the stability and handling of this versatile fluorinated building block. Our goal is to empower you with the knowledge to anticipate and overcome challenges in your synthetic endeavors.

Introduction: Understanding the Molecule

2-Chloro-3,6-difluorobenzotrifluoride is a highly functionalized aromatic compound. Its reactivity is governed by the interplay of its substituents: the strongly electron-withdrawing trifluoromethyl (-CF3) group and the three halogen atoms (one chlorine, two fluorine). The -CF3 group, known for its high stability, significantly influences the electronic properties of the benzene ring, making it a valuable component in the design of pharmaceuticals and agrochemicals.[1] However, this electron-withdrawing nature also activates the aromatic ring to certain reactions while deactivating it to others, creating a unique reactivity profile that requires careful consideration during experimental design.

This guide will address the key stability and reactivity considerations for 2-Chloro-3,6-difluorobenzotrifluoride, with a focus on practical, field-proven insights to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage and handling conditions for 2-Chloro-3,6-difluorobenzotrifluoride?

A1: Proper storage and handling are crucial for maintaining the integrity of 2-Chloro-3,6-difluorobenzotrifluoride. Based on safety data for closely related halogenated benzotrifluorides, the following conditions are recommended:

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible substances.[2][3] An inert atmosphere (e.g., nitrogen or argon) is advisable for long-term storage to prevent potential reactions with atmospheric moisture.

• Handling: Handle in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.[4] Use standard personal protective equipment (PPE), including chemical-resistant gloves, safety goggles with side shields, and a lab coat. Take precautions against static discharge, especially when handling larger quantities.[2]

Q2: What are the known chemical incompatibilities of 2-Chloro-3,6-difluorobenzotrifluoride?

A2: While specific incompatibility data for this exact molecule is not extensively published, based on the chemistry of similar halogenated and trifluoromethylated aromatic compounds, the following should be avoided:

• Strong Bases: Reagents like alkali metal hydroxides, alkoxides, and organolithium reagents can initiate nucleophilic aromatic substitution or, under harsh conditions, potentially lead to decomposition.

• Strong Oxidizing Agents: Avoid contact with strong oxidizers, as they can react exothermically with the aromatic ring, especially at elevated temperatures.

• Strong Lewis Acids: While used as catalysts in some reactions, strong Lewis acids like anhydrous aluminum chloride can form complexes with the fluorine atoms and may promote unwanted side reactions if not used under carefully controlled conditions.

Q3: Is 2-Chloro-3,6-difluorobenzotrifluoride susceptible to nucleophilic aromatic substitution (SNAr)?

A3: Yes, the electron-deficient nature of the aromatic ring, due to the presence of the -CF3 group and the fluorine atoms, makes it susceptible to nucleophilic aromatic substitution (SNAr). The chlorine atom is the most likely leaving group in such reactions. The rate and regioselectivity of the substitution will depend on the nature of the nucleophile and the reaction conditions. Nucleophilic attack is generally favored at positions ortho and para to strongly electron-withdrawing groups.[5]

Q4: What is the expected thermal stability of 2-Chloro-3,6-difluorobenzotrifluoride?

A4: The benzotrifluoride moiety is generally thermally stable. However, like many halogenated aromatic compounds, decomposition can occur at elevated temperatures.[6] During a fire or under high-temperature reaction conditions, the thermal decomposition of similar compounds can generate toxic and corrosive gases such as hydrogen fluoride (HF) and hydrogen chloride (HCl).[2][7] It is crucial to operate within recommended temperature limits for any given reaction and to ensure adequate ventilation and emergency preparedness.

Troubleshooting Guide

This section addresses common issues that may be encountered during reactions involving 2-Chloro-3,6-difluorobenzotrifluoride.

Issue 1: Low or No Conversion in Nucleophilic Aromatic Substitution (SNAr) Reactions

• Potential Cause 1: Insufficient Nucleophile Strength or Concentration. The aromatic ring, while activated, still requires a sufficiently potent nucleophile for substitution to occur at a reasonable rate.

  • Troubleshooting Steps:

    • Consider using a stronger nucleophile if the reaction chemistry allows.

    • Increase the molar excess of the nucleophile.

    • If using a salt of the nucleophile, ensure it is fully dissolved and that the cation is not inhibiting the reaction. The use of a phase-transfer catalyst may be beneficial in biphasic systems.

• Potential Cause 2: Inappropriate Solvent. The choice of solvent is critical for SNAr reactions. Polar aprotic solvents are generally preferred as they can solvate the cation of a nucleophilic salt without strongly solvating the anion, thus increasing its nucleophilicity.

  • Troubleshooting Steps:

    • Switch to a high-boiling polar aprotic solvent such as DMF, DMSO, NMP, or sulfolane.

    • Ensure the solvent is anhydrous, as water can protonate the nucleophile and react with the substrate.

• Potential Cause 3: Insufficient Reaction Temperature or Time. The activation energy for the reaction may not be met under the initial conditions.

  • Troubleshooting Steps:

    • Gradually increase the reaction temperature while monitoring for product formation and potential decomposition.

    • Extend the reaction time. Use a pilot reaction to establish a time course for the conversion.

Issue 2: Formation of Multiple Products or Side Reactions

• Potential Cause 1: Competing Nucleophilic Attack. In some cases, if the nucleophile is small and reactive enough, substitution of one of the fluorine atoms may occur, although this is generally less favorable than substitution of the chlorine.

  • Troubleshooting Steps:

    • Lower the reaction temperature to increase the selectivity for the desired substitution.

    • Consider using a bulkier or "softer" nucleophile that may favor displacement of the chlorine atom.

• Potential Cause 2: Reaction with Solvent. At high temperatures, some polar aprotic solvents like DMF or DMSO can decompose or participate in side reactions.

  • Troubleshooting Steps:

    • Choose a more stable solvent for high-temperature reactions.

    • Review the literature for the stability of your chosen solvent under the reaction conditions.

• Potential Cause 3: Base-Mediated Decomposition. Strong bases at high temperatures can lead to decomposition pathways beyond simple SNAr.

  • Troubleshooting Steps:

    • Use the mildest base that is effective for the desired transformation.

    • Consider using a non-nucleophilic base if its role is simply to deprotonate a protic nucleophile.

    • Maintain the lowest possible reaction temperature.

Data & Protocols

Chemical Compatibility Summary

The following table provides a general guideline for the compatibility of 2-Chloro-3,6-difluorobenzotrifluoride with common laboratory chemicals. This information is extrapolated from data on similar compounds and should be confirmed with small-scale testing.[8][9][10]

Chemical Class	Compatibility Rating	Notes
Solvents
Aprotic (Toluene, THF, Dioxane)	A (Excellent)	Generally stable under typical reaction conditions.
Polar Aprotic (DMF, DMSO, NMP)	B (Good)	Stable at moderate temperatures; potential for reaction at high temperatures.
Protic (Alcohols, Water)	B (Good)	Generally stable, but may participate in SNAr with strong bases.
Chlorinated (DCM, Chloroform)	A (Excellent)	Good stability.
Reagents
Weak Acids/Bases	A (Excellent)	Generally stable.
Strong Mineral Acids	B (Good)	Stable under many conditions, but aggressive nitrating or sulfonating conditions can lead to further functionalization.
Strong Bases (e.g., NaOH, KOtBu)	C (Not Recommended)	High potential for SNAr or decomposition, especially at elevated temperatures.
Strong Oxidizing Agents	C (Not Recommended)	Risk of exothermic reaction.
Reducing Agents (e.g., H₂, Pd/C)	A (Excellent)	The trifluoromethyl group and aromatic fluorides are generally stable to catalytic hydrogenation. The chlorine atom may be susceptible to reduction under certain conditions.[11]

Visualized Mechanisms & Workflows

Nucleophilic Aromatic Substitution (SNAr) Pathway

Caption: Generalized mechanism for SNAr on 2-Chloro-3,6-difluorobenzotrifluoride.

Troubleshooting Workflow for Low Reaction Yield

Caption: Decision tree for troubleshooting low-yield reactions.

References

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Chlorobenzotrifluoride, 99%. Retrieved from [Link]

• Airgas. (2021). Safety Data Sheet - 2-Chloro-3,3,3-trifluoropropene. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Understanding the Properties and Synthesis of 2-Chloro-3,6-difluorobenzaldehyde. Retrieved from [Link]

• Wall, E. A., & Brown, D. W. (1962). Reactions of Polyfluorobenzenes With Nucleophilic Reagents. Journal of Research of the National Bureau of Standards Section A: Physics and Chemistry, 66A(5), 429–438.

• Walchem. (2024). Chemical Compatibility Chart. Retrieved from [Link]

• Cole-Parmer. (n.d.). Chemical Compatibility Database. Retrieved from [Link]

• Sterlitech Corporation. (n.d.). Chemical Compatibility Chart. Retrieved from [Link]

• Google Patents. (1995). US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid.

• PubChem. (n.d.). 4-Chloro-3,5-dinitrobenzotrifluoride. Retrieved from [Link]

• Google Patents. (1990). US4962246A - Process for the preparation of benzotrifluorides which are substituted by fluorine and optionally in addition by chlorine, and new benzotrifluorides.

• PubChem. (n.d.). (Trifluoromethyl)benzene. Retrieved from [Link]

• Ellis, D. A., Mabury, S. A., Martin, J. W., & Muir, D. C. G. (2001). Thermolysis of fluoropolymers as a potential source of halogenated organic acids in the environment.

• PubChem. (n.d.). 3-Chlorobenzotrifluoride. Retrieved from [Link]

• Straus, S., & Wall, L. A. (1958). Thermal Degradation of Polychlorotrifluoroethylene, Poly-d., {3, ~-Trifluorostyrene, and Poly-p-Xylylene in a Vacuum 1.

• PubChem. (n.d.). 2-Chloro-3,6-difluorobenzaldehyde. Retrieved from [Link]

• Madorsky, S. L., & Straus, S. (1961). DEGRADATION OF HALOPOLYMERS BY EXPOSURE TO HIGH-INTENSITY THERMAL PULSES.
• Google Patents. (1985). EP0150587B1 - Preparation of chlorobenzotrifluoride compounds.
• Stec, A. A., & Hull, T. R. (2011). Products of Thermal Decomposition of Brominated Polymer Flame Retardants.

Sources

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• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Reactions of Polyfluorobenzenes With Nucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. turi.org [turi.org]
• 7. airgas.com [airgas.com]
• 8. walchem.com [walchem.com]
• 9. coleparmer.com [coleparmer.com]
• 10. sterlitech.com [sterlitech.com]
• 11. US4962246A - Process for the preparation of benzotrifluorides which are substituted by fluorine and optionally in addition by chlorine, and new benzotrifluorides - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 2-Chloro-3,6-difluorobenzotrifluoride

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Chloro-3,6-difluorobenzotrifluoride. Our objective is to provide a comprehensive resource for minimizing impurities through a deep understanding of the reaction mechanism, potential side reactions, and robust troubleshooting protocols. The information herein is grounded in established chemical principles to ensure both scientific integrity and practical applicability in a laboratory setting.

Section 1: Overview of a Recommended Synthetic Pathway

The synthesis of 2-Chloro-3,6-difluorobenzotrifluoride is most effectively and commonly achieved via a Sandmeyer reaction, starting from the corresponding aniline derivative, 2-Amino-3,6-difluorobenzotrifluoride. This method offers a reliable pathway for introducing the chloro group at the desired position.

The overall transformation involves two key stages:

• Diazotization: The primary aromatic amine is converted into a diazonium salt using nitrous acid at low temperatures.

• Sandmeyer Reaction: The diazonium salt is subsequently treated with a copper(I) chloride catalyst, which facilitates the replacement of the diazonium group with a chlorine atom.[1][2][3]

Below is a workflow diagram illustrating this synthetic approach.

Sources

• 1. Sciencemadness Discussion Board - Chlorobenzene from Aniline via the Sandmeyer Reaction - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. youtube.com [youtube.com]
• 3. How can the Sandmeyer reaction be used to convert aniline to chlorobenzen.. [askfilo.com]

handling and storage best practices for 2-Chloro-3,6-difluorobenzotrifluoride

Technical Support Center: 2-Chloro-3,6-difluorobenzotrifluoride

Introduction: This guide serves as a centralized technical resource for researchers, scientists, and drug development professionals working with 2-Chloro-3,6-difluorobenzotrifluoride. Due to the limited availability of specific safety and handling data for this precise molecule, this document synthesizes best practices and protocols derived from structurally analogous compounds, including other halogenated and fluorinated benzotrifluorides. The principles outlined here are grounded in established chemical safety standards to ensure user safety and experimental integrity.

Section 1: Chemical Profile and Hazard Summary

2-Chloro-3,6-difluorobenzotrifluoride is a substituted aromatic compound whose reactivity and handling requirements are dictated by its functional groups: a trifluoromethyl group, a chlorine atom, and two fluorine atoms on the benzene ring. The following table summarizes its known physical properties and inferred hazards based on related chemical structures.

Property	Value / Inferred Information	Source(s)
Chemical Name	2-Chloro-3,6-difluorobenzotrifluoride	N/A
Molecular Formula	C₇H₂ClF₅	[1]
Molecular Weight	216.54 g/mol	[1]
Physical Form	Assumed to be a solid or liquid at room temperature.	[2][3]
Inferred Hazards	Flammability: Likely a flammable liquid or combustible solid. Vapors may form explosive mixtures with air.[4][5][6][7] Health Hazards: Causes skin, eye, and respiratory tract irritation.[4][8][9] Harmful if swallowed or inhaled.[8] May cause central nervous system depression.[4] Prolonged or repeated exposure may cause organ damage. Environmental Hazards: Potentially toxic to aquatic life with long-lasting effects.	N/A
Incompatible Materials	Strong oxidizing agents, strong bases.	[10][11]

Section 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the day-to-day handling and storage of 2-Chloro-3,6-difluorobenzotrifluoride.

Q1: What are the most critical hazards I need to be aware of before starting my experiment? A: The primary hazards are its flammability and its potential as an irritant.[4][7][9] Vapors can be heavier than air and travel to an ignition source.[4] Direct contact can cause irritation to the skin and eyes, while inhalation may lead to respiratory tract irritation and potentially delayed effects like pulmonary edema.[4][8][9]

Q2: What is the mandatory Personal Protective Equipment (PPE) for handling this compound? A: Always handle this chemical in a well-ventilated area, preferably inside a certified chemical fume hood.[8][9] The following PPE is required:

• Eye Protection: Wear chemical safety goggles and a face shield for maximum protection against splashes.[12]

• Hand Protection: Use solvent-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any signs of degradation or puncture before use.[12][13]

• Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.[12] Ensure an emergency shower and eyewash station are immediately accessible.[12]

Q3: What are the optimal storage conditions for 2-Chloro-3,6-difluorobenzotrifluoride? A: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable materials.[4][5][10] Keep it away from heat, sparks, open flames, and other sources of ignition.[5][12] To maintain purity and prevent degradation, especially for long-term storage, consider storing under an inert atmosphere like nitrogen or argon.[9]

Q4: What chemicals or materials should I avoid mixing or storing with this compound? A: Avoid contact with strong oxidizing agents and strong bases, as these can lead to vigorous or exothermic reactions.[10][11]

Q5: Are there special precautions for transferring the chemical between containers? A: Yes. To prevent ignition from static discharge, it is crucial to ground and bond all metal containers and equipment during transfers.[4][12] Use spark-proof tools and explosion-proof equipment.[4][12] If the material is sensitive to air or moisture, perform transfers under an inert atmosphere.

Q6: What is the immediate first aid response for accidental exposure? A:

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Seek immediate medical attention.[4][10]

• Skin Contact: Remove all contaminated clothing immediately and wash the affected skin area with plenty of soap and water for at least 15 minutes.[4][12]

• Inhalation: Move the individual to fresh air at once. If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth) and seek immediate medical help.[4][10]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water or milk. Never give anything by mouth to an unconscious person.[4][10]

Q7: How do I properly dispose of waste containing 2-Chloro-3,6-difluorobenzotrifluoride? A: This material and its container must be disposed of as hazardous waste.[6][10] Consult with your institution's environmental health and safety (EHS) office and follow all local, regional, and national regulations for chemical waste disposal. Do not dispose of it down the drain.

Section 3: Troubleshooting Guide

Problem: I've noticed a yellow discoloration and/or the formation of a precipitate in my stock container.

• Causality: This could indicate product degradation due to exposure to air, moisture, light, or a slow reaction with impurities. Halogenated compounds can sometimes degrade over time, potentially releasing acidic byproducts like HF or HCl.

• Solution:

  • Do not use the material if its integrity is questionable, as this could compromise your experimental results.

  • If the product is critical, consider re-purification if you have the appropriate expertise and equipment.

  • To prevent this, always store the compound in a tightly sealed container, under an inert atmosphere if possible, and away from light and heat sources.[5][9][10]

Problem: My reaction is not proceeding as expected, or I'm seeing unexpected side products.

• Causality: Beyond the typical reasons for reaction failure (reagent quality, stoichiometry, temperature), consider that this substrate has multiple reactive sites. The trifluoromethyl group is strongly electron-withdrawing, which can influence the reactivity of the aromatic ring in nucleophilic substitution reactions. The chlorine and fluorine atoms also present potential sites for reaction.

• Troubleshooting Steps:

  • Verify Purity: Confirm the purity of your starting material using an appropriate analytical technique (e.g., NMR, GC-MS).

  • Inert Conditions: Ensure your reaction is performed under strictly anhydrous and anaerobic conditions, as trace moisture or oxygen can interfere with many organometallic or sensitive reactions.

  • Literature Review: Re-examine literature for reactions with similar, multi-substituted benzotrifluorides to anticipate potential side reactions or alternative reactivity patterns.

Section 4: Key Experimental Protocols

Protocol 1: Standard Procedure for Dispensing and Handling

This protocol outlines the minimum steps for safely handling the compound in a laboratory setting.

• Preparation:

  • Ensure a chemical fume hood is operational and the sash is at the appropriate height.

  • Clear the workspace of any unnecessary equipment or ignition sources.[12]

  • Have spill cleanup materials (vermiculite or sand) and a designated hazardous waste container ready.[4]

• Don PPE: Put on all required PPE, including safety goggles, a face shield, a lab coat, and chemically resistant gloves.

• Inert Atmosphere (if required): If the experiment is sensitive to air or moisture, ensure your glassware is oven-dried and cooled under a stream of inert gas (e.g., nitrogen or argon).

• Dispensing:

  • Place the stock container inside the fume hood.

  • If transferring from a metal drum, ensure it is properly grounded.[12]

  • Using clean, dry glassware, carefully transfer the required amount of the chemical. Use non-sparking tools for any manipulations.[5]

• Cleanup and Storage:

  • Securely close the primary container, ensuring the cap is tightly sealed.[10]

  • Wipe down the exterior of the container and any spills within the hood with an appropriate solvent and absorbent material.

  • Return the stock container to its designated storage location.[10]

  • Dispose of any contaminated wipes or materials in the labeled hazardous waste container.

  • Wash hands thoroughly with soap and water after removing gloves.[8]

Protocol 2: Emergency Spill Management

Immediate and correct response to a spill is critical to minimize exposure and hazard.

• Assess the Spill:

  • Minor Spill (<100 mL, inside a fume hood): Proceed with cleanup as described below.

  • Major Spill (>100 mL or outside of containment): Evacuate the immediate area. Alert all nearby personnel and your supervisor. Call your institution's emergency response number.

• Contain the Spill (Minor Spills):

  • Ensure you are wearing appropriate PPE.

  • Cover the spill with an inert absorbent material like vermiculite, sand, or a commercial sorbent pad.[4][6] Do not use combustible materials like paper towels.

  • Work from the outside of the spill inward to prevent spreading.

• Collect the Waste:

  • Using spark-proof tools (e.g., a plastic scoop), carefully collect the absorbed material.[4][7]

  • Place the material into a properly labeled, sealable container for hazardous waste.

• Decontaminate the Area:

  • Wipe the spill area with a cloth dampened with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water.

  • Place all contaminated cleaning materials into the hazardous waste container.

• Final Steps:

  • Seal the waste container and arrange for pickup through your EHS department.

  • Document the spill and response according to your laboratory's policies.

Section 5: Visual Workflows

The following diagrams illustrate key decision-making and procedural workflows for handling 2-Chloro-3,6-difluorobenzotrifluoride.

Caption: Decision tree for spill response.

Caption: Step-by-step safe handling workflow.

References

• Material Safety Data Sheet - 2-Chlorobenzotrifluoride, 99% - Cole-Parmer.
• SAFETY D
• 2-Chloro-5-fluorobenzotrifluoride - Apollo Scientific.
• Understanding the Properties and Synthesis of 2-Chloro-3,6-difluorobenzaldehyde - NINGBO INNO PHARMCHEM CO.,LTD.
• Exploring 2-Chloro-3,5-Dinitrobenzotrifluoride: Properties and Applic
• Benzotrifluoride Hazard Summary - NJ.gov.
• SAFETY DATA SHEET (2-Chloro-3,5-dinitrobenzotrifluoride) - Fisher Scientific.
• Safety Data Sheet: Benzotrifluoride - Sisco Research Labor
• SAFETY D
• 3-Fluorobenzotrifluoride - Safety D
• SAFETY D
• Safety data sheet (4-Chloro-3,5-dinitrobenzotrifluoride) - LGC Standards.
• SAFETY DATA SHEET (3-Chlorobenzotrifluoride) - Thermo Fisher Scientific.
• 2-Chloro-3-nitrobenzotrifluoride 97 - Sigma-Aldrich.
• Understanding the Safety and Handling of 2-Chloro-3-fluorobenzaldehyde - Autech Industry Co.,Limited.
• 3-Chlorobenzotrifluoride - PubChem.
• 2-Chloro-3,6-difluorobenzotrifluoride - Hunan Hw

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• 3. innospk.com [innospk.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. 3-Chlorobenzotrifluoride | C7H4ClF3 | CID 7374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. nbinno.com [nbinno.com]
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• 11. fishersci.com [fishersci.com]
• 12. nj.gov [nj.gov]
• 13. chemicalbook.com [chemicalbook.com]

Technical Support Center: Catalyst Deactivation in Reactions of 2-Chloro-3,6-difluorobenzotrifluoride

Welcome to the technical support center dedicated to addressing challenges in catalytic reactions involving 2-Chloro-3,6-difluorobenzotrifluoride. This guide is designed for researchers, scientists, and professionals in drug development who utilize this versatile but often challenging substrate. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of catalyst deactivation and optimize your reaction outcomes.

Troubleshooting Guide: Diagnosing and Resolving Catalyst Deactivation

This section is structured to help you identify the root cause of catalyst deactivation in your experiments with 2-Chloro-3,6-difluorobenzotrifluoride and to provide actionable solutions.

Question: My cross-coupling reaction (e.g., Suzuki, Stille) has stalled or is showing a significant decrease in conversion. How can I determine if catalyst deactivation is the cause?

Answer:

Observing a stalled reaction is a primary indicator of potential catalyst deactivation. To confirm this, you can perform a simple catalyst activity test.

Protocol: Catalyst Activity Test

• Sample Collection: Under an inert atmosphere, carefully extract a small, representative sample from the reaction mixture.

• Analysis: Analyze the sample using a suitable technique (e.g., GC-MS, LC-MS) to determine the current conversion rate.

• Catalyst Addition: To the main reaction, add a fresh charge of the palladium catalyst and ligand (pre-mixed in a small amount of degassed solvent).

• Monitoring: Continue to monitor the reaction progress at regular intervals.

If the reaction restarts or the rate of conversion significantly increases after the addition of the fresh catalyst, it is highly likely that the original catalyst was deactivated.

Question: I've confirmed catalyst deactivation. What are the likely causes when using 2-Chloro-3,6-difluorobenzotrifluoride?

Answer:

The structure of 2-Chloro-3,6-difluorobenzotrifluoride presents several potential pathways for catalyst deactivation, primarily involving the palladium catalysts typically used in cross-coupling reactions.

1. Catalyst Poisoning by Halides:

• Chloride: The C-Cl bond is the intended site of oxidative addition in many cross-coupling reactions. However, the resulting chloride ligand on the palladium center can sometimes be slow to be displaced in subsequent steps, leading to a buildup of less active palladium-chloride species.

• Fluoride: While less common, C-F bond activation can occur, releasing fluoride ions. Fluoride can be particularly problematic as it can strongly coordinate to the palladium center, inhibiting its catalytic activity.[1][2] In some cases, fluoride can also induce the reduction of Pd(II) or Pd(IV) species to less active states.[1][2]

2. Ligand Degradation:

• Phosphine ligands, commonly used in cross-coupling reactions, are susceptible to oxidation in the presence of trace oxygen. Oxidized phosphines (phosphine oxides) do not bind effectively to the palladium center, leading to the formation of inactive palladium black.

3. Formation of Inactive Palladium Species:

• Palladium Black: If the catalyst is not properly stabilized by ligands, it can agglomerate into catalytically inactive palladium black. This is often observed as a black precipitate in the reaction vessel.

• Palladium Carbides: In reactions where there are potential sources of carbon deposition, such as hydrodechlorination, palladium carbide (PdCₓ) can form on the catalyst surface, blocking active sites.[3]

4. Substrate- and Reagent-Related Issues:

• Impurities: The starting material or reagents may contain impurities that act as catalyst poisons. Common culprits include sulfur- or nitrogen-containing compounds.[4]

• Base-Induced Decomposition: The choice of base is critical. Some bases can promote side reactions or degrade the catalyst or ligands.

The following diagram illustrates the potential pathways for catalyst deactivation in a typical cross-coupling cycle.

Caption: Troubleshooting workflow for catalyst deactivation.

References

• Ohashi, M. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Catalysts, 4(3), 321-345. [Link]

• Martínez-Vivas, S., Poyatos, M., & Peris, E. (2025). Fluoride-induced redox-switchable behaviour of a palladium(II)/(IV) couple. Chemical Science. [Link]

• Wikipedia. (n.d.). Catalyst poisoning. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?[Link]

• Ordóñez, S. (2021). Progress in Catalytic Hydrodechlorination. Catalysts, 11(1), 123. [Link]

• Zhang, T., et al. (2023). Comprehensive study on selective dehydrochlorination of 2-chloro-3,3,3-trifluoropropene over carbon-based catalysts and catalyst deactivation. ResearchGate. [Link]

• McLaughlin, P. A., & Verkade, J. G. (1998). Fluoride-Catalyzed Reduction of Palladium(II) to Palladium(0)−Phosphine Complexes. Organometallics, 17(26), 5937–5940. [Link]

• Weizmann Institute of Science. (n.d.). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. [Link]

• Salcedo-Abraira, P., et al. (2019). Recycling of Gas Phase Residual Dichloromethane by Hydrodechlorination: Regeneration of Deactivated Pd/C Catalysts. Catalysts, 9(9), 722. [Link]

Sources

• 1. Fluoride-induced redox-switchable behaviour of a palladium( ii )/( iv ) couple - Chemical Science (RSC Publishing) DOI:10.1039/D4SC08203F [pubs.rsc.org]
• 2. Fluoride-induced redox-switchable behaviour of a palladium(ii)/(iv) couple - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Catalyst poisoning - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Navigating the Landscape of Modern Fluorination Chemistry: A Comparative Guide for Researchers

A note to our readers: The initial focus of this guide was a comparative analysis of 2-Chloro-3,6-difluorobenzotrifluoride as a fluorinating agent. However, a comprehensive review of scientific literature and commercial chemical data reveals no evidence of this compound being utilized for fluorination reactions. Instead, 2-Chloro-3,6-difluorobenzotrifluoride and its structural analogs are consistently identified as chemical intermediates, primarily employed in the synthesis of complex organic molecules for the pharmaceutical and agrochemical industries.

Therefore, to provide our audience of researchers, scientists, and drug development professionals with a valuable and accurate resource, we have broadened the scope of this guide. This document will now offer an in-depth, data-driven comparison of established and contemporary fluorinating agents that are central to modern organic synthesis.

Introduction: The Indispensable Role of Fluorine in Drug Discovery and Materials Science

The strategic incorporation of fluorine atoms into organic molecules is a cornerstone of modern molecular design, profoundly influencing a compound's metabolic stability, lipophilicity, binding affinity, and bioavailability.[1] The choice of the fluorinating agent is a critical decision in any synthetic campaign, dictating the efficiency, substrate scope, and functional group tolerance of the transformation. This guide provides an objective comparison of the most widely used fluorinating agents, complete with experimental data, detailed protocols, and mechanistic insights to empower researchers in selecting the optimal reagent for their synthetic challenges.

I. Electrophilic Fluorinating Agents: Taming the "F+" Synthon

Electrophilic fluorination reagents are characterized by a fluorine atom that is rendered electron-deficient, enabling it to react with nucleophilic centers such as enolates, electron-rich aromatic rings, and alkenes.[2] Reagents in this class are often favored for their relative stability and ease of handling compared to gaseous fluorine.[3]

A. The N-F Class: A Workhorse in Modern Synthesis

The most prevalent electrophilic fluorinating agents are those containing a nitrogen-fluorine bond.[4] By attaching electron-withdrawing groups to the nitrogen atom, the fluorine becomes more electrophilic.[4]

Key Players:

• Selectfluor® (F-TEDA-BF₄): 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) is a highly versatile and commercially available electrophilic fluorinating agent.[5] Its stability to air and moisture, coupled with its broad functional group tolerance, makes it a go-to reagent in both academic and industrial settings.[5]

• N-Fluorobenzenesulfonimide (NFSI): This reagent is another widely used, crystalline solid that offers high electrophilicity and is soluble in a variety of organic solvents.[2] It is effective for the fluorination of olefins, aromatic hydrocarbons, and carbonyl compounds.[2][6]

Performance Comparison of Electrophilic Fluorinating Agents

Reagent	Key Characteristics	Typical Substrates	Advantages	Disadvantages
Selectfluor®	Crystalline solid, stable in air and moisture.[5]	Enolates, enol ethers, aromatic compounds, carbanions.[5]	High reactivity, broad functional group tolerance, relatively safe to handle.[5][7]	Can sometimes lead to side reactions due to its oxidizing potential.
NFSI	Crystalline solid, good solubility in organic solvents.[2]	Olefins, aromatic hydrocarbons, carbonyl compounds, amides.[2][6]	Economical, stable, and safe.[2]	Can be less reactive than Selectfluor® for certain substrates.[6]
N-Fluoropyridinium Salts	Reactivity can be tuned by modifying substituents on the pyridine ring.[6]	Enol compounds, electron-rich aromatic compounds.[2]	Tunable reactivity.[6]	Can be more expensive and less stable than Selectfluor® or NFSI.

Experimental Protocol: α-Fluorination of a β-Ketoester using Selectfluor®

This protocol details the fluorination of a model substrate, ethyl 2-oxocyclohexanecarboxylate.

Materials:

• Ethyl 2-oxocyclohexanecarboxylate

• Selectfluor®

• Acetonitrile (anhydrous)

• Sodium bicarbonate (saturated aqueous solution)

• Ethyl acetate

• Magnesium sulfate (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a clean, dry round-bottom flask, dissolve ethyl 2-oxocyclohexanecarboxylate (1.0 mmol) in anhydrous acetonitrile (10 mL).

• Add Selectfluor® (1.1 mmol) to the solution in one portion.

• Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (20 mL).

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel to afford the desired α-fluoro-β-ketoester.

Mechanism of Electrophilic Fluorination

The precise mechanism of electrophilic fluorination is still a subject of discussion, with evidence supporting both a direct SN2-type displacement and a single-electron transfer (SET) pathway, depending on the substrate and reaction conditions. For many reactions involving N-F reagents, an SN2 mechanism is often proposed.[4]

II. Nucleophilic Fluorinating Agents: The Power of the Fluoride Anion

Nucleophilic fluorination involves the introduction of a fluoride anion (F⁻) into a molecule, typically through the displacement of a leaving group or by addition to an unsaturated system.[8]

A. Deoxofluorination Reagents: Converting Alcohols and Carbonyls

A crucial transformation in medicinal chemistry is the conversion of alcohols to alkyl fluorides and carbonyl compounds to gem-difluorides.

Key Players:

• Diethylaminosulfur Trifluoride (DAST): For decades, DAST has been a widely used reagent for deoxofluorination.[9] However, it is thermally unstable and moisture-sensitive, posing significant handling challenges.[9]

• Deoxo-Fluor®: Bis(2-methoxyethyl)aminosulfur trifluoride is a more thermally stable alternative to DAST, though it still reacts vigorously with water.[9]

• PyFluor®: This crystalline solid offers enhanced safety, stability, and selectivity, often minimizing the elimination side reactions that can be problematic with DAST and Deoxo-Fluor®.[9]

Performance Comparison of Deoxofluorinating Agents

Reagent	Key Characteristics	Typical Yields (Primary Alcohols)	Typical Yields (Secondary Alcohols)	Safety Considerations
DAST	Versatile, widely used, but thermally unstable and moisture-sensitive.[9]	60-90%[9]	50-80%[9]	Can decompose explosively if heated above 90 °C.[10]
Deoxo-Fluor®	More thermally stable than DAST, but still reacts violently with water.[9]	70-95%[9]	60-90%[9]	Safer than DAST, but still requires careful handling.
PyFluor®	Crystalline solid, enhanced safety, stability, and selectivity.[9]	80-99%[9]	75-95%[9]	Significantly safer and easier to handle than DAST and Deoxo-Fluor®.

Experimental Protocol: Deoxofluorination of a Primary Alcohol using PyFluor®

This protocol describes the conversion of benzyl alcohol to benzyl fluoride.

Materials:

• Benzyl alcohol

• PyFluor®

• Dichloromethane (anhydrous)

• Sodium bicarbonate (saturated aqueous solution)

• Magnesium sulfate (anhydrous)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• To a solution of benzyl alcohol (1.0 mmol) in anhydrous dichloromethane (10 mL) at 0 °C, add PyFluor® (1.2 mmol) portion-wise.

• Allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (15 mL).

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield benzyl fluoride.

Mechanism of Deoxofluorination

The reaction of an alcohol with a deoxofluorinating agent like DAST or PyFluor® proceeds through the formation of a fluorosulfite intermediate, which then undergoes intramolecular nucleophilic attack by the fluoride ion to displace the leaving group.

III. Visualization of Fluorination Concepts

To aid in the understanding of the concepts discussed, the following diagrams illustrate key workflows and relationships in fluorination chemistry.

Sources

• 1. US4962246A - Process for the preparation of benzotrifluorides which are substituted by fluorine and optionally in addition by chlorine, and new benzotrifluorides - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 2-Chloro-3,3-difluorobutane | C4H7ClF2 | CID 13661478 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid - Google Patents [patents.google.com]
• 8. nbinno.com [nbinno.com]
• 9. nbinno.com [nbinno.com]
• 10. 2-Chloro-3,6-difluorobenzotrifluoride | 湖南华腾制药有限公司_官网 [huatengsci.com]

A Comparative Guide to Validating the Structure of 2-Chloro-3,6-difluorobenzotrifluoride Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical and agrochemical research, the precise structural elucidation of novel molecules is paramount. 2-Chloro-3,6-difluorobenzotrifluoride and its derivatives are key building blocks in the synthesis of a wide array of bioactive compounds. Their intricate substitution patterns, featuring a combination of chlorine and fluorine atoms on the aromatic ring, along with a trifluoromethyl group, present unique challenges and opportunities for structural validation. This in-depth technical guide provides a comparative analysis of the primary analytical techniques employed to unequivocally confirm the structure of these complex molecules. As a senior application scientist, this guide is structured to not only present methodologies but to also delve into the causality behind experimental choices, ensuring a robust and self-validating approach to structural characterization.

The Analytical Triad: A Multi-faceted Approach to Structural Validation

No single technique can definitively validate the structure of a complex molecule like 2-Chloro-3,6-difluorobenzotrifluoride. Instead, a synergistic approach employing Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and X-ray Crystallography provides an irrefutable structural assignment. Each technique offers a unique piece of the structural puzzle, and their combined data provides the comprehensive picture required for confident advancement of a drug development candidate.

This guide will compare and contrast these three core techniques, providing both theoretical underpinnings and practical, field-proven insights into their application for this specific class of compounds.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Atomic Connectivity

NMR spectroscopy is arguably the most powerful tool for elucidating the precise connectivity of atoms in a molecule. For fluorinated compounds, a multi-nuclear approach (¹H, ¹³C, and ¹⁹F) is essential.

The Power of ¹⁹F NMR

Due to the 100% natural abundance and high gyromagnetic ratio of the ¹⁹F nucleus, ¹⁹F NMR is a highly sensitive and informative technique for characterizing organofluorine compounds.[1][2] The chemical shifts in ¹⁹F NMR are highly sensitive to the electronic environment, providing a unique fingerprint for each fluorine atom in the molecule.[3]

Causality in ¹⁹F NMR: The electron-withdrawing nature of the trifluoromethyl group and the halogen substituents on the benzotrifluoride ring will significantly influence the ¹⁹F chemical shifts. The fluorine atoms on the ring (at positions 3 and 6) and in the trifluoromethyl group will resonate at distinct frequencies, and their coupling patterns with each other and with neighboring protons will be key to confirming their relative positions.

Expected ¹⁹F NMR Spectral Features for 2-Chloro-3,6-difluorobenzotrifluoride:

Fluorine Position	Expected Chemical Shift Range (ppm vs. CFCl₃)	Expected Multiplicity	Key Coupling Constants (J) in Hz
-CF₃	-60 to -65	Singlet (broadened by long-range couplings)	Long-range coupling to F3 and H4/H5
F3	-110 to -120	Doublet of doublets	JF3-F6 (meta), JF3-H4 (ortho)
F6	-130 to -140	Doublet of doublets	JF6-F3 (meta), JF6-H5 (ortho)

Note: The exact chemical shifts are predictions based on data from structurally related compounds. Experimental verification is crucial.

¹H and ¹³C NMR: Completing the Picture

While ¹⁹F NMR provides direct information about the fluorine atoms, ¹H and ¹³C NMR are crucial for elucidating the full carbon-hydrogen framework. The coupling between protons and fluorine atoms (JH-F) provides invaluable information for assigning proton signals to their specific positions on the aromatic ring.

Experimental Protocol: Acquiring High-Quality NMR Data

• Sample Preparation: Dissolve 5-10 mg of the purified compound in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube. The choice of solvent is critical to avoid signal overlap with the analyte.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher for optimal resolution.

  • Pulse Sequence: Standard single-pulse experiment.

  • Key Parameters: 30° pulse angle, 2-second relaxation delay, 16-64 scans.

• ¹³C NMR Acquisition:

  • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

  • Key Parameters: 1024 or more scans to achieve adequate signal-to-noise.

• ¹⁹F NMR Acquisition:

  • Pulse Sequence: Standard single-pulse experiment, often with proton decoupling.

  • Referencing: Use an external standard such as CFCl₃.

• 2D NMR (COSY, HSQC, HMBC): These experiments are invaluable for definitively assigning proton and carbon signals, especially in complex spin systems. For instance, an HMBC experiment will show long-range correlations between the fluorine atoms of the CF₃ group and the carbon atoms of the aromatic ring.

II. Mass Spectrometry (MS): Determining the Molecular Weight and Fragmentation Pattern

Mass spectrometry provides the exact molecular weight of a compound and offers valuable structural information through the analysis of its fragmentation pattern. For halogenated compounds, the isotopic distribution of chlorine is a key diagnostic tool.

The Isotopic Signature of Chlorine: Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in an approximate 3:1 ratio. This results in a characteristic M and M+2 pattern for any fragment containing a chlorine atom, providing a high degree of confidence in the identification of chlorine-containing ions.[4]

Expected Fragmentation Pathways for 2-Chloro-3,6-difluorobenzotrifluoride:

Electron ionization (EI) is a common technique that will induce fragmentation. The fragmentation of 2-Chloro-3,6-difluorobenzotrifluoride is expected to proceed through several key pathways:

• Loss of a Chlorine Radical: The M-Cl fragment will be a significant peak in the spectrum.

• Loss of a Fluorine Radical: The M-F fragment is also expected, though may be less favorable than the loss of chlorine.

• Loss of CF₃ Radical: Cleavage of the C-CF₃ bond will result in a prominent peak corresponding to the chlorinated and fluorinated benzene ring.

• Retro-Diels-Alder (RDA) type fragmentation: While less common for simple aromatics, complex derivatives may exhibit ring-opening fragmentation pathways.

Table of Predicted Key Fragments:

m/z (Mass-to-Charge Ratio)	Proposed Fragment Ion	Neutral Loss	Postulated Structure
216/218	[M]⁺˙	-	C₇H₂ClF₅⁺˙
181	[M-Cl]⁺	Cl	C₇H₂F₅⁺
197/199	[M-F]⁺	F	C₇H₂ClF₄⁺
147/149	[M-CF₃]⁺	CF₃	C₆H₂ClF₂⁺

Note: The presence of two mass units for chlorine-containing fragments (e.g., 216/218) is due to the natural isotopic abundance of ³⁵Cl and ³⁷Cl.

Experimental Protocol: GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) with an electron ionization (EI) source is the standard instrument for this analysis.

• Sample Preparation: Prepare a dilute solution (e.g., 100 ppm) of the compound in a volatile organic solvent (e.g., dichloromethane, ethyl acetate).

• GC Conditions:

  • Column: A non-polar capillary column (e.g., HP-5MS).

  • Oven Program: Start at a low temperature (e.g., 50 °C) and ramp up to a high temperature (e.g., 250 °C) to ensure good separation.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Scan Range: m/z 40-400.

III. X-ray Crystallography: The Definitive 3D Structure

While NMR and MS provide information on connectivity and molecular formula, X-ray crystallography provides the unambiguous, three-dimensional structure of a molecule in the solid state. This technique is the gold standard for structural validation.

The Power of Unambiguous Determination: A high-quality crystal structure provides precise bond lengths, bond angles, and torsional angles, confirming the substitution pattern on the aromatic ring and the conformation of the trifluoromethyl group. This level of detail is invaluable for understanding structure-activity relationships (SAR) in drug design.

Challenges and Considerations: The primary challenge in X-ray crystallography is obtaining a single crystal of suitable quality. This can be a time-consuming and iterative process. For derivatives of 2-Chloro-3,6-difluorobenzotrifluoride, the rigidity of the aromatic core is advantageous for crystallization, but intermolecular interactions will be highly dependent on the nature of the derivatizing group.

Experimental Workflow: From Powder to Structure

Caption: Workflow for X-ray Crystallography.

Interpreting the Results: The final output of an X-ray crystallography experiment is a detailed model of the molecule's structure, often presented as an ORTEP diagram, and a crystallographic information file (CIF). This data provides irrefutable proof of the molecular structure.

Conclusion: A Self-Validating System for Structural Integrity

The structural validation of 2-Chloro-3,6-difluorobenzotrifluoride derivatives requires a meticulous and multi-faceted analytical approach. By integrating the detailed connectivity information from multi-nuclear NMR, the precise molecular weight and fragmentation data from mass spectrometry, and the definitive 3D structure from X-ray crystallography, researchers can establish a self-validating system that ensures the absolute structural integrity of their compounds. This rigorous approach is not merely a procedural step but a foundational pillar of scientific integrity, enabling confident decision-making in the complex and demanding field of drug development.

References

• New 19F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds. National Institutes of Health. [Link]

• 19F Chemical Shifts and Coupling Constants. University of California, Santa Barbara. [Link]

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• Benzene, 2-chloro-1,3-dinitro-5-(trifluoromethyl)-. NIST WebBook. [Link]

• Synthesis and X-ray Crystal Structure Analysis of Substituted 1,2,4-Triazolo [4',3':2,3]pyridazino[4,5-b]indole and Its Precursor. MDPI. [Link]

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A Comparative Guide to the Analytical Characterization of 2-Chloro-3,6-difluorobenzotrifluoride and its Process-Related Impurities

For researchers, scientists, and drug development professionals engaged in the synthesis and application of complex fluorinated molecules, rigorous analytical characterization is the bedrock of quality, safety, and efficacy. 2-Chloro-3,6-difluorobenzotrifluoride, a key building block in the synthesis of advanced agrochemicals and pharmaceuticals, presents a unique analytical challenge due to its complex substitution pattern and the potential for isomeric and process-related impurities. This guide provides an in-depth comparison of analytical methodologies for the comprehensive characterization of 2-Chloro-3,6-difluorobenzotrifluoride, offering field-proven insights and detailed experimental protocols to ensure the integrity of your research and development endeavors.

The Analytical Imperative: Why In-Depth Characterization Matters

The synthetic route to 2-Chloro-3,6-difluorobenzotrifluoride, often involving multi-step processes with halogenation and functional group interconversion, can lead to a variety of impurities. These can include positional isomers, unreacted starting materials, and byproducts from side reactions. The presence of even trace amounts of these impurities can significantly impact the downstream reactivity, biological activity, and toxicological profile of the final product. Therefore, a robust analytical strategy is not merely a quality control measure but a critical component of the development lifecycle.

A Multi-Modal Approach to Characterization: An Overview

No single analytical technique can provide a complete picture of the purity and structural integrity of 2-Chloro-3,6-difluorobenzotrifluoride. A comprehensive analysis necessitates a multi-modal approach, leveraging the strengths of various chromatographic and spectroscopic techniques.

Analytical Technique	Primary Application	Key Advantages	Limitations
Gas Chromatography (GC)	Purity assessment, impurity profiling, and quantification of volatile components.	High resolution for volatile compounds, excellent sensitivity with specific detectors.	Not suitable for non-volatile or thermally labile compounds.
High-Performance Liquid Chromatography (HPLC)	Separation of non-volatile impurities and isomers.	Versatile for a wide range of compounds, non-destructive.	May have lower resolution for highly volatile compounds compared to GC.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Unambiguous structure elucidation and confirmation of the desired product.	Provides detailed structural information, quantitative capability (qNMR).	Lower sensitivity compared to chromatographic techniques.
Mass Spectrometry (MS)	Molecular weight determination and structural elucidation of impurities when coupled with GC or HPLC.	High sensitivity and specificity, provides fragmentation patterns for structural clues.	Isomers may have identical mass spectra.
Thermal Analysis (TGA/DSC)	Assessment of thermal stability and decomposition profile.	Provides information on melting point, boiling point, and decomposition temperatures.	Does not provide structural information.

Gas Chromatography (GC): The Workhorse for Purity and Volatile Impurities

Gas chromatography, particularly when coupled with a mass spectrometer (GC-MS), is the cornerstone for assessing the purity of 2-Chloro-3,6-difluorobenzotrifluoride and identifying its volatile and semi-volatile impurities.

The Causality Behind Experimental Choices in GC

The choice of the GC column and detector is critical for achieving the desired separation and sensitivity. For halogenated aromatic compounds, a mid-polarity column, such as one with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms), often provides the best balance of selectivity and efficiency.

When it comes to detection, while a Flame Ionization Detector (FID) can be used for quantification, its lack of selectivity for halogenated compounds can be a drawback in complex matrices. For enhanced selectivity and sensitivity, a Halogen Specific Detector (XSD) or an Electron Capture Detector (ECD) is recommended. The XSD is highly selective for halogenated compounds and provides a clean chromatogram with minimal interference from non-halogenated matrix components[1][2]. The ECD, while also sensitive to halogenated compounds, can be more susceptible to interferences from other electron-capturing species[3][4]. For unambiguous identification, a Mass Spectrometer (MS) is the detector of choice, providing both retention time and mass spectral data[5].

Experimental Protocol: GC-MS Analysis

This protocol provides a starting point for the analysis of 2-Chloro-3,6-difluorobenzotrifluoride and may require optimization for your specific instrumentation and sample matrix.

1. Sample Preparation:

• Standard Solution: Accurately weigh and dissolve approximately 25 mg of 2-Chloro-3,6-difluorobenzotrifluoride reference standard in 25 mL of a suitable volatile solvent (e.g., methanol, dichloromethane) to prepare a stock solution of known concentration (e.g., 1 mg/mL).

• Calibration Standards: Perform serial dilutions of the stock solution to create a series of calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL).

• Sample Solution: Prepare the sample to be analyzed at a similar concentration to the mid-range calibration standard.

2. GC-MS Operating Conditions:

• GC System: Agilent 8890 GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent.

• Injector Temperature: 250 °C

• Oven Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Final hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injection Volume: 1 µL (splitless mode).

• MS Ion Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Scan Mode: Full scan (m/z 40-400) for qualitative analysis and impurity identification. Selected Ion Monitoring (SIM) can be used for enhanced sensitivity in quantitative analysis.

Data Interpretation and Impurity Profiling

The full scan GC-MS data will allow for the identification of impurities by comparing their mass spectra to spectral libraries (e.g., NIST). Common process-related impurities to look for include:

• Isomeric Byproducts: Other chloro-difluorobenzotrifluoride isomers.

• Unreacted Starting Materials: e.g., dichlorofluorobenzotrifluoride or trichlorobenzotrifluoride, depending on the synthetic route.

• Over- or Under-halogenated Species: Compounds with additional or fewer chlorine or fluorine atoms.

• Denitration Byproducts: If nitrated intermediates are used in the synthesis[1][6].

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#4285F4", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Workflow for GC-MS analysis.

High-Performance Liquid Chromatography (HPLC): A Complementary Approach for Less Volatile Impurities

While GC is ideal for volatile compounds, HPLC is invaluable for the analysis of less volatile or thermally sensitive impurities that may be present in the 2-Chloro-3,6-difluorobenzotrifluoride product.

The Rationale for HPLC Method Selection

Reversed-phase HPLC is the most common mode for separating aromatic compounds. For halogenated and fluorinated aromatics, specialized stationary phases can offer unique selectivity. Fluorinated phenyl phases, for instance, can provide enhanced retention and separation for such compounds due to specific interactions[7]. The choice of mobile phase, typically a mixture of water and an organic solvent like acetonitrile or methanol, allows for the fine-tuning of the separation.

Experimental Protocol: HPLC-UV Analysis

This protocol is a general guideline and should be optimized for your specific needs.

1. Sample and Standard Preparation:

• Prepare stock and working standard solutions of 2-Chloro-3,6-difluorobenzotrifluoride in the mobile phase.

• Prepare the sample for analysis by dissolving it in the mobile phase to a suitable concentration.

2. HPLC Operating Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD).

• Column: A C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point. For enhanced separation of fluorinated compounds, a fluorinated phenyl column can be evaluated.

• Mobile Phase: A gradient of acetonitrile and water.

  • Start with a composition of 50:50 (acetonitrile:water).

  • Linearly increase the acetonitrile concentration to 95% over 20 minutes.

  • Hold at 95% acetonitrile for 5 minutes.

  • Return to initial conditions and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 254 nm.

dot graph TD { rankdir=LR; node [shape=box, style=rounded, fontname="Arial", fontsize=10, color="#34A853", fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

}

Caption: Workflow for HPLC analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Confirmation

NMR spectroscopy is an indispensable tool for the unambiguous structural elucidation of 2-Chloro-3,6-difluorobenzotrifluoride. ¹H, ¹³C, and ¹⁹F NMR spectra provide a detailed map of the molecule's connectivity and substitution pattern.

The Power of ¹⁹F NMR

For fluorinated compounds, ¹⁹F NMR is particularly powerful. The chemical shift of the CF₃ group and the aromatic fluorine atoms are highly sensitive to the electronic environment and can be used to confirm the substitution pattern and identify isomers[7][8][9][10]. Substituents on the benzene ring cause predictable shifts in the ¹⁹F resonance of the trifluoromethyl group[7][8][10].

Experimental Protocol: NMR Spectroscopy

1. Sample Preparation:

• Dissolve approximately 10-20 mg of the sample in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry NMR tube.

2. NMR Spectrometer Parameters:

• Instrument: Bruker Avance III 400 MHz or equivalent.

• ¹H NMR: Standard parameters for proton NMR.

• ¹³C NMR: Standard parameters with proton decoupling.

• ¹⁹F NMR: Use a dedicated fluorine probe or a broadband probe tuned to the fluorine frequency. Chemical shifts should be referenced to an external standard like CFCl₃.

Expected Spectral Features

Based on the structure of 2-Chloro-3,6-difluorobenzotrifluoride and data from related compounds, the following spectral features can be anticipated:

• ¹H NMR: Two aromatic protons will be observed, likely as complex multiplets due to proton-proton and proton-fluorine coupling.

• ¹³C NMR: Seven distinct carbon signals are expected. The carbon of the CF₃ group will appear as a quartet due to coupling with the three fluorine atoms. The aromatic carbons will show complex splitting patterns due to coupling with both protons and fluorine atoms.

• ¹⁹F NMR: Three distinct fluorine signals are expected: one for the CF₃ group and one for each of the two non-equivalent aromatic fluorine atoms. The chemical shifts and coupling constants will be diagnostic of the substitution pattern.

Thermal Analysis (TGA/DSC): Assessing Stability

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) provide crucial information about the thermal stability of 2-Chloro-3,6-difluorobenzotrifluoride.

Experimental Protocol: TGA/DSC

1. Sample Preparation:

• Accurately weigh 5-10 mg of the sample into an aluminum pan.

2. TGA/DSC Instrument Parameters:

• Instrument: TA Instruments Discovery SDT 650 or equivalent.

• Temperature Program: Heat the sample from room temperature to 500 °C at a rate of 10 °C/min.

• Atmosphere: Nitrogen purge at a flow rate of 50 mL/min.

Interpreting Thermal Data

The DSC curve will show endothermic peaks corresponding to melting and boiling points, while the TGA curve will indicate the onset of thermal decomposition as a weight loss. This data is vital for determining safe handling and storage conditions, as well as for understanding the material's behavior under thermal stress during chemical reactions.

Conclusion: A Holistic Approach to Quality Assurance

The comprehensive analytical characterization of 2-Chloro-3,6-difluorobenzotrifluoride is a non-negotiable aspect of its use in research and development. By employing a synergistic combination of chromatographic, spectroscopic, and thermal analysis techniques, researchers can ensure the purity, identity, and stability of this critical chemical intermediate. The detailed protocols and comparative insights provided in this guide are designed to empower scientists to develop and validate robust analytical methods, thereby ensuring the integrity and success of their scientific endeavors.

References

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• Taft, R. W., et al. (1960). The Nature of the Electronic Demands of a Substituent in the Gas Phase and in Solution. Journal of the American Chemical Society, 82(4), 756–760. [Link]

• Gutowsky, H. S., et al. (1952). Electron Distribution in Molecules. I. 19F Nuclear Magnetic Shielding in Fluorobenzenes. Journal of the American Chemical Society, 74(19), 4809–4817. [Link]

• Adcock, W., et al. (1977). Fluorine magnetic resonance studies. IV. α,2-Difluoro- and α,α,2-Trifluoro-toluenes. Australian Journal of Chemistry, 30(7), 1553-1560. [Link]

• European Patent No. EP0150587B1. (1988). Preparation of chlorobenzotrifluoride compounds.

• Nilsson, U., et al. (2001). Halogen-specific detection of fatty acids by gas chromatography. Journal of Chromatography A, 905(1-2), 223–229. [Link]

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• International Council for Harmonisation. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Substances Q3A(R2). [Link]

• International Council for Harmonisation. (2006). ICH Harmonised Tripartite Guideline: Impurities in New Drug Products Q3B(R2). [Link]

• Shah, S., & Singh, N. (2025). Impurity profiling Techniques for Pharmaceuticals – A Review. Advances in Bioresearch, 16(2), 107-117. [Link]

• Davidson Analytical Services. Analysis of Chlorinated Pesticides Using Gas Chromatography with a Halogen Specific Detector. [Link]

• Hunan Hwatson Biotech Inc. 2-Chloro-3,6-difluorobenzotrifluoride. [Link]

• U.S. Patent No. 5,478,963. (1995). 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile)

• G. C. Finger, et al. (1959). Aromatic Fluorine Compounds. IX. The 1,2,3-, 1,2,4-, and 1,3,5-Trifluorobenzenes. Journal of the American Chemical Society, 81(1), 94-101. [Link]

• Ohya, T., et al. (2005). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Journal of Chromatography B, 821(2), 203-208. [Link]

• G. Scherer, et al. (2021). Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. RSC Advances, 11(16), 9225-9234. [Link]

• U.S. Patent No. 4,962,246. (1990). Process for the preparation of benzotrifluorides which are substituted by fluorine and optionally in addition by chlorine, and new benzotrifluorides.

• PubChem. 1-Chloro-2-(trifluoromethyl)benzene. [Link]

• PubChem. 1-Chloro-2,4-difluorobenzene. [Link]

• Nilsson, U., et al. (2018). Evaluating gas chromatography with a halogen-specific detector for the determination of disinfection by-products in drinking water. Environmental Science and Pollution Research, 25(14), 13867–13876. [Link]

• Peng, Y., et al. (2003). Characterization of polychlorinated aromatic hydrocarbons by reversed-phase liquid chromatography with ultraviolet absorbance and mass spectrometric detection. Journal of Chromatography A, 988(1), 103-112. [Link]

• European Patent No. EP0447259A1. (1991). Process for preparing chloro-difluorobenzene.

• Tintrop, L., et al. (2022). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Metabolites, 12(11), 1083. [Link]

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• Chinese Patent No. CN102531961B. (2014). Preparation method of 2,6-dichloro-3-fluorobenzonitrile.
• European Patent Office. (1985). Process for producing 2,4-dichlorobenzotrifluoride.

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• NIST. (2021). Benzene, 1-chloro-4-(trifluoromethyl)-. In NIST Chemistry WebBook. [Link]

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A Technical Guide to the Comparative Reactivity of 2-Chloro-3,6-difluorobenzotrifluoride and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, particularly within pharmaceutical and agrochemical research, halogenated benzotrifluorides are indispensable building blocks. Their unique electronic properties, conferred by the strongly electron-withdrawing trifluoromethyl group and the nuanced effects of halogen substituents, offer a versatile platform for constructing complex molecular architectures. This guide provides an in-depth comparative analysis of the reactivity of 2-Chloro-3,6-difluorobenzotrifluoride and its structural analogs, offering insights into experimental design and substrate selection for key synthetic transformations.

Understanding the Electronic Landscape and Its Impact on Reactivity

The reactivity of 2-Chloro-3,6-difluorobenzotrifluoride is fundamentally governed by the interplay of the electronic effects of its substituents. The trifluoromethyl (-CF₃) group is a powerful electron-withdrawing group, primarily through a strong negative inductive effect (-I).[1] This effect deactivates the aromatic ring towards electrophilic aromatic substitution but, crucially, activates it for nucleophilic aromatic substitution (SₙAr).[2][3]

The halogen substituents (Cl and F) exert both an inductive (-I) and a resonance (+M) effect. While both are deactivating overall (except for fluorine's activating effect at the para position in some electrophilic substitutions), their influence on nucleophilic substitution is paramount. The high electronegativity of fluorine makes it a potent activator for SₙAr, significantly more so than chlorine. This is because the rate-determining step in many SₙAr reactions is the initial nucleophilic attack to form a negatively charged Meisenheimer complex, which is stabilized by strong inductive effects.[2][3]

In 2-Chloro-3,6-difluorobenzotrifluoride, the substituents create a highly electron-deficient aromatic ring, predisposing it to specific, regioselective reactions. The positions ortho and para to the strongly electron-withdrawing -CF₃ group are the most activated towards nucleophilic attack.

Comparative Reactivity in Nucleophilic Aromatic Substitution (SₙAr)

Nucleophilic aromatic substitution is a cornerstone reaction for functionalizing electron-poor aromatic rings. In this context, the relative reactivity of the halogen leaving groups is a key consideration.

The "Element Effect": Fluorine vs. Chlorine as a Leaving Group

In SₙAr reactions, the typical leaving group aptitude is F > Cl > Br > I.[4] This is counterintuitive when considering bond strengths alone but is rationalized by the mechanism. The first step, the attack of the nucleophile, is generally rate-determining.[2] Fluorine's intense electronegativity most effectively stabilizes the developing negative charge in the Meisenheimer intermediate, thus lowering the activation energy for this crucial step.

For 2-Chloro-3,6-difluorobenzotrifluoride, this principle dictates that the fluorine atoms are significantly more susceptible to displacement by nucleophiles than the chlorine atom, assuming steric factors are not prohibitive. The fluorine at the C-6 position, being para to the -CF₃ group, is expected to be the most reactive site for nucleophilic attack.

Analog Comparison: The Influence of Substituent Position

Let's consider the hypothetical reactivity of isomers of dichlorodifluorobenzotrifluoride in an SₙAr reaction with a generic nucleophile (e.g., an amine or alkoxide).

Compound	Most Labile Halogen	Rationale
2-Chloro-3,6-difluorobenzotrifluoride	F at C-6	Para to the strongly electron-withdrawing -CF₃ group, leading to the highest degree of activation.
4-Chloro-2,5-difluorobenzotrifluoride	F at C-2 or F at C-5	Both are ortho/para to the -CF₃ group and are expected to be more reactive than the chlorine at C-4.
3,4-Dichloro-2-fluorobenzotrifluoride	F at C-2	Ortho to the -CF₃ group, making it the most activated position for nucleophilic attack.

This qualitative comparison underscores the importance of the substituent pattern in directing the outcome of SₙAr reactions. This regioselectivity is a powerful tool in synthetic design, allowing for the sequential and controlled introduction of different functional groups. This principle is applied in agrochemical synthesis, where fluorinated aromatics are key intermediates.[1]

Comparative Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Buchwald-Hartwig amination reactions, are foundational methods for forming C-C and C-N bonds, respectively. The mechanism of these reactions is fundamentally different from SₙAr, leading to an inverted reactivity trend for the halogens.

Oxidative Addition: The Decisive Step

The catalytic cycle of these cross-coupling reactions typically begins with the oxidative addition of the aryl halide to a Pd(0) complex. The rate of this step is highly dependent on the C-X bond strength, with the reactivity order being I > Br > Cl >> F. Consequently, for 2-Chloro-3,6-difluorobenzotrifluoride, the C-Cl bond is the primary site of reaction in palladium-catalyzed cross-couplings, while the C-F bonds are generally unreactive under standard conditions. This orthogonality provides a powerful synthetic strategy for selective functionalization.

Suzuki-Miyaura Coupling: C-C Bond Formation

The Suzuki-Miyaura coupling is a versatile method for creating biaryl structures. For an unactivated aryl chloride like the one in our topic compound, a highly active catalyst system is typically required.

Hypothetical Comparative Yields for Suzuki-Miyaura Coupling:

Substrate	Coupling Partner	Catalyst System (Example)	Expected Primary Product	Predicted Yield Range
2-Chloro-3,6-difluorobenzotrifluoride	Phenylboronic Acid	Pd(OAc)₂ / SPhos	2-Phenyl-3,6-difluorobenzotrifluoride	70-90%
2-Bromo-3,6-difluorobenzotrifluoride	Phenylboronic Acid	Pd(PPh₃)₄	2-Phenyl-3,6-difluorobenzotrifluoride	>90%
3,6-Difluoro-2-iodobenzotrifluoride	Phenylboronic Acid	Pd(PPh₃)₄	2-Phenyl-3,6-difluorobenzotrifluoride	>95%

Note: These are predicted yields based on general reactivity principles. Actual yields will depend on specific reaction conditions.

The data illustrates that while the C-Cl bond can be effectively coupled, more reactive halogens like bromine and iodine would be expected to give higher yields under milder conditions.

Buchwald-Hartwig Amination: C-N Bond Formation

The Buchwald-Hartwig amination allows for the formation of aryl amines from aryl halides. Similar to the Suzuki coupling, the reactivity is dominated by the C-Cl bond. The choice of ligand is critical for achieving high yields with aryl chlorides.[5]

Hypothetical Comparative Yields for Buchwald-Hartwig Amination:

Substrate	Amine	Catalyst System (Example)	Expected Primary Product	Predicted Yield Range
2-Chloro-3,6-difluorobenzotrifluoride	Morpholine	Pd₂(dba)₃ / XPhos	4-(3,6-Difluoro-2-(trifluoromethyl)phenyl)morpholine	75-95%
2-Bromo-3,6-difluorobenzotrifluoride	Morpholine	Pd₂(dba)₃ / BINAP	4-(3,6-Difluoro-2-(trifluoromethyl)phenyl)morpholine	>90%
3,6-Difluoro-2-iodobenzotrifluoride	Morpholine	Pd₂(dba)₃ / BINAP	4-(3,6-Difluoro-2-(trifluoromethyl)phenyl)morpholine	>95%

Note: These are predicted yields based on general reactivity principles. Actual yields will depend on specific reaction conditions.

Again, the trend shows that while the chloro-substituted analog is a viable substrate, the bromo and iodo analogs would likely react more readily.

Experimental Protocols

The following are detailed, representative protocols for key transformations, designed to be self-validating and based on established methodologies.[6][7]

Protocol for Nucleophilic Aromatic Substitution (SₙAr)

Reaction: Displacement of the C-6 Fluorine of 2-Chloro-3,6-difluorobenzotrifluoride with Phenol.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 equiv)

• Phenol (1.1 equiv)

• Potassium Carbonate (K₂CO₃), anhydrous (2.0 equiv)

• Dimethylformamide (DMF), anhydrous

Procedure:

• To a dry, nitrogen-flushed round-bottom flask, add potassium carbonate.

• Add phenol and anhydrous DMF. Stir the mixture at room temperature for 15 minutes to form the potassium phenoxide in situ.

• Add 2-Chloro-3,6-difluorobenzotrifluoride to the reaction mixture.

• Heat the reaction to 80-100 °C and monitor its progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and pour it into cold water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol for Suzuki-Miyaura Coupling

Reaction: Coupling of 2-Chloro-3,6-difluorobenzotrifluoride with 4-Methoxyphenylboronic Acid.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 equiv)

• 4-Methoxyphenylboronic Acid (1.5 equiv)

• Palladium(II) Acetate (Pd(OAc)₂, 0.02 equiv)

• SPhos (0.04 equiv)

• Potassium Phosphate (K₃PO₄), anhydrous (2.0 equiv)

• Toluene/Water (10:1 mixture), degassed

Procedure:

• To a dry Schlenk flask, add 2-Chloro-3,6-difluorobenzotrifluoride, 4-methoxyphenylboronic acid, palladium(II) acetate, SPhos, and potassium phosphate.

• Evacuate and backfill the flask with argon or nitrogen (3x).

• Add the degassed toluene/water solvent mixture via syringe.

• Heat the reaction mixture to 100-110 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite, washing with ethyl acetate.

• Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol for Buchwald-Hartwig Amination

Reaction: Amination of 2-Chloro-3,6-difluorobenzotrifluoride with Piperidine.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 equiv)

• Piperidine (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.015 equiv)

• XPhos (0.03 equiv)

• Sodium tert-butoxide (NaOtBu, 1.4 equiv)

• Toluene, anhydrous and degassed

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add Pd₂(dba)₃, XPhos, and sodium tert-butoxide.

• Add the degassed toluene, followed by 2-Chloro-3,6-difluorobenzotrifluoride and then piperidine.

• Heat the reaction mixture to 90-110 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Reactivity and Workflows

Reaction Pathways

Caption: Contrasting mechanisms for SNAr and Pd-catalyzed cross-coupling.

Experimental Workflow

Caption: A generalized workflow for the functionalization of benzotrifluoride analogs.

Conclusion

The reactivity of 2-Chloro-3,6-difluorobenzotrifluoride and its analogs is a study in controlled, regioselective chemistry. The powerful electron-withdrawing nature of the trifluoromethyl group, combined with the distinct electronic properties of the halogen substituents, creates a system where reaction outcomes can be reliably predicted and exploited. For nucleophilic aromatic substitution, the fluorine atoms, particularly at the C-6 position, are the primary sites of reactivity. Conversely, for palladium-catalyzed cross-coupling reactions, the less reactive C-Cl bond is selectively functionalized. This dichotomous reactivity makes these compounds highly valuable and versatile platforms for the synthesis of complex molecules in the pharmaceutical and agrochemical industries. Understanding these fundamental principles is key to leveraging their full synthetic potential.

References

• Wikipedia contributors. (2023). Electrophilic aromatic directing groups. In Wikipedia, The Free Encyclopedia. [Link]

• MDPI. (2022). Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation. Molecules. [Link]

• Google Patents. (1966).

• ChemRxiv. (2019). Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

• Google Patents. (1985). Preparation of chlorobenzotrifluoride compounds. EP0150587B1.

• National Center for Biotechnology Information. (2020). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Beilstein Journal of Organic Chemistry. [Link]

• Google Patents. (1990). Process for the preparation of benzotrifluorides which are substituted by fluorine and optionally in addition by chlorine, and new benzotrifluorides. US4962246A.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• National Center for Biotechnology Information. (2009). Palladium-Catalyzed Buchwald–Hartwig Type Amination of Fluorous Arylsulfonates. Molecules. [Link]

• PubMed. (2015). Nickel-catalyzed Suzuki-Miyaura type cross-coupling reactions of (2,2-difluorovinyl)benzene derivatives with arylboronic acids. Organic & Biomolecular Chemistry. [Link]

• PubMed. (2017). Suzuki-Miyaura Cross-Coupling Reactions of Highly Fluorinated Arylboronic Esters: Catalytic Studies and Stoichiometric Model Reactions on the Transmetallation Step. Chemistry. [Link]

• Google Patents. (1979).

• ResearchGate. (2015). Aryl Trifluoroborates in Suzuki-Miyaura Coupling: The Roles of Endogenous Aryl Boronic Acid and Fluoride. Catalysts. [Link]

• Google Patents. (1995). 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid. US5478963A.

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• PubMed. (2004). Fluoride-promoted cross-coupling reactions of alkenylsilanols. Elucidation of the mechanism through spectroscopic and kinetic analysis. Journal of the American Chemical Society. [Link]

• MDPI. (2017). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Molecules. [Link]

• ResearchGate. (2020). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. [Link]

• National Center for Biotechnology Information. (2019). Concerted Nucleophilic Aromatic Substitution Reactions. Angewandte Chemie International Edition. [Link]

• ResearchGate. (2001). Nucleophilic Substitution of the Nitro Group, Fluorine and Chlorine in Aromatic Compounds. [Link]

• YouTube. (2017). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. [Link]

• ResearchGate. (2017). Palladium-catalyzed chemo-and regioselective cross-coupling reactions of 2,3-dichloronaphthalene-1,4-bistriflate. [Link]

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A Comparative Guide to the Biological Activity Screening of Compounds Derived from 2-Chloro-3,6-difluorobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine and chlorine atoms into molecular scaffolds is a well-established strategy for optimizing the pharmacological profiles of drug candidates. The trifluoromethyl group (–CF3), in particular, is a ubiquitous bioisostere for various functional groups, valued for its ability to enhance metabolic stability, increase lipophilicity, and improve binding affinity.[1] Similarly, the presence of chlorine atoms can profoundly influence a compound's potency and pharmacokinetic properties.[2] This guide provides an in-depth comparison of the biological activities of novel compounds derived from the versatile starting material, 2-Chloro-3,6-difluorobenzotrifluoride, and contextualizes their performance against established alternatives.

This document is structured to provide not just data, but a comprehensive understanding of the experimental rationale and methodologies. We will delve into the "why" behind the "how," offering insights honed from extensive experience in the field of drug discovery and development.

The Strategic Advantage of the 2-Chloro-3,6-difluorobenzotrifluoride Scaffold

The 2-Chloro-3,6-difluorobenzotrifluoride moiety serves as a privileged starting point for the synthesis of a diverse library of bioactive compounds. The trifluoromethyl group offers high metabolic stability due to the strength of the C-F bond.[1] The chlorine and fluorine substituents on the aromatic ring provide multiple points for chemical modification, allowing for the exploration of a wide chemical space and the fine-tuning of structure-activity relationships (SAR). This scaffold is a key intermediate in the synthesis of various pharmaceuticals and agrochemicals.[3][4]

Comparative Analysis of Biological Activity

To illustrate the potential of this scaffold, we will compare a series of hypothetical, yet representative, derivatives against known inhibitors in two distinct and critical therapeutic areas: oncology and anti-inflammatory pathways.

Anticancer Activity: Targeting Kinase Signaling

Many cancer therapies target protein kinases, enzymes that play a crucial role in cell signaling and proliferation. Here, we compare a novel benzimidazole derivative of 2-Chloro-3,6-difluorobenzotrifluoride with a known kinase inhibitor.

Compound	Target Kinase	IC50 (nM)	Cell-based Proliferation Assay (GI50, µM)	Notes
Derivative A (from 2-Chloro-3,6-difluorobenzotrifluoride)	EGFR	15	0.5 (A549 cells)	Shows high potency and good cell permeability.
Gefitinib (Alternative)	EGFR	10	0.4 (A549 cells)	Established FDA-approved drug.
Derivative B (from 2-Chloro-3,6-difluorobenzotrifluoride)	VEGFR2	25	1.2 (HUVEC cells)	Demonstrates promising anti-angiogenic potential.
Sunitinib (Alternative)	VEGFR2	20	1.0 (HUVEC cells)	Multi-targeted kinase inhibitor.

Experimental Workflow for Kinase Inhibition Assay

Caption: Workflow for a typical in vitro kinase inhibition assay.

Detailed Protocol: In Vitro Kinase Inhibition Assay (e.g., EGFR)

• Reagent Preparation:

  • Prepare a stock solution of the test compounds (Derivative A and Gefitinib) in 100% DMSO.

  • Prepare a kinase buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

  • Dilute recombinant human EGFR kinase and a suitable peptide substrate in kinase buffer.

  • Prepare a solution of ATP at a concentration close to its Km for the kinase.

• Assay Procedure:

  • In a 384-well plate, add 5 µL of the diluted test compound.

  • Add 10 µL of the kinase/substrate mixture.

  • Initiate the reaction by adding 10 µL of the ATP solution.

  • Incubate the plate at room temperature for 1 hour.

  • Stop the reaction by adding 5 µL of a stop solution (e.g., ADP-Glo™ Reagent).

  • Add 20 µL of the detection reagent and incubate for 30 minutes.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • The luminescence signal is inversely proportional to the kinase activity.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC50 value using a non-linear regression curve fit.

Anti-inflammatory Activity: Targeting COX Enzymes

Non-steroidal anti-inflammatory drugs (NSAIDs) often target cyclooxygenase (COX) enzymes. Here, we evaluate a novel derivative for its inhibitory activity against COX-1 and COX-2.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Notes
Derivative C (from 2-Chloro-3,6-difluorobenzotrifluoride)	10	0.5	20	Shows good COX-2 selectivity, potentially reducing gastrointestinal side effects.
Celecoxib (Alternative)	15	0.05	300	Highly selective FDA-approved COX-2 inhibitor.
Ibuprofen (Alternative)	5	10	0.5	Non-selective COX inhibitor.

Experimental Workflow for COX Inhibition Assay

Caption: Workflow for a cell-free COX inhibition assay.

Detailed Protocol: COX (ovine) Inhibitor Screening Assay

• Reagent Preparation:

  • Prepare stock solutions of test compounds (Derivative C, Celecoxib, Ibuprofen) in DMSO.

  • Prepare assay buffer (e.g., 0.1 M Tris-HCl, pH 8.0, containing 5 mM EDTA and 2 mM phenol).

  • Dilute ovine COX-1 and COX-2 enzymes in the assay buffer.

  • Prepare a solution of arachidonic acid in ethanol.

• Assay Procedure:

  • To a 96-well plate, add 150 µL of assay buffer, 10 µL of heme, 10 µL of the enzyme, and 10 µL of the test compound.

  • Incubate at 37°C for 15 minutes.

  • Initiate the reaction by adding 10 µL of arachidonic acid solution.

  • Incubate at 37°C for 2 minutes.

  • Stop the reaction by adding 10 µL of 1 M HCl.

  • Quantify the amount of prostaglandin E2 (PGE2) produced using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • The absorbance from the ELISA is proportional to the amount of PGE2 produced.

  • Calculate the percentage of inhibition for each compound concentration.

  • Determine the IC50 values by plotting the percentage of inhibition against the logarithm of the compound concentration.

  • The selectivity index is calculated by dividing the IC50 for COX-1 by the IC50 for COX-2.

Conclusion

The strategic use of the 2-Chloro-3,6-difluorobenzotrifluoride scaffold provides a fertile ground for the discovery of novel bioactive compounds. The illustrative data presented herein, while hypothetical, is based on established principles of medicinal chemistry and demonstrates the potential for developing potent and selective inhibitors for various therapeutic targets. The detailed experimental protocols provide a robust framework for researchers to conduct their own screening campaigns, ensuring data integrity and comparability. As with any drug discovery endeavor, the journey from a promising scaffold to a clinical candidate is long and requires rigorous preclinical and clinical evaluation. However, the foundational chemistry and biology discussed in this guide offer a compelling starting point for such investigations.

References

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• Assessing the Bioisosterism of the Trifluoromethyl Group with a Protease Probe | Request PDF.
• Understanding the Properties and Synthesis of 2-Chloro-3,6-difluorobenzaldehyde. NINGBO INNO PHARMCHEM CO.,LTD.
• The Role of 2-Chloro-3,5-dinitrobenzotrifluoride in Modern Organic Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.
• Design, Facile Synthesis and Characterization of Dichloro Substituted Chalcones and Dihydropyrazole Derivatives for Their Antifungal, Antitubercular and Antiproliferative Activities.
• “Magic Chloro”: Profound Effects of the Chlorine

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A Comparative Guide to the Cost-Effectiveness of 2-Chloro-3,6-difluorobenzotrifluoride in Synthesis

The strategic incorporation of fluorine and fluorinated moieties into molecular scaffolds is a pillar of modern medicinal chemistry and agrochemical design.[1][2][3] These elements can profoundly modulate a molecule's physicochemical and pharmacokinetic properties, including metabolic stability, lipophilicity, and binding affinity.[4][5] Among the vast arsenal of fluorinated building blocks, substituted benzotrifluorides are particularly valuable. This guide provides an in-depth technical analysis of 2-Chloro-3,6-difluorobenzotrifluoride, a versatile intermediate, comparing its performance, synthetic utility, and overall cost-effectiveness against relevant alternatives for researchers, scientists, and drug development professionals.

The Strategic Value of Polysubstituted Benzotrifluorides

The benzotrifluoride motif is prized for the unique electronic properties conferred by the trifluoromethyl (-CF₃) group. It is a strong electron-withdrawing group and significantly increases the lipophilicity of a molecule, which can enhance bioavailability and cell membrane permeability.[4] The further introduction of halogen atoms like chlorine and fluorine onto the aromatic ring creates a building block with multiple, distinct reaction handles. This allows for sequential, site-selective modifications, a crucial advantage in the construction of complex molecular architectures.

2-Chloro-3,6-difluorobenzotrifluoride presents a unique combination of reactive sites:

• The Trifluoromethyl Group: A metabolically stable lipophilic modulator.

• Aromatic Fluorine Atoms: Can be subject to nucleophilic aromatic substitution (SNAr) under specific conditions, though generally less reactive than the chlorine atom.

• Aromatic Chlorine Atom: The primary handle for a wide range of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira), offering a reliable and versatile point for molecular elaboration.

Comparative Analysis of Synthetic Building Blocks

The true cost-effectiveness of a chemical intermediate is not merely its purchase price but a composite of its synthetic efficiency, versatility, and the properties it imparts to the final product. Here, we compare 2-Chloro-3,6-difluorobenzotrifluoride with two logical alternatives: a simpler, less functionalized analogue (3,4-Dichlorobenzotrifluoride) and a different class of fluorinated aromatic (2,4-Difluorobenzonitrile).

Data Presentation: Physicochemical and Reactivity Comparison

Property	2-Chloro-3,6-difluorobenzotrifluoride	3,4-Dichlorobenzotrifluoride	2,4-Difluorobenzonitrile
Structure
Molecular Weight ( g/mol )	214.54	215.00	139.10
Primary Coupling Site	C-Cl bond	C-Cl bonds (potential selectivity issues)	C-F bonds (harsher SNAr conditions)
Key Reactive Handles	Pd-Coupling (Cl), SNAr (F)	Pd-Coupling (Cl), SNAr (Cl)	SNAr (F), Nitrile chemistry
Calculated LogP	~3.5	~3.8	~1.6
Typical Application	Intermediate for complex pharmaceuticals and agrochemicals requiring precise functionalization.	Precursor for herbicides and pharmaceuticals where regioselectivity is less critical or managed by directing groups.	Building block for kinase inhibitors and other heterocycles where the nitrile group is a key pharmacophore.

Note: LogP values are estimations and can vary based on the calculation method.

Causality Behind Experimental Choices

The choice between these building blocks is dictated by the synthetic strategy and the target molecule's desired properties.

• For Stepwise, Regiocontrolled Synthesis: 2-Chloro-3,6-difluorobenzotrifluoride is often the superior choice. The differential reactivity of the C-Cl bond in palladium catalysis versus the more inert C-F bonds allows for predictable, selective functionalization at the chlorine-bearing carbon. This minimizes the formation of regioisomers, simplifying purification and reducing downstream costs associated with isomer separation—a significant expense at scale.[6][7]

• For Bulk Manufacturing with Simpler Targets: 3,4-Dichlorobenzotrifluoride may appear more cost-effective on a per-kilogram basis. However, if the target requires selective functionalization of only one chlorine atom, the process may suffer from lower yields and the costly need to separate isomers, potentially negating the initial savings on raw materials.

• When a Nitrile is Key: 2,4-Difluorobenzonitrile is not a direct analogue but represents an alternative fluorinated starting material. Its utility is high when the nitrile group is required for the final structure or as a synthetic handle for conversion to amines or carboxylic acids. However, functionalization relies on SNAr at the fluorine positions, which typically requires more forcing conditions (higher temperatures, strong bases) compared to the milder conditions of palladium catalysis.

Experimental Protocols & Workflows

Trustworthiness in synthesis relies on robust, reproducible protocols. Below is a representative, self-validating experimental workflow for a Suzuki-Miyaura cross-coupling reaction, a common and critical transformation for this class of building block.

Experimental Protocol: Suzuki-Miyaura Coupling of 2-Chloro-3,6-difluorobenzotrifluoride

Objective: To demonstrate a standard, high-yield protocol for C-C bond formation, validating the utility of the C-Cl bond as a reactive handle.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride (1.0 eq)

• 4-Methoxyphenylboronic acid (1.2 eq)

• Palladium(II) Acetate (Pd(OAc)₂, 0.02 eq)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 0.04 eq)

• Potassium Phosphate Tribasic (K₃PO₄, 2.0 eq)

• Toluene (solvent)

• Water (co-solvent)

Procedure:

• Inert Atmosphere: To a flame-dried Schlenk flask, add 2-Chloro-3,6-difluorobenzotrifluoride, 4-methoxyphenylboronic acid, and K₃PO₄.

• Catalyst Pre-formation: In a separate vial, dissolve Pd(OAc)₂ and SPhos in a small amount of toluene. Allow to stir for 5 minutes.

• Reaction Setup: Add the catalyst solution to the Schlenk flask. Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add toluene and water (typically a 10:1 ratio) to the flask via syringe.

• Heating: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Workup: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired biaryl product.

Self-Validation: The success of this protocol is validated by a high conversion rate (>95% by LC-MS) and a high isolated yield of a single major product. This demonstrates the high regioselectivity of the reaction at the chlorine position, which is a key tenet of its cost-effectiveness by minimizing waste and complex purifications.

Visualization of Synthetic Workflow

The following diagram illustrates the logical flow of the described Suzuki-Miyaura coupling, a cornerstone of modern synthetic chemistry.

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Holistic Cost-Effectiveness Evaluation

A comprehensive economic assessment must extend beyond the initial procurement cost of the building block.[8]

• Process Efficiency: The high regioselectivity offered by 2-Chloro-3,6-difluorobenzotrifluoride directly translates to higher yields of the desired product. This reduces the consumption of all reagents and solvents on a per-gram-of-product basis.

• Reduced Purification Costs: Avoiding the formation of isomers is a major cost-saving factor. Isomer separation often requires advanced chromatographic techniques (e.g., SFC or HPLC) that are expensive and difficult to scale, consuming large volumes of solvent and energy.

• Telescoping of Steps: The reliability of reactions using this building block can allow for "telescoping" of synthetic steps, where the product of one reaction is used directly in the next without intermediate isolation. This significantly reduces manufacturing time, labor costs, and waste generation.

• Value of Final Product: In drug development, the improved properties (e.g., enhanced metabolic stability from the CF₃ group) can lead to a more viable drug candidate.[4] The potential return on investment from a successful therapeutic agent far outweighs the marginal difference in the cost of starting materials. The cost of failure in later clinical stages is astronomical, making the use of optimal, albeit more expensive, building blocks in the discovery phase a prudent long-term financial strategy.

Conclusion

While the upfront cost of 2-Chloro-3,6-difluorobenzotrifluoride may be higher than some simpler halogenated benzotrifluorides, its true value lies in its synthetic precision. For the development of complex, high-value molecules in the pharmaceutical and agrochemical industries, its use is highly cost-effective. The ability to perform selective, high-yield cross-coupling reactions at the chlorine position minimizes the formation of difficult-to-separate isomers, thereby reducing downstream purification costs, saving time, and decreasing solvent waste. This building block enables more efficient and predictable synthetic routes, making it a strategic investment for research and development programs where quality, reliability, and the intrinsic properties of the final molecule are paramount.

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Navigating the Synthesis of 2-Chloro-3,6-difluorobenzotrifluoride: A Comparative Guide to Synthetic Strategies

For Immediate Release

In the landscape of pharmaceutical and agrochemical development, the synthesis of complex fluorinated molecules is a critical endeavor. Among these, 2-Chloro-3,6-difluorobenzotrifluoride stands as a valuable intermediate, the efficient construction of which presents a significant synthetic challenge. This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth comparison of potential synthetic routes to this target molecule. Drawing upon established chemical principles and analogous transformations, we will explore logical synthetic pathways, offering insights into the strategic considerations and experimental nuances involved.

The Target Molecule: Structure and Significance

2-Chloro-3,6-difluorobenzotrifluoride possesses a unique substitution pattern on the benzene ring, comprising a chlorine atom, two fluorine atoms, and a trifluoromethyl group. This arrangement of electron-withdrawing groups imparts distinct physicochemical properties to the molecule, making it a desirable building block for the synthesis of more complex bioactive compounds. The challenge in its synthesis lies in achieving the precise regiochemistry of the substituents.

Proposed Synthetic Strategies: A Comparative Analysis

Given the absence of a directly reported synthesis for 2-Chloro-3,6-difluorobenzotrifluoride in the reviewed literature, this guide proposes and evaluates several plausible synthetic routes. These strategies are constructed from well-established reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution (SNA), diazotization-Sandmeyer reactions, and halogen exchange (Halex) reactions.

Two primary retrosynthetic approaches can be envisioned:

• Late-Stage Trifluoromethylation: Introducing the trifluoromethyl group onto a pre-functionalized chlorodifluorobenzene ring.

• Early-Stage Trifluoromethylation: Building the chloro and fluoro substituents onto a pre-existing benzotrifluoride scaffold.

Route 1: Late-Stage Trifluoromethylation via Sandmeyer Reaction

This route hinges on the powerful Sandmeyer trifluoromethylation, which allows for the conversion of an amino group to a trifluoromethyl group.[1][2][3] The key intermediate for this pathway is 2-chloro-3,6-difluoroaniline.

Caption: Proposed synthesis of 2-Chloro-3,6-difluorobenzotrifluoride via a late-stage Sandmeyer trifluoromethylation.

Causality and Experimental Choices:

• Step 1: Partial Fluorine Exchange: The synthesis of the aniline precursor could commence from 1,2,3-trichlorobenzene, which can undergo partial fluorine exchange to yield a mixture of 2,6-difluorochlorobenzene and 2,3-difluorochlorobenzene.[4][5]

• Step 2: Selective Reduction and Separation: The undesired 2,3-difluorochlorobenzene can be selectively reduced to ortho-difluorobenzene, allowing for the isolation of the desired 2,6-difluorochlorobenzene.[4]

• Step 3: Amination: The resulting 2,6-difluorochlorobenzene can then be aminated to produce 2,6-difluoroaniline.[4]

• Step 4: Electrophilic Chlorination: The next critical step is the regioselective chlorination of 2,6-difluoroaniline. The amino group is a strong ortho-, para-director. However, the positions ortho to the amino group are already substituted with fluorine. Therefore, chlorination is expected to occur at the para position (position 4) or the remaining ortho position (position 3). The steric hindrance from the adjacent fluorine at position 2 might favor chlorination at position 3, yielding the desired 2-chloro-3,6-difluoroaniline. This step would require careful optimization of the chlorinating agent and reaction conditions to achieve the desired regioselectivity.

• Step 5: Sandmeyer Trifluoromethylation: The final step involves the diazotization of 2-chloro-3,6-difluoroaniline followed by a copper-mediated Sandmeyer trifluoromethylation using a suitable trifluoromethyl source, such as TMSCF₃.[1][6] This reaction is known to be tolerant of various functional groups, including halogens.[1]

Advantages:

• Convergent approach.

• The Sandmeyer trifluoromethylation is a well-established and versatile reaction.

Challenges:

• Achieving high regioselectivity in the chlorination of 2,6-difluoroaniline is a significant hurdle.

• The synthesis of the starting aniline is multi-stepped.

Route 2: Building on a Benzotrifluoride Core

This alternative strategy commences with a commercially available or readily synthesized benzotrifluoride derivative and sequentially introduces the required halogen atoms.

Caption: A potential synthetic route starting from 4-chlorobenzotrifluoride.

Causality and Experimental Choices:

• Step 1: Electrophilic Chlorination: Starting with 4-chlorobenzotrifluoride, electrophilic chlorination is expected to occur primarily at the 3-position due to the meta-directing effect of the trifluoromethyl group and the ortho,para-directing effect of the chlorine atom.[7] This would yield 3,4-dichlorobenzotrifluoride.

• Step 2: Halogen Exchange (Halex): Selective halogen exchange of the chlorine at the 4-position for a fluorine atom could be achieved using a fluoride source like potassium fluoride (KF) in an aprotic polar solvent.[8][9] The chlorine at the 4-position is more activated towards nucleophilic substitution than the one at the 3-position due to the para-trifluoromethyl group.

• Step 3 & 4: Introduction of the second fluorine and isomerization: The introduction of the second fluorine atom at the 6-position (ortho to the trifluoromethyl group) and the migration of the chlorine to the 2-position present significant challenges. Direct electrophilic fluorination of 3-chloro-4-fluorobenzotrifluoride would likely not yield the desired isomer. A multi-step sequence involving nitration, reduction to an aniline, diazotization, and a Schiemann reaction could be considered to introduce the second fluorine, but regioselectivity would be a major issue. A hypothetical isomerization or rearrangement would be necessary to arrive at the final product, which is synthetically challenging and likely low-yielding.

Advantages:

• Starts from a readily available material.

Challenges:

• Regiocontrol in the introduction of the second fluorine atom is extremely difficult.

• The required isomerization in the final step is not a straightforward transformation.

Comparison of Synthetic Routes

Feature	Route 1: Late-Stage Trifluoromethylation	Route 2: Building on Benzotrifluoride Core
Key Transformation	Sandmeyer Trifluoromethylation	Halogen Exchange & Electrophilic Substitution
Starting Material	1,2,3-Trichlorobenzene	4-Chlorobenzotrifluoride
Plausibility	More plausible due to the reliability of the Sandmeyer reaction.	Less plausible due to significant challenges in regiocontrol.
Key Challenge	Regioselective chlorination of 2,6-difluoroaniline.	Introduction of the second fluorine atom and subsequent isomerization.
Potential Yield	Potentially higher if the chlorination step can be optimized.	Likely to be very low due to the difficult final steps.

Experimental Protocols (Proposed for Route 1)

The following are proposed, high-level experimental protocols for the key steps in Route 1. These would require significant optimization in a laboratory setting.

Protocol 1: Synthesis of 2,6-Difluoroaniline (from 1,2,3-Trichlorobenzene)

This protocol is based on the process described in patent literature.[4]

• Partial Fluorine Exchange: Heat 1,2,3-trichlorobenzene with a fluoride source (e.g., KF) in a high-boiling polar aprotic solvent (e.g., sulfolane) to effect partial exchange of chlorine for fluorine, yielding a mixture of difluorochlorobenzenes.

• Selective Reduction: Subject the mixture to catalytic hydrogenation using a palladium catalyst. This will selectively reduce 2,3-difluorochlorobenzene to ortho-difluorobenzene, leaving 2,6-difluorochlorobenzene largely unreacted.

• Separation: Separate the 2,6-difluorochlorobenzene from ortho-difluorobenzene by fractional distillation.

• Amination: React the purified 2,6-difluorochlorobenzene with an ammonia source under pressure and at elevated temperature to produce 2,6-difluoroaniline.

Protocol 2: Electrophilic Chlorination of 2,6-Difluoroaniline (Hypothetical)

• Dissolve 2,6-difluoroaniline in a suitable inert solvent (e.g., dichloromethane or acetic acid).

• Cool the solution to 0°C.

• Slowly add a chlorinating agent (e.g., N-chlorosuccinimide (NCS) or sulfuryl chloride).

• Monitor the reaction by TLC or GC-MS to determine the optimal reaction time and temperature to maximize the formation of the desired 2-chloro-3,6-difluoroaniline isomer.

• Isolate and purify the product using column chromatography.

Protocol 3: Sandmeyer Trifluoromethylation of 2-Chloro-3,6-difluoroaniline

This protocol is based on the general procedure for Sandmeyer trifluoromethylation.[1]

• Diazotization: Dissolve 2-chloro-3,6-difluoroaniline in an acidic medium (e.g., aqueous HCl or H₂SO₄) and cool to 0-5°C.

• Add a solution of sodium nitrite (NaNO₂) dropwise while maintaining the low temperature to form the corresponding diazonium salt.

• Trifluoromethylation: In a separate flask, prepare a solution of a copper(I) salt (e.g., CuCl) and a trifluoromethyl source (e.g., TMSCF₃) in an appropriate solvent.

• Slowly add the freshly prepared diazonium salt solution to the copper-trifluoromethylating agent mixture.

• Allow the reaction to warm to room temperature and stir until the evolution of nitrogen gas ceases.

• Extract the product with an organic solvent, wash, dry, and purify by distillation or chromatography.

Conclusion and Future Outlook

While no direct and optimized synthesis for 2-Chloro-3,6-difluorobenzotrifluoride is readily available in the scientific literature, a careful analysis of established synthetic methodologies allows for the rational design of plausible synthetic routes. The "Late-Stage Trifluoromethylation" strategy (Route 1), culminating in a Sandmeyer reaction, appears to be the most promising approach. The primary obstacle to overcome in this route is the regioselective chlorination of 2,6-difluoroaniline. Further research and experimental validation are necessary to optimize this key step and establish an efficient and scalable synthesis of this important fluorinated building block. The development of such a route would be a valuable contribution to the fields of medicinal and agricultural chemistry, enabling the synthesis of novel and potentially impactful molecules.

References

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• Google Patents.
• Google Patents. EP0150587A2 - Preparation of chlorobenzotrifluoride compounds.
• Google Patents.
• Google Patents. Synthesis method of 3,5-dichloro-2,4-difluoronitrobenzene and pyrifluran.

• Angewandte Chemie International Edition. The trifluoromethylating Sandmeyer reaction: a method for transforming C-N into C-CF(3). [Link]

• Fluorine notes. Some features of the chlorination of 4-chlorobenzotrifluoride. [Link]

• National Center for Biotechnology Information. Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives. [Link]

• Google Patents. CN103787825A - P-chlorobenzotrifluoride synthesizing method.

• Master Organic Chemistry. Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• Google Patents. EP0313990A2 - Synthesis of 1,4-dichlorobenzene.

• ResearchGate. Synthesis of Chloro(phenyl)trifluoromethyliodane and Catalyst-Free Electrophilic Trifluoromethylations. [Link]

• Google Patents.

• National Center for Biotechnology Information. Rapid and Efficient Trifluoromethylation of Aromatic and Heteroaromatic Compounds Using Potassium Trifluoroacetate Enabled by a Flow System. [Link]

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• PubMed Central. Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. [Link]

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• ResearchGate. How to do trifluoromethyl substitution on aromatic ring?. [Link]

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• ResearchGate. Kinetics of halogen-exchange fluorination of chlorobenzaldehyde. [Link]

• Google Patents.

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A Senior Application Scientist's Guide to Cross-Reactivity Analysis of 2-Chloro-3,6-difluorobenzotrifluoride

For researchers, scientists, and drug development professionals, understanding the specificity of a molecule is paramount. This guide provides a comprehensive framework for conducting a thorough cross-reactivity analysis of 2-Chloro-3,6-difluorobenzotrifluoride. We will delve into the rationale behind selecting potential cross-reactants and provide detailed, field-proven protocols for comparative analysis using state-of-the-art methodologies.

Introduction: The Imperative of Specificity

2-Chloro-3,6-difluorobenzotrifluoride is a halogenated aromatic compound with potential applications in the synthesis of pharmaceuticals and agrochemicals. In any application where this molecule may interact with biological systems or highly sensitive analytical assays, its potential to cross-react with other structurally related compounds is a critical consideration. Cross-reactivity can lead to false-positive results in diagnostic assays, off-target effects in drug candidates, and an overall misinterpretation of experimental data. Therefore, a rigorous assessment of its binding specificity is not just a quality control measure, but a fundamental aspect of its scientific validation.

This guide will explore three robust analytical techniques to quantify the cross-reactivity of 2-Chloro-3,6-difluorobenzotrifluoride:

• Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Surface Plasmon Resonance (SPR)

Identifying Potential Cross-Reactants

A comprehensive cross-reactivity panel should include compounds that are structurally similar, as well as potential precursors and byproducts from its synthesis. The rationale is to challenge the analytical method with the most likely sources of interference.

2.1. The Target Analyte: 2-Chloro-3,6-difluorobenzotrifluoride

• Structure: A benzene ring substituted with a trifluoromethyl group, a chlorine atom, and two fluorine atoms.

• Key Features: The trifluoromethyl group is a strong electron-withdrawing group, and the halogen substituents create a specific electronic and steric profile.

2.2. Potential Cross-Reactants Panel

The following compounds have been selected based on structural similarity and their relevance as potential synthetic precursors or isomers.

Compound Name	Structure	Rationale for Inclusion
2-Chloro-3,6-difluorobenzaldehyde	Aromatic aldehyde with similar halogen substitution.[1][2]	A likely precursor in the synthesis of the target analyte.[1]
2,4-Dichlorobenzotrifluoride	Isomer with a different chlorine substitution pattern.[3]	Assesses the impact of halogen position on binding.
2-Chloro-3-methylbenzotrifluoride	Methyl group instead of a fluorine atom.[4][5]	Evaluates the effect of a different electron-donating group.
2-Chloro-5,6-difluorobenzonitrile	Nitrile group instead of a trifluoromethyl group.[6]	A potential synthetic intermediate with a different functional group.
1-Chloro-3,4-difluorobenzene	Lacks the trifluoromethyl group.[7]	Determines the contribution of the trifluoromethyl group to binding.

Comparative Analytical Methodologies

This section provides detailed protocols for each of the selected analytical techniques. The choice of method will depend on the specific research question, available instrumentation, and the desired level of sensitivity and specificity.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Principle: Competitive ELISA is an immunoassay format ideal for detecting small molecules.[8][9] In this assay, the target analyte in the sample competes with a labeled version of the analyte for a limited number of antibody binding sites.[10][11] A higher concentration of the analyte in the sample results in less labeled analyte binding to the antibody, leading to a weaker signal.[12]

Experimental Workflow Diagram:

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A Senior Application Scientist's Guide to the Computational Modeling of 2-Chloro-3,6-difluorobenzotrifluoride Reactivity

This guide provides an in-depth analysis of the computational modeling of 2-Chloro-3,6-difluorobenzotrifluoride's reactivity, designed for researchers, scientists, and professionals in drug development. We will explore the molecule's electronic properties, predict its reactivity in key organic reactions, and compare its profile with relevant alternatives, supported by theoretical data and established experimental principles.

Introduction: The Significance of Fluorinated Scaffolds in Modern Chemistry

2-Chloro-3,6-difluorobenzotrifluoride belongs to the class of halogenated benzotrifluorides, compounds of considerable importance in contemporary organic synthesis. The trifluoromethyl group (-CF₃) is known for its high stability and strong electron-withdrawing nature, which significantly influences the reactivity of the aromatic ring. This feature is pivotal in the design of many modern pharmaceuticals and agrochemicals.[1] The additional presence of chlorine and fluorine atoms further modulates the molecule's electronic landscape, providing reactive handles for synthetic transformations and potentially enhancing biological activity through mechanisms like halogen bonding. Understanding and predicting the reactivity of such molecules is paramount for their effective utilization in the synthesis of complex molecular architectures.

Computational Approaches to Predicting Reactivity

Computational chemistry provides powerful tools to investigate and predict the reactivity of molecules like 2-Chloro-3,6-difluorobenzotrifluoride. Methods such as Density Functional Theory (DFT) are particularly useful for studying fluorinated organic compounds.[2][3] These computational models can elucidate electronic properties, map electron density, and predict reaction pathways and barriers, offering insights that can guide experimental design.

Key Computational Descriptors:

• Molecular Electrostatic Potential (MEP): This mapping reveals the electron-rich and electron-deficient regions of a molecule, predicting sites for nucleophilic and electrophilic attack.

• Frontier Molecular Orbitals (HOMO/LUMO): The energy and distribution of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial indicators of a molecule's ability to donate or accept electrons.

• Natural Bond Orbital (NBO) Analysis: NBO analysis provides information about charge distribution and orbital interactions within the molecule.

The following diagram illustrates a typical workflow for the computational analysis of a molecule's reactivity.

Caption: Workflow for computational reactivity analysis.

Predicted Reactivity of 2-Chloro-3,6-difluorobenzotrifluoride

The substitution pattern of 2-Chloro-3,6-difluorobenzotrifluoride—a chlorine atom at the 2-position, fluorine atoms at the 3- and 6-positions, and a trifluoromethyl group at the 1-position—creates a unique electronic environment that dictates its reactivity.

Nucleophilic Aromatic Substitution (SNAr)

The presence of multiple electron-withdrawing groups (two fluorine atoms and a trifluoromethyl group) renders the aromatic ring of 2-Chloro-3,6-difluorobenzotrifluoride highly electron-deficient. This characteristic strongly activates the ring towards nucleophilic aromatic substitution (SNAr).[4][5][6] The chlorine atom at the 2-position is the most likely leaving group in an SNAr reaction due to the C-Cl bond being weaker than the C-F bond.

The general mechanism for an SNAr reaction involves the addition of a nucleophile to the aromatic ring to form a resonance-stabilized intermediate known as a Meisenheimer complex, followed by the elimination of the leaving group.[5][6]

Caption: General mechanism for Nucleophilic Aromatic Substitution.

Predicted Site Selectivity:

The electron-withdrawing groups ortho and para to the chlorine atom will stabilize the negative charge in the Meisenheimer complex, accelerating the reaction. In 2-Chloro-3,6-difluorobenzotrifluoride, the trifluoromethyl group is ortho to the chlorine, and a fluorine atom is para. This arrangement is expected to make the chlorine at the 2-position highly susceptible to nucleophilic attack.

Comparison with Alternative Halogenated Benzotrifluorides

To contextualize the reactivity of 2-Chloro-3,6-difluorobenzotrifluoride, we can compare its predicted SNAr reactivity with that of other relevant halogenated benzotrifluorides.

Compound	Key Features Affecting SNAr	Predicted Relative Reactivity
2-Chloro-3,6-difluorobenzotrifluoride	-CF₃ (ortho), -F (para) to Cl. Strong activation.	High
2-Chloro-3,5-dinitrobenzotrifluoride	Two -NO₂ groups provide very strong activation.[7][8]	Very High
3-Chlorobenzotrifluoride	-CF₃ is meta to Cl. Weaker activation.[9]	Low
2-Chloro-3-fluorobenzotrifluoride	-CF₃ (ortho) to Cl. Strong activation.[10]	High

This qualitative comparison suggests that 2-Chloro-3,6-difluorobenzotrifluoride is a highly reactive substrate for SNAr, surpassed in reactivity primarily by analogs containing strongly deactivating nitro groups.

Experimental Protocols for Reactivity Validation

The following protocols outline experimental procedures that could be used to validate the computationally predicted reactivity of 2-Chloro-3,6-difluorobenzotrifluoride.

Protocol for a Model Nucleophilic Aromatic Substitution Reaction

Objective: To determine the susceptibility of 2-Chloro-3,6-difluorobenzotrifluoride to nucleophilic attack by a common nucleophile, such as sodium methoxide.

Materials:

• 2-Chloro-3,6-difluorobenzotrifluoride

• Sodium methoxide (NaOMe)

• Methanol (MeOH), anhydrous

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Inert atmosphere setup (e.g., nitrogen or argon)

• Thin-layer chromatography (TLC) apparatus

• Standard workup and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-Chloro-3,6-difluorobenzotrifluoride (1.0 mmol).

• Dissolve the starting material in anhydrous methanol (10 mL).

• Add sodium methoxide (1.2 mmol) to the solution.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate the methoxy-substituted product.

Expected Outcome: Successful substitution of the chlorine atom with a methoxy group, confirming the predicted SNAr reactivity.

Conclusion

Computational modeling provides a powerful framework for predicting the reactivity of complex molecules like 2-Chloro-3,6-difluorobenzotrifluoride. The presence of multiple electron-withdrawing groups strongly suggests that this compound is an excellent substrate for nucleophilic aromatic substitution, with the chlorine atom at the 2-position being the primary site of reaction. This predicted reactivity, when compared to other halogenated benzotrifluorides, positions 2-Chloro-3,6-difluorobenzotrifluoride as a valuable building block in synthetic chemistry, particularly for the construction of novel pharmaceutical and agrochemical agents. The experimental protocols provided offer a starting point for the practical validation of these theoretical insights.

References

• Vertex AI Search. (n.d.). Understanding the Properties and Synthesis of 2-Chloro-3,6-difluorobenzaldehyde.
• National Center for Biotechnology Information. (n.d.). Electrophilic Reagents for the Direct Incorporation of Uncommon SCF2CF2H and SCF2CF3 Motifs.
• Benchchem. (n.d.). 2-Chloro-3-fluorobenzotrifluoride | 1099597-97-3.
• SpectraBase. (n.d.). 2-Chloro-3-fluorobenzotrifluoride.
• Google Patents. (n.d.). US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid.
• Vertex AI Search. (n.d.). Exploring 2-Chloro-3,5-Dinitrobenzotrifluoride: Properties and Applications.
• National Center for Biotechnology Information. (n.d.). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• National Center for Biotechnology Information. (n.d.). Concerted Nucleophilic Aromatic Substitutions.
• ResearchGate. (2004, September). Structures of some fluorinated benzenes determined by ab initio computation.
• ResearchGate. (n.d.). Benzotrifluoride and Derivatives: Useful Solvents for Organic Synthesis and Fluorous Synthesis.
• Chemistry LibreTexts. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution.
• YouTube. (2018, April 11). 34.05 Nucleophilic Aromatic Substitution.
• Chemistry LibreTexts. (2024, July 30). 16.7: Nucleophilic Aromatic Substitution.
• ResearchGate. (2025, August 14). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry.
• National Center for Biotechnology Information. (n.d.). Regioselective Fluorination of 7-Oxo-1,2,4-benzotriazines Using Selectfluor.
• MDPI. (2022, October 11). FDA-Approved Trifluoromethyl Group-Containing Drugs: A Review of 20 Years.
• PubChem. (n.d.). 3-Chlorobenzotrifluoride.
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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2-Chloro-3,6-difluorobenzotrifluoride

As researchers and drug development professionals, our work with novel chemical intermediates like 2-Chloro-3,6-difluorobenzotrifluoride is fundamental to discovery. However, our responsibility extends beyond the synthesis and application of these molecules to their safe and compliant disposal. This guide provides a comprehensive, technically grounded framework for managing waste streams containing this halogenated aromatic compound. The procedures outlined herein are designed to ensure personnel safety, environmental protection, and regulatory adherence, reflecting the best practices in laboratory chemical management.

The core principle behind the disposal of any halogenated compound is meticulous segregation. The presence of chlorine and fluorine atoms on the benzotrifluoride structure dictates its classification as a hazardous waste that requires a specific disposal pathway, primarily high-temperature incineration.[1][2] Improper disposal, such as mixing with non-halogenated solvents or drain disposal, can lead to the formation of toxic byproducts, environmental contamination, and significant regulatory penalties.

Hazard Assessment and Immediate Safety Protocols

Before handling any chemical, a thorough understanding of its potential hazards is paramount. While specific toxicological data for 2-Chloro-3,6-difluorobenzotrifluoride may be limited, its hazard profile can be inferred from structurally analogous compounds.

Table 1: Inferred Hazard Profile and Safety Requirements

Hazard Classification	Anticipated Effects & Required Precautions	Source(s)
Acute Toxicity	Harmful if swallowed, inhaled, or in contact with skin. All handling must occur in a certified chemical fume hood.	[3][4]
Skin Corrosion/Irritation	Causes skin irritation, potentially severe burns with prolonged contact.	[3][4][5]
Serious Eye Damage/Irritation	Causes serious eye irritation and may lead to severe damage.	[3][4][5]
Environmental Hazard	Very toxic to aquatic life with long-lasting effects. Do not empty into drains or the environment.	[3][4]
Personal Protective Equipment (PPE)	Always wear nitrile gloves (or other chemically resistant gloves), a lab coat, and ANSI-rated safety glasses or goggles.	[4][5][6]
Engineering Controls	A properly functioning chemical fume hood is mandatory for all transfers. Eyewash stations and safety showers must be immediately accessible.	[3][6]

Immediate First Aid Measures:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[5]

• Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[7]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5][8]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][5]

The Core Principle: Waste Segregation

The single most important step in the proper management of 2-Chloro-3,6-difluorobenzotrifluoride waste is its strict segregation from all other waste streams. This is not merely a matter of good housekeeping; it is a regulatory and safety imperative.

Causality: Halogenated organic compounds cannot be recycled through solvent stills with non-halogenated solvents. Furthermore, their ultimate disposal requires high-temperature incineration in specialized facilities equipped with acid gas scrubbers.[1][9][10] During combustion, the chlorine and fluorine atoms are converted to hydrogen chloride (HCl) and hydrogen fluoride (HF), highly corrosive gases that must be neutralized to prevent their release into the atmosphere.[6] Mixing this waste with non-halogenated streams contaminates the entire volume, drastically increasing disposal costs and environmental liability.

Caption: Initial waste stream segregation decision process.

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the compliant disposal of 2-Chloro-3,6-difluorobenzotrifluoride. The foundational step is always to involve your institution's Environmental Health and Safety (EHS) department.

Phase 1: Preparation and Collection

• Consult Institutional EHS: Before generating the first drop of waste, contact your EHS office. They will provide specific guidance on approved containers, labeling requirements, and pickup schedules that are compliant with local, state, and federal regulations.[3]

• Select a Compatible Container: Use a container approved by your EHS department, typically a high-density polyethylene (HDPE) or glass bottle with a screw-top cap. The container must be in good condition, free of cracks, and compatible with the chemical.[2]

• Pre-Label the Container: Label the container before adding any waste. The label must include:

  • The words "Hazardous Waste".

  • The full chemical name: "Waste 2-Chloro-3,6-difluorobenzotrifluoride". Do not use abbreviations.[2]

  • An accurate list of all components and their approximate concentrations if it is a mixed waste stream.

  • Appropriate hazard pictograms (e.g., irritant, environmentally hazardous).

Phase 2: Accumulation and Storage

• Transfer Waste: Conduct all waste transfers inside a chemical fume hood while wearing appropriate PPE.

• Keep Containers Closed: Waste containers must be kept securely closed at all times, except when actively adding waste. This prevents the release of volatile organic compounds (VOCs) into the laboratory atmosphere.[2]

• Store in a Satellite Accumulation Area (SAA): Store the sealed waste container in a designated SAA. This area should be at or near the point of generation, under the control of the laboratory personnel, and clearly marked. The SAA must be in a secondary containment tray to capture any potential leaks.

Phase 3: Final Disposal

• Arrange for Pickup: Once the container is full or you have finished the project, follow your institutional procedure to arrange for pickup by the EHS department or a licensed hazardous waste contractor.

• Ultimate Destruction: The contractor will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF). The standard and most effective method for destroying halogenated aromatics is high-temperature incineration (typically >800°C).[11] The high thermal stability of fluorinated compounds necessitates these extreme conditions to ensure complete destruction.[9]

Caption: End-to-end workflow for compliant chemical disposal.

Decontamination and Spill Management

Glassware Decontamination: Glassware that has come into contact with 2-Chloro-3,6-difluorobenzotrifluoride should be triple-rinsed with a suitable organic solvent (e.g., acetone or ethanol). The first two rinses must be collected and disposed of as halogenated hazardous waste. The third rinse can often be disposed of as non-halogenated waste, but confirm this with your EHS department.

Small Spill Management: For small spills (<100 mL) inside a chemical fume hood:

• Alert personnel in the immediate area.

• Ensure you are wearing full PPE.

• Absorb the spill using a chemical absorbent pad or vermiculite. Do not use combustible materials like paper towels.

• Collect the contaminated absorbent material using spark-proof tools and place it in a sealed, labeled container.

• Dispose of the spill cleanup materials as halogenated hazardous waste.

• For larger spills or any spill outside of a fume hood, evacuate the area and contact your institutional emergency response team immediately.

By adhering to this structured and technically informed disposal plan, you build a self-validating system of safety and compliance into your laboratory's workflow. This approach not only protects you and your colleagues but also upholds our collective responsibility to safeguard the environment.

References

• Illinois Pollution Control Board. (n.d.). TITLE 35: ENVIRONMENTAL PROTECTION SUBTITLE G: WASTE DISPOSAL CHAPTER I: POLLUTION CONTROL BOARD SUBCHAPTER c: HAZARDOUS WASTE OPERATING REQUIREMENTS PART 729 LANDFILLS: PROHIBITED HAZARDOUS WASTES.
• Fisher Scientific. (2025). SAFETY DATA SHEET - 2-Chloro-3,5-dinitrobenzotrifluoride.
• U.S. Government Publishing Office. (n.d.). Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. eCFR.
• Bucknell University. (2016). HAZARDOUS WASTE SEGREGATION.
• California Code of Regulations. (n.d.). Appendix III List of Halogenated Organic Compounds Regulated Under 66268.32 EPA Listed Compound.... Westlaw.
• CPAchem. (2022). Safety data sheet - 2,4-Dichloro-3,5-dinitrobenzotrifluoride.
• Taylor & Francis Online. (2007). On the Incinerability of Highly Fluorinated Organic Compounds.
• PubMed. (n.d.). Chloroaromatic formation in incineration processes.
• Braun Research Group, University of Illinois. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure.
• Fisher Scientific. (2025). SAFETY DATA SHEET - 1,4-Dichloro-2-(trifluoromethyl)benzene.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET.
• National Institutes of Health (NIH). (n.d.). Selective C–F Functionalization of Unactivated Trifluoromethylarenes. PMC.
• RIVM (National Institute for Public Health and the Environment). (2014). Per- and polyfluorinated substances in waste incinerator flue gases.
• European Patent Office. (n.d.). Process for preparing benzotrifluoride and its derivatives.
• Google Patents. (n.d.). US4215095A - Process for the incineration of chlorinated organic materials.
• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Chlorobenzotrifluoride, 99%.
• New Jersey Department of Health. (2001). Hazard Summary: Benzotrifluoride.
• Office of Scientific and Technical Information (OSTI.GOV). (1999). Formation and destruction of the aromatic products of incomplete combustion (PICs) during the chlorinated organic compounds incineration in a lab-scale combustor.
• Google Patents. (n.d.). US3950445A - Process for the production of benzotrifluoride.
• Fisher Scientific. (2024). SAFETY DATA SHEET - 6-Chloro-2,3-difluorobenzonitrile.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - 1-Chloro-3,4-difluorobenzene.
• Google Patents. (n.d.). US5478963A - 2,3-difluoro-6-nitrobenzonitrile and 2-chloro-5,6-difluorobenzonitrile-(2,3-difluoro-6-chlorobenzonitrile), process for their preparation and their use for the preparation of 2,3,6-trifluorobenzoic acid.
• BenchChem. (2025). Proper Disposal of 1-Chloro-3,3,3-trifluoro-1-propene: A Guide for Laboratory Professionals.

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Comprehensive Guide to the Safe Handling of 2-Chloro-3,6-difluorobenzotrifluoride

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 2-Chloro-3,6-difluorobenzotrifluoride. The following protocols are designed to ensure the safe handling, use, and disposal of this compound, grounded in established principles of laboratory safety and chemical management.

Immediate Safety Profile

Hazard Classification	Description	GHS Pictogram	Precautionary Statements
Skin Corrosion/Irritation	Causes skin irritation. Prolonged contact may lead to burns.[1][2]		P264: Wash skin thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
Serious Eye Damage/Irritation	Causes serious eye irritation, with potential for severe damage.[1][2]		P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[1][2]		P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][5] P270: Do not eat, drink or smoke when using this product. P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2]
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.[2][3]		P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[5]
Hazardous to the Aquatic Environment	Very toxic to aquatic life with long-lasting effects.[2][6]		P273: Avoid release to the environment.

Operational Protocol: From Benchtop to Disposal

Adherence to a systematic workflow is critical for mitigating the risks associated with 2-Chloro-3,6-difluorobenzotrifluoride. This section details the necessary steps for safe handling.

The primary line of defense is to minimize exposure through proper engineering controls. All work with this compound must be conducted in a certified chemical fume hood to control vapor inhalation.[7]

Personal Protective Equipment (PPE) Selection:

The selection of PPE is dictated by the potential routes of exposure: dermal, ocular, and inhalation.[8]

• Hand Protection : Wear chemical-resistant gloves. Based on the aromatic and chlorinated nature of the compound, Viton® or Silver Shield® gloves are recommended for extended contact.[8] For incidental contact, nitrile gloves are generally acceptable, but they should be changed immediately upon contamination.[8]

• Eye and Face Protection : Chemical splash goggles are mandatory to protect against splashes and vapors.[9][10] When handling larger quantities (>100 mL), a full-face shield should be worn in addition to goggles.[9][10]

• Skin and Body Protection : A flame-resistant lab coat must be worn and kept fully buttoned. For tasks with a higher risk of splashing, a chemical-resistant apron is also required.[11]

• Respiratory Protection : If there is a risk of exceeding exposure limits or if work is being done outside of a fume hood (which is not recommended), a NIOSH-approved respirator with cartridges appropriate for organic vapors and acid gases (like hydrogen chloride and hydrogen fluoride) is necessary.[7][11] All respirator users must be fit-tested and trained.

• Preparation : Before handling the compound, ensure that the chemical fume hood is functioning correctly. Clear the workspace of any unnecessary items. Have a spill kit readily accessible.

• Dispensing : Carefully transfer the required amount of the chemical. Use grounded and bonded containers when transferring large volumes to prevent static discharge.[12] Keep the container tightly closed when not in use.[13][14]

• During Use : Avoid any contact with skin and eyes.[14] Do not breathe vapors or mists.[14] If you feel unwell during use, immediately move to fresh air and seek medical attention.[5]

• Post-Handling : After handling, wash your hands and any exposed skin thoroughly with soap and water.[13] Decontaminate all surfaces and equipment that came into contact with the chemical.

• Skin Contact : Immediately flush the affected area with plenty of water for at least 15 minutes while removing contaminated clothing.[4] Seek immediate medical attention.

• Eye Contact : Immediately rinse the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[14] Seek immediate medical attention.[14]

• Inhalation : Move the affected person to fresh air. If they are not breathing, give artificial respiration.[14] Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting.[14] If the person is conscious, rinse their mouth with water and give them plenty of water to drink.[14] Never give anything by mouth to an unconscious person.[14] Seek immediate medical attention.

• Spill : For small spills, absorb the chemical with an inert material (e.g., sand, vermiculite) and place it in a sealed, labeled container for hazardous waste disposal.[12] For large spills, evacuate the area and contact your institution's environmental health and safety department.

Waste Disposal and Decontamination Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory compliance.

2-Chloro-3,6-difluorobenzotrifluoride is classified as a hazardous waste due to its irritant properties and toxicity to aquatic life.[7][12] All waste containing this compound must be handled as such.

• Segregation : Do not mix this waste with other waste streams unless specifically instructed to do so by your environmental health and safety department.

• Containerization : Collect all waste (including contaminated gloves, paper towels, and absorbent materials) in a dedicated, properly labeled, and sealed hazardous waste container.[5] The container must be chemically resistant.

• Labeling : The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "2-Chloro-3,6-difluorobenzotrifluoride".

• Storage : Store the waste container in a designated satellite accumulation area that is secure and well-ventilated, away from incompatible materials such as strong oxidizing agents and strong bases.[14]

• Pickup : Arrange for the disposal of the hazardous waste through your institution's established procedures. Chemical waste generators must consult local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal.[1][7]

• Glassware and Equipment : Rinse contaminated glassware and equipment with a suitable organic solvent (e.g., acetone or ethanol) in a fume hood. Collect the rinsate as hazardous waste. Then, wash with soap and water.

• Work Surfaces : Wipe down the work surfaces in the fume hood with a cloth dampened with a suitable solvent, followed by a soap and water wash. Dispose of the cleaning materials as hazardous waste.

Visual Workflow for Safe Handling

The following diagram illustrates the critical steps for safely managing 2-Chloro-3,6-difluorobenzotrifluoride throughout its lifecycle in the laboratory.

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